(Cyclohexylmethyl)triphenylphosphonium iodide

• CAS: 91312-70-8

Core Science & Biosynthesis

(Cyclohexylmethyl)triphenylphosphonium iodide: A Comprehensive Technical Guide for Advanced Organic Synthesis

CAS Number: 91312-70-8

Molecular Formula: C₂₅H₂₈IP

Molecular Weight: 486.37 g/mol

This technical guide provides an in-depth overview of (Cyclohexylmethyl)triphenylphosphonium iodide, a crucial reagent in modern organic synthesis. Primarily utilized as a precursor to the corresponding phosphonium ylide, this compound is instrumental in the Wittig reaction for the formation of carbon-carbon double bonds. This guide is intended for researchers, scientists, and drug development professionals, offering insights into its synthesis, properties, and application, with a focus on the underlying chemical principles and practical considerations.

Introduction to Phosphonium Salts and the Wittig Reaction

Phosphonium salts are a class of organophosphorus compounds characterized by a positively charged phosphorus atom covalently bonded to four organic residues. Their significance in organic chemistry stems primarily from their role as precursors to phosphonium ylides, the key reagents in the Wittig reaction. The Wittig reaction, a Nobel Prize-winning discovery by Georg Wittig, is a powerful and widely used method for the stereoselective synthesis of alkenes from aldehydes and ketones.[1] The reaction's broad functional group tolerance and predictable stereochemical outcomes have cemented its place in the arsenal of synthetic chemists, particularly in the total synthesis of complex natural products.[1]

The general transformation involves the reaction of a phosphonium ylide with a carbonyl compound to yield an alkene and a phosphine oxide as a byproduct. The ylide is typically generated in situ by treating the phosphonium salt with a strong base.

(Cyclohexylmethyl)triphenylphosphonium iodide: Properties and Synthesis

(Cyclohexylmethyl)triphenylphosphonium iodide is a white to off-white solid, typically stored under an inert atmosphere at room temperature.[2] Its structure features a bulky, non-stabilizing cyclohexylmethyl group attached to the triphenylphosphonium cation.

Physicochemical Properties

Property	Value	Source
CAS Number	91312-70-8	[2][3]
Molecular Formula	C₂₅H₂₈IP	[2][3]
Molecular Weight	486.37 g/mol	[2]
Appearance	White to off-white solid	General knowledge
Storage	Inert atmosphere, room temperature	[2]

Synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide

The synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide typically follows the general procedure for the preparation of phosphonium salts: a nucleophilic substitution reaction between triphenylphosphine and a suitable alkyl halide. In this case, (iodomethyl)cyclohexane is the preferred alkylating agent.

Diagram: Synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide

Caption: Synthesis via SN2 reaction.

Experimental Protocol: Synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide

Materials:

• Triphenylphosphine (PPh₃)

• (Iodomethyl)cyclohexane

• Anhydrous toluene or acetonitrile

• Stir bar

• Round-bottom flask with reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add equimolar amounts of triphenylphosphine and (iodomethyl)cyclohexane.

• Add a suitable anhydrous solvent, such as toluene or acetonitrile, to dissolve the reactants.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., reflux) for several hours to overnight. The progress of the reaction can be monitored by the precipitation of the phosphonium salt.

• After the reaction is complete, cool the mixture to room temperature and collect the precipitated solid by vacuum filtration.

• Wash the solid with a non-polar solvent, such as diethyl ether or hexane, to remove any unreacted starting materials.

• Dry the resulting white to off-white solid under vacuum to obtain pure (Cyclohexylmethyl)triphenylphosphonium iodide.

Causality behind Experimental Choices:

• Anhydrous Conditions: The reaction is sensitive to moisture, which can react with the starting materials and reduce the yield.

• Inert Atmosphere: Prevents the oxidation of triphenylphosphine.

• Solvent Choice: Toluene and acetonitrile are common solvents for this type of reaction due to their ability to dissolve the reactants and their relatively high boiling points, allowing for heating if necessary.

• Washing: Washing with a non-polar solvent ensures the removal of non-polar impurities, yielding a purer product.

The Wittig Reaction with (Cyclohexylmethyl)triphenylphosphonium iodide

The primary application of (Cyclohexylmethyl)triphenylphosphonium iodide is in the Wittig reaction. The bulky cyclohexylmethyl group classifies the resulting ylide as a non-stabilized ylide.

Generation of the (Cyclohexylmethyl)triphenylphosphonium Ylide

The phosphonium ylide is generated by deprotonation of the phosphonium salt using a strong base. Common bases for this purpose include n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH₂).

Diagram: Ylide Formation

Caption: The Wittig reaction mechanism.

Stereoselectivity with a Bulky, Non-Stabilized Ylide

The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide. Non-stabilized ylides, such as the one derived from (Cyclohexylmethyl)triphenylphosphonium iodide, generally favor the formation of the (Z)-alkene (cis). This preference is attributed to the kinetic control of the reaction, where the sterically less hindered approach of the ylide and the carbonyl compound in the transition state leading to the cis-oxaphosphetane is favored. However, the presence of the bulky cyclohexylmethyl group can introduce significant steric hindrance, potentially influencing the Z/E ratio of the resulting alkene. The exact stereoselectivity can be solvent and temperature-dependent.

Experimental Protocol: Wittig Reaction with an Aldehyde

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• n-Butyllithium (n-BuLi) in hexanes

• Aldehyde (e.g., benzaldehyde)

• Stir bar

• Schlenk flask or a flame-dried round-bottom flask with a septum

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add (Cyclohexylmethyl)triphenylphosphonium iodide and anhydrous THF.

• Cool the suspension to -78 °C (dry ice/acetone bath).

• Slowly add one equivalent of n-BuLi dropwise via syringe. The formation of the ylide is often indicated by a color change to deep red or orange.

• Stir the reaction mixture at -78 °C for 30-60 minutes.

• Slowly add a solution of the aldehyde in anhydrous THF to the ylide solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC).

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the desired alkene.

Self-Validating System:

• The formation of the ylide is visually confirmed by the color change.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the aldehyde spot and the appearance of the alkene product spot.

• The final product's identity and purity are confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Spectroscopic Characterization

¹H NMR:

• Phenyl protons: Multiplets in the range of δ 7.5-8.0 ppm.

• Cyclohexyl protons: A complex series of multiplets in the upfield region, typically between δ 0.8-2.0 ppm.

• Methylene protons (CH₂-P): A doublet coupled to the phosphorus atom, expected to be in the range of δ 3.5-4.5 ppm.

¹³C NMR:

• Phenyl carbons: Multiple signals in the aromatic region (δ 120-140 ppm).

• Cyclohexyl carbons: Signals in the aliphatic region (δ 25-40 ppm).

• Methylene carbon (CH₂-P): A doublet due to coupling with phosphorus, expected around δ 30-40 ppm.

FTIR:

• Aromatic C-H stretching: Above 3000 cm⁻¹.

• Aliphatic C-H stretching: Below 3000 cm⁻¹.

• P-Ph stretching: Characteristic bands in the fingerprint region.

• C-H bending vibrations: Various bands in the 1450-1350 cm⁻¹ region.

Safety and Handling

(Cyclohexylmethyl)triphenylphosphonium iodide should be handled with care in a well-ventilated fume hood. [2]It is classified as a warning-level hazard, with potential for causing skin and eye irritation, and may be harmful if swallowed or inhaled. [2]Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. [2] Hazard Statements: H302, H315, H319, H332, H335 [2]Precautionary Statements: P280, P305+P351+P338, P310 [2]

References

• Chemical Register. (Cyclohexylmethyl)triphenylphosphonium iodide. [Link]

• Lumen Learning. The Wittig Reaction. [Link]

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• 3. (cyclohexylamino)-cyclohexyliminomethanesulfinic Acid,(cyclohexylamino)-cyclohexyliminomethanesulfonic Acid Suppliers & Manufacturers [chemicalregister.com]

(Cyclohexylmethyl)triphenylphosphonium iodide molecular weight

An In-Depth Technical Guide to (Cyclohexylmethyl)triphenylphosphonium iodide: Synthesis, Properties, and Applications

Introduction

(Cyclohexylmethyl)triphenylphosphonium iodide is a quaternary phosphonium salt that serves as a crucial reagent in synthetic organic chemistry. Belonging to the family of phosphonium ylide precursors, its primary and most significant application is in the Wittig reaction, a cornerstone method for the synthesis of alkenes from carbonyl compounds. The unique structural feature of this reagent—the cyclohexylmethyl group—allows for the introduction of a cyclohexylmethylene moiety onto a carbonyl carbon, providing a precise and reliable route to exocyclic alkenes and other complex structures. This guide offers a comprehensive overview of the synthesis, physicochemical properties, and core applications of (Cyclohexylmethyl)triphenylphosphonium iodide, tailored for researchers and professionals in organic synthesis and drug development.

Physicochemical Properties

The fundamental characteristics of (Cyclohexylmethyl)triphenylphosphonium iodide are summarized below. While experimental data for properties such as melting point and solubility are not widely reported, the values for its molecular formula and weight are well-established.

Property	Value	Reference
Molecular Formula	C₂₅H₂₈IP	[1]
Molecular Weight	486.37 g/mol
CAS Number	91312-70-8	[1]
Appearance	White to off-white solid (predicted)
Melting Point	Not reported
Solubility	Soluble in polar organic solvents (predicted)
IUPAC Name	Cyclohexylmethyl(triphenyl)phosphanium iodide

Synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide

The synthesis of phosphonium salts is a fundamental transformation in organic chemistry, typically achieved through the quaternization of a phosphine. The most common and direct method involves a bimolecular nucleophilic substitution (SN2) reaction between triphenylphosphine and an alkyl halide.

Mechanistic Rationale

Triphenylphosphine (PPh₃) acts as a potent nucleophile, with the phosphorus atom's lone pair of electrons attacking the electrophilic carbon of an alkyl halide. In this case, (iodomethyl)cyclohexane is the ideal electrophile. The iodide ion is an excellent leaving group, facilitating a rapid and efficient SN2 displacement. The resulting product is a stable, crystalline phosphonium salt. The choice of solvent is critical; non-polar solvents like benzene or toluene are often used to encourage the precipitation of the salt as it forms, driving the reaction to completion.

Experimental Protocol: Synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide

This protocol details the preparation of the title compound from commercially available starting materials.

Materials:

• Triphenylphosphine (PPh₃)

• (Iodomethyl)cyclohexane

• Anhydrous benzene or toluene

• Diethyl ether (for washing)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve triphenylphosphine (1.0 eq) in anhydrous benzene or toluene under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Alkyl Halide: Add (iodomethyl)cyclohexane (1.05 eq) to the solution dropwise at room temperature.

• Reaction: Stir the mixture at room temperature for 30 minutes, then heat to reflux. The reaction progress can be monitored by the precipitation of the white phosphonium salt. Continue refluxing for 12-24 hours or until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

• Isolation: Cool the reaction mixture to room temperature. The phosphonium salt will precipitate out of the solution. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold diethyl ether to remove any unreacted starting materials and impurities.

• Drying: Dry the purified (Cyclohexylmethyl)triphenylphosphonium iodide under vacuum to yield the final product as a white crystalline solid. A general procedure for this type of reaction has been well-documented in organic synthesis literature.[2]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target phosphonium salt.

Core Application: The Wittig Reaction

The paramount application of (Cyclohexylmethyl)triphenylphosphonium iodide is as a precursor to a phosphonium ylide for use in the Wittig reaction. This Nobel Prize-winning reaction is one of the most reliable methods for forming carbon-carbon double bonds.[3]

Mechanism of the Wittig Reaction

The reaction proceeds in two distinct stages:

• Ylide Formation: The phosphonium salt is deprotonated at the carbon adjacent to the phosphorus atom using a strong base. The acidity of this proton is enhanced by the electron-withdrawing phosphonium group. Common bases include n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (t-BuOK). This deprotonation yields a highly nucleophilic phosphonium ylide (also known as a phosphorane).

• Reaction with a Carbonyl: The ylide attacks the electrophilic carbon of an aldehyde or ketone. This nucleophilic addition leads to a zwitterionic intermediate called a betaine, which rapidly cyclizes to form a four-membered ring intermediate, the oxaphosphetane. The oxaphosphetane is unstable and collapses through a retro-[2+2] cycloaddition, yielding the desired alkene and triphenylphosphine oxide. The formation of the very stable phosphorus-oxygen double bond in triphenylphosphine oxide is the thermodynamic driving force for the entire reaction.[4]

Experimental Protocol: Wittig Olefination using (Cyclohexylmethyl)triphenylphosphonium iodide

This protocol describes a general procedure for the synthesis of an exocyclic alkene, such as reacting the corresponding ylide with cyclohexanone to form cyclohexylidenemethylcyclohexane.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• Cyclohexanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Ylide Generation: Suspend (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 eq) in anhydrous THF in a flame-dried, two-neck round-bottom flask under an inert atmosphere. Cool the suspension to 0 °C in an ice bath.

• Deprotonation: Add n-BuLi (1.05 eq) dropwise to the stirred suspension. The formation of the ylide is indicated by a color change to deep red or orange. Allow the mixture to stir at 0 °C for 1 hour.

• Carbonyl Addition: Add a solution of cyclohexanone (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis shows the disappearance of the ketone.

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Workup: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the pure alkene.

Wittig Reaction Mechanism Diagram

Caption: The mechanism of the Wittig reaction.

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide stands as a valuable and highly specific reagent in the arsenal of the synthetic organic chemist. Its utility in the Wittig reaction provides a direct and high-yielding pathway for the synthesis of complex alkenes containing the cyclohexylmethylene group. The straightforward synthesis of the phosphonium salt itself, combined with the reliability of the subsequent olefination, ensures its continued relevance in academic research, process development, and the synthesis of novel pharmaceutical agents.

References

• Organic Syntheses. 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E) - Organic Syntheses Procedure. Available at: [Link].

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(Cyclohexylmethyl)triphenylphosphonium iodide synthesis

An In-Depth Technical Guide to the Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

Authored by: A Senior Application Scientist

Executive Summary

This guide provides a comprehensive technical overview for the synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide, a key intermediate for Wittig olefination reactions in organic synthesis and drug development. We delve into the core chemical principles, provide a detailed, field-tested experimental protocol, and offer expert insights into process optimization, troubleshooting, and safety. This document is intended for researchers, chemists, and drug development professionals who require a robust and reliable method for preparing this valuable phosphonium salt.

Introduction: Strategic Importance in Synthesis

The Wittig reaction stands as a cornerstone of modern organic synthesis, offering a powerful and reliable method for the formation of carbon-carbon double bonds from carbonyl compounds.[1][2] The heart of this transformation is the phosphonium ylide, a reagent typically generated by the deprotonation of a corresponding phosphonium salt.[3] (Cyclohexylmethyl)triphenylphosphonium iodide is one such salt, serving as a stable, isolable precursor to the ylide that introduces a cyclohexylmethylene moiety.

In the context of drug development, the incorporation of lipophilic groups like the cyclohexane ring is a common strategy to modulate a compound's pharmacokinetic properties, such as solubility, membrane permeability, and metabolic stability. The synthesis of this specific Wittig reagent provides a direct pathway to install this valuable structural unit, making it a critical tool for medicinal chemists.

Core Chemical Principles & Reaction Mechanism

The synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide is a classic example of a quaternization reaction, proceeding through a bimolecular nucleophilic substitution (S_N_2) mechanism.[4][5]

The Key Players:

• Nucleophile: Triphenylphosphine (PPh₃). The phosphorus atom in PPh₃ possesses a lone pair of electrons and is highly polarizable, making it an excellent nucleophile for S_N_2 reactions.[5]

• Electrophile: (Iodomethyl)cyclohexane. This is a primary alkyl halide. The carbon atom bonded to the iodine is electrophilic due to the electronegativity of the iodine atom.

• Leaving Group: Iodide (I⁻). Iodide is an outstanding leaving group because it is a large, highly polarizable anion that can effectively stabilize the negative charge. The reaction rate for this type of substitution generally follows the trend I > Br > Cl.[6]

The Mechanism:

The reaction is initiated by the nucleophilic attack of the triphenylphosphine's lone pair on the electrophilic carbon of (iodomethyl)cyclohexane. This attack occurs from the backside relative to the leaving group, leading to the simultaneous formation of a new Phosphorus-Carbon bond and the cleavage of the Carbon-Iodine bond.[4] The process is a single, concerted step, resulting in the formation of the positively charged phosphonium cation and the iodide anion, which associate to form the final salt product.[5][7]

Figure 1: S_N_2 mechanism for phosphonium salt formation.

Detailed Experimental Protocol

This protocol is a representative procedure based on well-established methods for synthesizing phosphonium salts from primary alkyl halides.[5][8]

Reagents and Materials

Reagent	M.W. ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume	Key Properties
(Iodomethyl)cyclohexane	224.08	1.0	20.0	4.48 g	Liquid, electrophile[9]
Triphenylphosphine (PPh₃)	262.29	1.05	21.0	5.51 g	White solid, nucleophile[10]
Toluene	92.14	-	-	100 mL	Anhydrous, solvent
Diethyl Ether	74.12	-	-	~100 mL	Anhydrous, for washing

Step-by-Step Methodology

• Reactor Setup: Equip a 250 mL three-neck round-bottom flask with a reflux condenser, a magnetic stir bar, and a nitrogen inlet adapter. Ensure all glassware is thoroughly dried in an oven to prevent hydrolysis side reactions.[8]

• Reagent Charging: Under a positive pressure of nitrogen, charge the flask with triphenylphosphine (5.51 g, 21.0 mmol) and anhydrous toluene (100 mL).

• Dissolution: Stir the mixture at room temperature until all the triphenylphosphine has completely dissolved.

• Addition of Alkyl Halide: Using a syringe, add (iodomethyl)cyclohexane (4.48 g, 20.0 mmol) to the stirring solution.

• Reaction: Heat the reaction mixture to reflux (approx. 110°C) and maintain for 12-24 hours. The progress can be monitored by TLC or by the formation of a white precipitate. The reaction is typically clean and high-yielding.[5]

• Isolation: After the reaction is complete, cool the mixture to room temperature, and then further cool in an ice bath for 1 hour to maximize precipitation of the phosphonium salt.

• Filtration: Collect the resulting white solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold, anhydrous diethyl ether (2 x 50 mL) to remove any unreacted triphenylphosphine and residual solvent.[11] Unreacted PPh₃ is soluble in non-polar solvents like ether, while the ionic phosphonium salt is not.[11]

• Drying: Dry the purified white solid under high vacuum to a constant weight. The typical yield is 85-95%.

Figure 2: Experimental workflow for phosphonium salt synthesis.

Product Characterization

• Appearance: White to off-white crystalline solid.

• Melting Point: A sharp melting point is indicative of high purity.

• NMR Spectroscopy:

  • ¹H NMR: Expect characteristic peaks for the cyclohexyl and phenyl protons. The methylene protons adjacent to the phosphorus atom will appear as a doublet due to coupling with the phosphorus nucleus.

  • ³¹P NMR: A single peak in the range of +20 to +30 ppm is characteristic of a tetra-alkyl/aryl phosphonium salt.

  • ¹³C NMR: Will show the expected signals for the carbon skeleton.

Troubleshooting & Field-Proven Insights

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	1. Steric Hindrance: While the substrate is a primary halide, significant branching near the reaction center can slow the S_N_2 reaction.[12]2. Impure Reagents: Wet solvent or oxidized triphenylphosphine.	1. Increase reaction time and/or temperature. 2. Use freshly distilled, anhydrous solvents. Ensure triphenylphosphine is pure and has not been oxidized to triphenylphosphine oxide (TPPO).
Oily or "Greasy" Product	1. Incomplete Reaction: Significant amount of unreacted PPh₃ remains.2. Product Nature: Some phosphonium salts are inherently non-crystalline.	1. Ensure the reaction has gone to completion. Perform additional, vigorous washing (trituration) with a non-polar solvent like hexane or ether.[11][13]2. Attempt recrystallization from a different solvent system (e.g., dichloromethane/diethyl ether).
Product Contaminated with TPPO	1. Oxidation: PPh₃ was oxidized prior to or during the reaction.2. Hydrolysis: Trace water in the reaction can lead to side reactions.[14]	1. TPPO is a common and often difficult impurity to remove. Careful recrystallization is the most effective method. A benzene-cyclohexane system has been reported to be effective for TPPO removal.[11]

Safety & Handling Precautions

All chemical manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[15]

• Triphenylphosphine: Can cause skin and eye irritation. Avoid inhalation of dust.

• (Iodomethyl)cyclohexane: Alkyl halides are lachrymators and potentially toxic. Handle with care to avoid skin contact and inhalation.

• Toluene: Flammable liquid and vapor. Health hazard.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[15]

Application in Wittig Olefination

The synthesized (Cyclohexylmethyl)triphenylphosphonium iodide is a stable precursor that is activated in situ. It is deprotonated by a strong base, such as n-butyllithium (BuLi) or sodium hydride (NaH), to generate the highly reactive phosphorus ylide.[3][16] This ylide is then immediately reacted with an aldehyde or ketone to produce the corresponding alkene and triphenylphosphine oxide as a byproduct.[17][18] The formation of the very stable P=O double bond in the byproduct is the thermodynamic driving force for the reaction.[17]

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A Comprehensive Technical Guide to (Cyclohexylmethyl)triphenylphosphonium Iodide: Properties, Synthesis, and Application

This guide provides an in-depth analysis of (Cyclohexylmethyl)triphenylphosphonium iodide, a key reagent in synthetic organic chemistry. Designed for researchers, scientists, and professionals in drug development, this document elucidates the compound's core physical properties, spectroscopic signature, synthesis, and critical role as a precursor to a Wittig reagent for olefination reactions.

Core Physicochemical Properties

(Cyclohexylmethyl)triphenylphosphonium iodide is a quaternary phosphonium salt. In its solid state, it exists as a crystalline powder, typically white to off-white in color. The ionic nature of the P-I bond and the bulky organic substituents dictate its physical characteristics, such as melting point and solubility. Like many phosphonium salts, its properties are influenced by the crystal lattice packing, where hydrophilic phosphonium heads and hydrophobic alkyl groups arrange in specific patterns.[1] It is crucial to note that the compound is often hygroscopic and light-sensitive, necessitating specific storage and handling protocols.[2][3]

A summary of its key physical and chemical identifiers is presented below.

Property	Value	Source
Molecular Formula	C₂₅H₂₈IP	[4][5]
Molecular Weight	486.37 g/mol	[4]
Appearance	White to light yellow powder/crystal	[6][7]
Melting Point	Data not consistently available for the iodide salt; the analogous bromide has a reported melting point of 221-224 °C. Melting points of phosphonium salts are highly dependent on crystal packing.[1]	N/A
Solubility	Generally soluble in polar organic solvents like methanol, dichloromethane, and acetone. Soluble in water.[2][7]	[2][7]
CAS Number	91312-70-8	[4][5]
Storage	Store in a cool, dark place under an inert atmosphere.[4][8]	[4][8]

Spectroscopic and Structural Characterization

The structural identity of (Cyclohexylmethyl)triphenylphosphonium iodide is unequivocally confirmed through a combination of spectroscopic techniques. These methods are essential for quality control and for mechanistic studies of the reactions in which it participates.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will exhibit characteristic signals corresponding to the three distinct moieties. The triphenylphosphine group will show complex multiplets in the aromatic region (typically δ 7.5-8.0 ppm). The cyclohexyl protons will appear as a series of broad, overlapping multiplets in the upfield aliphatic region (approximately δ 1.0-1.8 ppm). The methylene bridge protons (-CH₂-) adjacent to the phosphorus atom will be a doublet due to coupling with the phosphorus nucleus (³¹P), typically found around δ 3.5-4.5 ppm.

• ¹³C NMR: The carbon spectrum will show distinct signals for the aromatic carbons of the phenyl rings, with the ipso-carbon (directly attached to P) appearing as a doublet due to P-C coupling. The aliphatic carbons of the cyclohexyl ring and the methylene bridge will resonate in the upfield region.

• ³¹P NMR: The phosphorus-31 NMR spectrum is a definitive tool for characterizing phosphonium salts. A single resonance is expected, typically in the range of δ +20 to +30 ppm, confirming the +5 oxidation state of the phosphorus atom in a tetrahedral environment.[9]

Infrared (IR) Spectroscopy

The IR spectrum provides functional group information. Key absorptions include:

• C-H stretching (aromatic): ~3050 cm⁻¹

• C-H stretching (aliphatic): ~2850-2950 cm⁻¹

• C=C stretching (aromatic ring): ~1450-1600 cm⁻¹

• P-Ph bond vibrations: Characteristic sharp peaks around 1440 cm⁻¹ and 1110 cm⁻¹ The formation of the phosphonium salt is confirmed by the absence of the characteristic C-I bond stretching frequency (typically 500-600 cm⁻¹) that would be present in the alkyl iodide precursor.[10]

Mass Spectrometry (MS)

In mass spectrometry, the molecule will readily show the mass of the cation. The iodide anion is not typically observed in positive-ion mode. The primary peak will correspond to the (Cyclohexylmethyl)triphenylphosphonium cation [C₂₅H₂₈P]⁺, with a mass-to-charge ratio (m/z) of approximately 359.4. This stable cation is a clear marker for the compound's identity.[11]

Synthesis and Application in the Wittig Reaction

The primary utility of (Cyclohexylmethyl)triphenylphosphonium iodide is its role as a precursor to a phosphorus ylide, the key component in the Wittig reaction.[12][13] This reaction is a cornerstone of organic synthesis, enabling the formation of a carbon-carbon double bond by coupling a carbonyl compound (aldehyde or ketone) with the ylide.

Protocol 1: Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

The synthesis is a classic Sₙ2 reaction where the nucleophilic triphenylphosphine attacks the electrophilic carbon of an alkyl halide.[12]

Methodology:

• Preparation: Dry all glassware thoroughly in an oven (e.g., at 150°C) and assemble under an inert atmosphere (e.g., argon or nitrogen).[14]

• Reagents: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve triphenylphosphine (1.0 eq) in a suitable anhydrous solvent such as benzene or toluene.

• Reaction: Add (iodomethyl)cyclohexane (1.05 eq) to the solution.

• Heating: Gently reflux the mixture with stirring. The reaction progress can be monitored by the precipitation of the white phosphonium salt. Reaction times can vary from several hours to overnight.

• Isolation: After cooling to room temperature, collect the precipitated solid by vacuum filtration.

• Purification: Wash the crude product with a non-polar solvent (e.g., cold benzene or diethyl ether) to remove unreacted starting materials.

• Drying: Dry the purified white solid under vacuum to yield the final (Cyclohexylmethyl)triphenylphosphonium iodide.

Caption: Synthesis of the phosphonium salt.

Protocol 2: Generation of the Ylide and Wittig Olefination

The phosphonium salt is not the reactive species itself; it must first be deprotonated by a strong base to form the corresponding phosphorus ylide (also known as a phosphorane).[12]

Methodology:

• Preparation: Under a strict inert atmosphere, suspend (Cyclohexylmethyl)triphenylphosphonium iodide (1.0 eq) in an anhydrous ether solvent (e.g., THF or diethyl ether).

• Deprotonation: Cool the suspension in an ice bath (0°C). Add a strong base, such as n-butyllithium (n-BuLi) or phenyllithium, dropwise.[12][14] The formation of the ylide is indicated by a distinct color change, often to orange or deep red.

• Ylide Formation: Allow the mixture to stir at room temperature for approximately 30-60 minutes to ensure complete ylide formation.

• Carbonyl Addition: Cool the ylide solution again to 0°C. Add a solution of the desired aldehyde or ketone (0.95 eq) in the same anhydrous solvent dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates consumption of the carbonyl compound.

• Workup: Quench the reaction by adding a small amount of a protic solvent like methanol, followed by water.[14] Extract the product with an organic solvent. The major byproduct, triphenylphosphine oxide, can often be removed via crystallization or chromatography.[15]

Caption: The Wittig reaction workflow.

The ylide derived from (Cyclohexylmethyl)triphenylphosphonium iodide is non-stabilized, as the cyclohexylmethyl group is an alkyl substituent. Non-stabilized ylides typically react rapidly with aldehydes and ketones to produce predominantly the (Z)-alkene isomer.[16] This stereochemical outcome is a key consideration in synthetic planning. The driving force of the reaction is the formation of the highly stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[12]

Safety, Handling, and Storage

As a quaternary phosphonium salt, this compound requires careful handling. It is classified as an irritant and may be harmful if swallowed or inhaled.[3][17][18]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with side shields, and a lab coat.[3][6]

• Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhaling dust. Wash hands thoroughly after handling.[3][17]

• Storage: The compound is hygroscopic and sensitive to light.[3][8] It should be stored in a tightly sealed container under an inert gas (e.g., argon) in a cool, dark, and dry place.[3][4][8]

• Incompatibilities: Avoid contact with strong oxidizing agents.[3][18]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[3]

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a valuable and highly specific reagent for organic synthesis. Its well-defined physical and spectroscopic properties allow for reliable identification and quality assessment. While its primary application lies in its conversion to a Wittig reagent for the synthesis of cyclohexylmethylene-containing alkenes, its stable, crystalline nature makes it a convenient precursor to store and handle prior to ylide generation. A thorough understanding of its properties, synthesis, and the nuances of the subsequent Wittig reaction is essential for any researcher aiming to leverage its synthetic potential, particularly in the fields of medicinal chemistry and materials science where precise molecular architecture is paramount.

References

• Chapter 3: Phosphonium salts and P-ylides. (2014). Books - The Royal Society of Chemistry.
• Physicochemical properties and plastic crystal structures of phosphonium fluorohydrogen
• Physicochemical properties and plastic crystal structures of phosphonium fluorohydrogenate salts. (2025).
• Synthesis and Crystal Structure of Novel Phosphonium Salt. (2020).
• Sterically Hindered Phosphonium Salts: Structure, Properties and Palladium Nanoparticle Stabiliz
• Methyltriphenylphosphonium iodide, 98% 25 g. (n.d.). Thermo Scientific Chemicals.
• Methyltriphenylphosphonium iodide-d3 | 1560-56-1. (n.d.). Benchchem.
• 20.4. The Wittig reaction. (n.d.). Organic Chemistry II - Lumen Learning.
• Wittig reaction. (n.d.). Wikipedia.
• SAFETY D
• Wittig Reaction. (n.d.). Organic Chemistry Portal.
• The Wittig Reaction: Synthesis of Alkenes. (n.d.).
• SAFETY D
• SAFETY D
• (Cyclohexylmethyl)triphenylphosphonium iodide. (n.d.). BLD Pharm.
• SAFETY D
• 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E). (n.d.). Organic Syntheses Procedure.
• Buy (cyclohexylmethyl)triphenylphosphonium i. (n.d.). Conier Chem&Pharma Limited.
• Infrared spectra of a 2-methyl1-iodopropane, b Tri-n-hexylphosphine c.... (n.d.).
• Methyltriphenylphosphonium Iodide. (n.d.). Tokyo Chemical Industry (India) Pvt. Ltd.
• Methyltriphenylphosphonium Iodide. (n.d.). ammonium iodide.

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• 2. Methyltriphenylphosphonium iodide, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
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• 7. Methyltriphenylphosphonium Iodide, Methyltriphenylphosphonium Iodide,2065-66-9, methyl triphenyl iodide manufacturer in India [sodiumiodide.net]
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(Cyclohexylmethyl)triphenylphosphonium iodide solubility

An In-Depth Technical Guide to the Solubility of (Cyclohexylmethyl)triphenylphosphonium iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Cyclohexylmethyl)triphenylphosphonium iodide is a quaternary phosphonium salt that serves as a crucial precursor to a Wittig reagent. The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon double bonds with a high degree of control. The efficiency and success of reactions involving this phosphonium salt, including the crucial ylide formation step, are fundamentally dependent on its solubility in the chosen solvent system. A thorough understanding of its solubility characteristics is therefore not merely academic but a practical necessity for process development, optimization, and scale-up in both academic research and the pharmaceutical industry.

This guide provides a comprehensive overview of the factors governing the solubility of (Cyclohexylmethyl)triphenylphosphonium iodide, alongside a detailed, field-proven protocol for its experimental determination. As a Senior Application Scientist, the focus here is not just on the procedural steps but on the underlying scientific principles that inform these choices, ensuring a robust and reproducible approach to generating reliable solubility data.

Theoretical Framework: Factors Influencing the Solubility of (Cyclohexylmethyl)triphenylphosphonium iodide

The solubility of a solute in a solvent is a complex interplay of intermolecular forces. For an ionic compound like (Cyclohexylmethyl)triphenylphosphonium iodide, the process of dissolution involves overcoming the lattice energy of the solid crystal and the solvation of the resulting ions by the solvent molecules. The adage "like dissolves like" provides a foundational, albeit simplified, principle.

(Cyclohexylmethyl)triphenylphosphonium iodide possesses a unique molecular architecture that dictates its solubility profile:

• Ionic Headgroup: The positively charged phosphorus atom, forming the core of the phosphonium cation, and the iodide anion lend the molecule a significant ionic character. This suggests a preference for polar solvents that can effectively solvate these charged species through ion-dipole interactions.

• Nonpolar Appendages: The molecule also features bulky, nonpolar groups: three phenyl rings and a cyclohexylmethyl group. These hydrocarbon moieties contribute to its lipophilicity and will interact favorably with nonpolar solvents via van der Waals forces.

The overall solubility in a given solvent is a balance between these competing characteristics. Generally, phosphonium salts exhibit good solubility in polar organic solvents.[1] For instance, related compounds like methyltriphenylphosphonium iodide are known to be soluble in water, acetone, dichloromethane, and methanol.[2] However, the presence of the large, nonpolar cyclohexylmethyl group in the target molecule may reduce its solubility in highly polar, protic solvents like water compared to smaller alkyltriphenylphosphonium salts, while potentially enhancing its solubility in less polar organic solvents.

Temperature is another critical factor. The dissolution of most solids is an endothermic process, meaning that solubility tends to increase with temperature. This relationship can be leveraged in crystallization processes for purification.

Experimental Determination of Solubility

Given the absence of extensive published quantitative solubility data for (Cyclohexylmethyl)triphenylphosphonium iodide, an experimental approach is necessary. The following protocol describes the isothermal equilibrium method, a reliable technique for determining the solubility of a solid in a liquid. This method involves saturating a solvent with the solute at a constant temperature, followed by the quantitative analysis of the resulting solution.

Experimental Protocol: Isothermal Equilibrium Method

Objective: To determine the solubility of (Cyclohexylmethyl)triphenylphosphonium iodide in a given solvent at a specified temperature.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide (high purity)

• Anhydrous solvents of interest (e.g., dichloromethane, chloroform, acetone, ethanol, methanol, tetrahydrofuran, diethyl ether, hexane)

• Scintillation vials or other sealable glass containers

• Temperature-controlled shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance (readable to at least 0.1 mg)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer or HPLC system (optional, for alternative analytical methods)

Procedure:

• Preparation of Saturated Solutions:

  • To a series of labeled vials, add an excess of (Cyclohexylmethyl)triphenylphosphonium iodide to a known volume of the chosen solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation. This ensures that the dissolution and crystallization rates reach equilibrium.

• Sample Collection and Filtration:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed syringe to prevent premature crystallization upon cooling.

  • Immediately pass the solution through a syringe filter into a pre-weighed, clean, and dry vial. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Accurately weigh the vial containing the filtered saturated solution.

  • Carefully evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause decomposition of the solute.

  • Once the solvent is completely removed, reweigh the vial containing the dry solid residue.

• Calculation of Solubility:

  • The mass of the dissolved solid is the difference between the final and initial weights of the vial.

  • The mass of the solvent is the difference between the weight of the vial with the solution and the weight of the vial with the dry solid.

  • Solubility can be expressed in various units, most commonly as g/100 g of solvent or mol/L.

  Solubility ( g/100 g solvent) = (mass of dissolved solid / mass of solvent) x 100

Self-Validation and Trustworthiness:

• Equilibrium Confirmation: To ensure equilibrium has been reached, samples can be taken at different time points (e.g., 24, 36, and 48 hours). Consistent solubility values over time indicate that equilibrium has been achieved.

• Reproducibility: The experiment should be performed in triplicate for each solvent and temperature to ensure the precision and reliability of the results.

Data Presentation

The experimentally determined solubility data should be organized in a clear and concise manner. A tabular format is highly recommended for easy comparison.

Table 1: Solubility of (Cyclohexylmethyl)triphenylphosphonium iodide in Various Solvents at Different Temperatures

Solvent	Temperature (°C)	Solubility ( g/100 g solvent)
Dichloromethane	25	Experimental Value
40	Experimental Value
Chloroform	25	Experimental Value
40	Experimental Value
Acetone	25	Experimental Value
40	Experimental Value
Methanol	25	Experimental Value
40	Experimental Value
Diethyl Ether	25	Experimental Value
40	Experimental Value
Hexane	25	Experimental Value
40	Experimental Value

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the isothermal equilibrium method for solubility determination.

Caption: A flowchart illustrating the key steps in the isothermal equilibrium method for determining the solubility of a solid compound.

Conclusion

A comprehensive understanding of the solubility of (Cyclohexylmethyl)triphenylphosphonium iodide is paramount for its effective use in organic synthesis. This guide has outlined the key structural and environmental factors that influence its solubility and has provided a detailed, robust experimental protocol for its quantitative determination. By following the methodologies described herein, researchers and drug development professionals can generate the high-quality, reliable data necessary to optimize reaction conditions, improve yields, and facilitate the seamless scale-up of synthetic processes involving this important Wittig reagent precursor.

References

Sources

• 1. Phosphonium - Wikipedia [en.wikipedia.org]
• 2. Methyltriphenylphosphonium iodide, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

An In-depth Technical Guide to the Spectral Analysis of (Cyclohexylmethyl)triphenylphosphonium Iodide

This guide provides a comprehensive analysis of the spectral characteristics of (Cyclohexylmethyl)triphenylphosphonium iodide, a quaternary phosphonium salt. The document is structured to deliver not just raw data, but a deeper understanding of the underlying principles that govern its spectral behavior. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and supported by authoritative references, ensuring scientific integrity and practical applicability for professionals in the field.

Molecular Structure and Spectroscopic Overview

(Cyclohexylmethyl)triphenylphosphonium iodide is a salt consisting of a bulky (Cyclohexylmethyl)triphenylphosphonium cation and an iodide anion. The positive charge is centered on the phosphorus atom, which is bonded to three phenyl rings and one cyclohexylmethyl group. This specific arrangement of bulky, non-polar groups and a charged center imparts unique chemical and physical properties to the molecule, which are reflected in its spectral data. Understanding these spectral signatures is crucial for its identification, purity assessment, and for studying its role in chemical reactions, such as the Wittig reaction.

Molecular Structure Diagram:

Caption: Molecular structure of (Cyclohexylmethyl)triphenylphosphonium iodide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For (Cyclohexylmethyl)triphenylphosphonium iodide, both ¹H and ¹³C NMR provide a wealth of information.

¹H NMR Spectral Data (Predicted)

The ¹H NMR spectrum is characterized by signals from the triphenylphosphonium moiety and the cyclohexylmethyl group. The protons on the carbon adjacent to the phosphorus atom (α-protons) are significantly influenced by the phosphorus nucleus, leading to a characteristic doublet splitting due to ¹H-³¹P coupling.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	J-Coupling (Hz)
~7.7-7.9	m	15H	Aromatic protons (PPh₃)	-
~3.5-3.7	d	2H	P-CH₂-Cyclohexyl	²J(P,H) ≈ 14-16
~1.6-1.8	m	1H	CH-Cyclohexyl	-
~1.0-1.7	m	10H	Cyclohexyl CH₂	-

Rationale behind the Assignments:

• Aromatic Protons: The protons on the three phenyl rings are deshielded due to the electron-withdrawing effect of the phosphonium center and the aromatic ring currents, appearing as a complex multiplet in the downfield region.

• α-Methylene Protons: The protons of the CH₂ group directly attached to the phosphorus atom are deshielded by the positively charged phosphorus. Their signal appears as a doublet due to coupling with the spin-active ³¹P nucleus (I=1/2). The magnitude of the two-bond P-H coupling constant (²J(P,H)) is a key diagnostic feature for α-protons in phosphonium salts.[1][2]

• Cyclohexyl Protons: The protons of the cyclohexyl ring will appear as a series of complex multiplets in the aliphatic region of the spectrum. The methine proton (CH) will be a multiplet, and the ten methylene protons (CH₂) will overlap in a broad multiplet.

¹³C NMR Spectral Data (Predicted)

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. Similar to ¹H NMR, the carbons of the phosphonium salt exhibit coupling to the ³¹P nucleus, which is invaluable for signal assignment.

Chemical Shift (δ, ppm)	Multiplicity	Assignment	J-Coupling (Hz)
~135	d	para-C of PPh₃	⁴J(P,C) ≈ 3
~133	d	ortho-C of PPh₃	²J(P,C) ≈ 10
~130	d	meta-C of PPh₃	³J(P,C) ≈ 12
~118	d	ipso-C of PPh₃	¹J(P,C) ≈ 85-95
~35	d	P-CH₂-Cyclohexyl	¹J(P,C) ≈ 45-55
~32	d	CH-Cyclohexyl	²J(P,C) ≈ 4-6
~26	s	Cyclohexyl CH₂	-
~25	s	Cyclohexyl CH₂	-

Rationale behind the Assignments:

• Aromatic Carbons: The carbons of the phenyl rings show distinct signals with characteristic P-C coupling constants. The ipso-carbon (the one directly attached to P) exhibits a large one-bond coupling constant and is shifted significantly downfield. The ortho, meta, and para carbons show smaller, but observable, two-, three-, and four-bond couplings, respectively.[3][4]

• α-Methylene Carbon: The carbon of the CH₂ group directly bonded to phosphorus shows a large one-bond P-C coupling constant, which is a definitive feature for its assignment.

• Cyclohexyl Carbons: The carbons of the cyclohexyl ring will appear in the aliphatic region. The methine carbon (CH) may show a small two-bond coupling to phosphorus. The other cyclohexyl carbons are generally too far from the phosphorus to show significant coupling and will appear as singlets.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 10-20 mg of (Cyclohexylmethyl)triphenylphosphonium iodide in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Set the spectral width to cover the range of approximately -1 to 10 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the range of approximately 0 to 160 ppm.

  • A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.[5][6]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Spectral Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3080	Medium	Aromatic C-H stretch
~2850-2930	Strong	Aliphatic C-H stretch (cyclohexyl)
~1585, 1480, 1435	Medium-Strong	Aromatic C=C ring stretching
~1110	Strong	P-C stretch (P-Ph)
~720, 690	Strong	C-H out-of-plane bending (monosubstituted benzene)

Causality of Experimental Observations:

• The presence of both aromatic and aliphatic C-H stretching vibrations confirms the presence of both the phenyl and cyclohexylmethyl groups.

• The characteristic absorptions for the aromatic C=C stretching are indicative of the phenyl rings.

• A strong band around 1110 cm⁻¹ is a key diagnostic peak for the P-C bond in triphenylphosphonium salts.[7][8][9]

• The strong bands in the fingerprint region (below 800 cm⁻¹) are characteristic of the out-of-plane bending of the C-H bonds on the monosubstituted phenyl rings. The absence of a C-I bond vibration (typically 500-600 cm⁻¹) confirms the ionic nature of the compound.[10]

Experimental Workflow: IR Spectroscopy

Caption: Workflow for acquiring an IR spectrum using the KBr pellet method.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the ions present in a sample. For ionic compounds like (Cyclohexylmethyl)triphenylphosphonium iodide, techniques like Electrospray Ionization (ESI) or Fast Atom Bombardment (FAB) are typically used.[11]

Predicted Mass Spectrum Data (Positive Ion Mode):

The mass spectrum in the positive ion mode will be dominated by the cation, (Cyclohexylmethyl)triphenylphosphonium.

m/z	Ion
359.2	[(C₆H₁₁CH₂)P(C₆H₅)₃]⁺ (M⁺)
262.1	[P(C₆H₅)₃]⁺
185.1	[(C₆H₅)₂P]⁺
108.1	[(C₆H₅)P]⁺
77.1	[C₆H₅]⁺

Mechanistic Insights from Fragmentation:

• The molecular ion (M⁺) corresponds to the intact (Cyclohexylmethyl)triphenylphosphonium cation. Its accurate mass can be used to confirm the elemental composition.

• A common fragmentation pathway for phosphonium salts is the loss of one of the substituents from the phosphorus atom. The loss of the cyclohexylmethyl group would lead to the triphenylphosphine cation at m/z 262.

• Further fragmentation of the triphenylphosphine cation can lead to the other observed smaller fragments.

Conclusion

The comprehensive spectral analysis of (Cyclohexylmethyl)triphenylphosphonium iodide through NMR, IR, and mass spectrometry provides a detailed and self-validating picture of its molecular structure. The characteristic ¹H-³¹P and ¹³C-³¹P couplings in NMR, the specific vibrational modes in IR, and the predictable fragmentation patterns in MS all contribute to an unambiguous identification of the compound. This guide serves as a foundational resource for researchers, enabling them to confidently characterize this and related phosphonium salts in their scientific endeavors.

References

• Spectral study of phosphonium salts synthesized from Michael acceptors. (n.d.). Phosphorus, Sulfur, and Silicon and the Related Elements, 198(4). Retrieved from [Link]

• Atlas of IR spectra of organophosphorus compounds : interpreted spectrograms. (n.d.). Semantic Scholar. Retrieved from [Link]

• An NMR study of the structure and reactivity of phosphonium ylides stabilized by a carbonyl function. (n.d.). Canadian Journal of Chemistry, 55(5), 762-771. Retrieved from [Link]

• Albright, T. A., Freeman, W. J., & Schweizer, E. E. (1975). Magnetic resonance studies. I. Investigation of phosphorus compounds by carbon-13 and phosphorus-31 nuclear magnetic resonance for phosphonium salts containing saturated groups. Journal of the American Chemical Society, 97(11), 2942-2946. Retrieved from [Link]

• Thomas, L. C. (1974). Interpretation of the Infrared Spectra of Organophosphorus Compounds. Heyden & Son.

• Kralj, B., Zigon, D., & Kramer, V. (1995). Fast atom bombardment mass spectra of isobaric/isomeric phosphonium salts. Rapid Communications in Mass Spectrometry, 9(10), 946-950. Retrieved from [Link]

• Synthesis of a new quaternary phosphonium salt: NMR study of the conformational structure and dynamics. (2016). Magnetic Resonance in Chemistry, 54(4), 320-327. Retrieved from [Link]

• Calculation of the infrared spectra of organophosphorus compounds and prediction of new types of nerve agents. (2021). New Journal of Chemistry, 45(3), 1386-1395. Retrieved from [Link]

• Sterically Hindered Phosphonium Salts: Structure, Properties and Palladium Nanoparticle Stabilization. (2020). Molecules, 25(24), 5873. Retrieved from [Link]

• Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Wiley-VCH 2007 - Supporting Information. (n.d.). Retrieved from [Link]

• Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Phosphopeptide Fragmentation and Site Localization by Mass Spectrometry: An Update. (2018). Analytical Chemistry, 90(22), 13391-13401. Retrieved from [Link]

• INFRARED SPECTRA OF ORGANO-PHOSPHORUS COMPOUNDS: III. PHOSPHORAMIDATES, PHOSPHORAMIDOTHIONATES, AND RELATED COMPOUNDS. (1954). Canadian Journal of Chemistry, 32(1), 44-53. Retrieved from [Link]

• Supplementary Information For: - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Interpretation of the Infrared Spectra of Organophosphorus Compounds. (1975). Journal of AOAC INTERNATIONAL, 58(2), 422-422. Retrieved from [Link]

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• (PDF) Spectral study of phosphonium salts synthesized from Michael acceptors. (2022). ResearchGate. Retrieved from [Link]

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• Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

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• 31P and 13C NMR spectra of cyclohexylphenylphosphines, tricyclohexylphosphine and triphenylphosphine. (1992). Magnetic Resonance in Chemistry, 30(6), 533-538. Retrieved from [Link]

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(Cyclohexylmethyl)triphenylphosphonium iodide safety data sheet

An In-depth Technical Guide to the Safe Handling of (Cyclohexylmethyl)triphenylphosphonium iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Reagent

(Cyclohexylmethyl)triphenylphosphonium iodide (CAS No. 91312-70-8) is a quaternary phosphonium salt, a class of compounds widely utilized in organic synthesis. Primarily known for its role as a precursor to phosphonium ylides for the Wittig reaction, it is an essential tool for creating carbon-carbon double bonds, a foundational transformation in the synthesis of complex molecules, including active pharmaceutical ingredients. The presence of the bulky cyclohexylmethyl group, the three phenyl rings, and the iodide counter-ion imparts specific reactivity and physical properties. Understanding these characteristics is paramount to its safe and effective use in the laboratory. This guide provides a detailed examination of its hazard profile, handling protocols, and emergency procedures, moving beyond a simple recitation of data to explain the scientific rationale behind each safety recommendation.

Section 1: Chemical and Physical Identity

A precise understanding of the reagent's properties is the foundation of a robust safety protocol. The identity and key physical characteristics of (Cyclohexylmethyl)triphenylphosphonium iodide are summarized below.

Property	Value	Source(s)
Chemical Name	(Cyclohexylmethyl)triphenylphosphonium iodide	[1][2]
CAS Number	91312-70-8	[1][2]
Molecular Formula	C₂₅H₂₈IP	[1][2]
Molecular Weight	486.38 g/mol	[1][2]
Appearance	Solid, powder/crystalline form	[3]
Storage Conditions	Inert atmosphere, room temperature	[2]

Note: Comprehensive physical data such as melting point and solubility are not consistently reported across public sources. As with many specialized reagents, empirical determination under controlled laboratory conditions is recommended if these parameters are critical for a specific application.

Section 2: Hazard Identification and Risk Assessment

(Cyclohexylmethyl)triphenylphosphonium iodide is classified as a hazardous substance. The primary risks are associated with irritation and acute toxicity upon ingestion. The Globally Harmonized System (GHS) classification provides a clear framework for understanding these risks.[1]

GHS Classification:

• Signal Word: Warning[1][4]

Hazard Statements (H-Statements):

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Expert Analysis of Hazards:

The hazard profile is typical for many organic phosphonium salts.

• Oral Toxicity (H302): The "Harmful if swallowed" classification indicates that accidental ingestion of even relatively small amounts could lead to significant adverse health effects. This necessitates strict controls to prevent ingestion, including prohibiting eating or drinking in the laboratory and ensuring proper hand washing after handling.[1][5]

• Irritation (H315, H319, H335): The compound is a potent irritant to the skin, eyes, and respiratory tract.[1] This is due to the chemical reactivity of the phosphonium cation and the nature of the iodide anion. Contact with moist tissues (eyes, mucous membranes, skin) can lead to inflammation and discomfort. The fine, dusty nature of the solid reagent increases the risk of aerosolization and subsequent respiratory irritation. Therefore, handling must be performed in a way that minimizes dust generation.[3]

Section 3: Protocols for Safe Handling and Storage

Adherence to rigorous handling and storage protocols is a non-negotiable aspect of laboratory safety. These procedures are designed to minimize exposure and preserve the chemical integrity of the reagent.

Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense is to physically separate the researcher from the hazard.

• Ventilation: All manipulations of solid (Cyclohexylmethyl)triphenylphosphonium iodide must be conducted within a certified chemical fume hood to control airborne dust and prevent respiratory exposure.[5][6]

• Eye Protection: Safety glasses with side shields are mandatory. However, due to the serious eye irritation risk (H319), the use of chemical safety goggles is strongly recommended, especially when handling larger quantities or if there is a risk of splashing.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. It is crucial to inspect gloves for any signs of degradation or perforation before use and to wash hands thoroughly after removing them.[3]

• Body Protection: A standard laboratory coat must be worn and kept fastened. Protective clothing should be removed before leaving the laboratory area.[3]

Step-by-Step Handling Protocol

This protocol is designed to be a self-validating system, where each step mitigates a specific identified risk.

• Preparation: Before retrieving the reagent, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary glassware, spatulas, and weighing paper.

• Weighing: Tare a suitable container (e.g., a round-bottom flask) on a balance located inside the fume hood if possible. If not, carefully weigh the desired amount of the phosphonium salt onto weighing paper within the hood, minimizing any actions that could generate dust.

• Transfer: Gently transfer the solid from the weighing paper into the reaction vessel. Use a funnel if necessary to prevent spillage.

• Dissolution: Add the solvent to the vessel while it is still in the fume hood. Swirl gently to dissolve.

• Cleanup: Promptly clean any spills, however minor. Decontaminate spatulas and surfaces. Dispose of contaminated weighing paper and gloves in the designated solid chemical waste container.[5]

Storage Requirements

Proper storage is critical for both safety and reagent efficacy.

• Container: Keep the container tightly sealed to prevent exposure to moisture and air.[2]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[2][5] Phosphonium salts can be hygroscopic, and moisture can affect their reactivity and handling properties.

• Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

Section 4: Emergency and First-Aid Procedures

Rapid and correct response to an exposure is critical. All laboratory personnel must be familiar with these procedures.

Exposure Response Flowchart

Caption: Decision workflow for first-aid response to chemical exposure.

• Inhalation: If inhaled, move the person to fresh air. If breathing becomes difficult, seek immediate medical attention.[6]

• Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If irritation persists, get medical attention.[3][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][6]

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Immediately call a poison center or doctor.[6][7]

Section 5: Stability and Reactivity

• Reactivity: Generally stable under recommended storage conditions. Avoid strong oxidizing agents.[5]

• Conditions to Avoid: Exposure to moisture and direct light, as these can degrade the compound.[5][8]

• Hazardous Decomposition Products: Upon combustion, phosphonium salts can decompose to produce toxic and irritating fumes, including carbon oxides (CO, CO₂), phosphorus oxides, and hydrogen iodide.[5][6] This is a critical consideration for fire-fighting procedures.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or water spray.[9]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition products.[5][6]

Section 6: Accidental Release and Disposal

Spill Response Protocol

• Evacuate: Evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: Wearing appropriate PPE, carefully sweep up the spilled solid, avoiding dust generation.[5]

• Collect: Place the material into a suitable, labeled container for hazardous waste disposal.

• Clean: Clean the spill area thoroughly with a wet cloth or paper towels, and place the cleaning materials into the hazardous waste container.

• Disposal: Do not allow the chemical to enter drains. Dispose of the waste through a licensed professional waste disposal service.

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a valuable synthetic tool whose safe use is predicated on a thorough understanding of its specific hazards. By implementing robust engineering controls, adhering to meticulous handling protocols, and being prepared for emergency situations, researchers can effectively mitigate the risks of skin, eye, and respiratory irritation, as well as acute oral toxicity. The principles of causality—understanding why a protocol is in place—transform safety from a checklist into an integrated scientific practice, ensuring a secure environment for innovation and discovery.

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(Cyclohexylmethyl)triphenylphosphonium Iodide: A Technical Guide to its Mechanism of Action in Alkene Synthesis

Abstract

(Cyclohexylmethyl)triphenylphosphonium iodide is a pivotal reagent in the arsenal of synthetic organic chemists, primarily utilized as a precursor in the Wittig reaction for the stereoselective synthesis of alkenes. This technical guide provides an in-depth exploration of the core mechanism of action of this phosphonium salt, tailored for researchers, scientists, and professionals in drug development. The narrative delves into the causal relationships behind its application in olefination reactions, offering field-proven insights into its synthesis, the generation of the corresponding phosphonium ylide, and its subsequent reactivity with carbonyl compounds. Detailed experimental protocols, supported by mechanistic visualizations, are provided to ensure both theoretical understanding and practical applicability.

Introduction: The Wittig Reagent Precursor

(Cyclohexylmethyl)triphenylphosphonium iodide, a quaternary phosphonium salt, serves as a stable and readily accessible precursor to the corresponding phosphonium ylide. Its significance lies in its role within the Wittig reaction, a Nobel Prize-winning methodology discovered by Georg Wittig in 1954 that has become a cornerstone of modern organic synthesis for the formation of carbon-carbon double bonds.[1] The cyclohexylmethyl group, being a simple alkyl substituent, classifies the derived ylide as "non-stabilized," a critical feature that dictates its reactivity and the stereochemical outcome of the olefination process.[2]

Synthesis and Physicochemical Properties

The synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide is typically achieved through a standard SN2 reaction. This involves the quaternization of triphenylphosphine, an excellent nucleophile, with (iodomethyl)cyclohexane.[3][4] The reaction proceeds with high efficiency, yielding the phosphonium salt as a stable, crystalline solid.

Property	Value
Chemical Formula	C₂₅H₂₈IP
Molar Mass	498.37 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in polar organic solvents such as THF and DMSO

The Core Mechanism of Action: The Wittig Reaction

The primary mechanism of action of (Cyclohexylmethyl)triphenylphosphonium iodide is its conversion into a nucleophilic ylide, which then reacts with an aldehyde or ketone to produce an alkene and triphenylphosphine oxide.[2][5] The immense thermodynamic driving force for this reaction is the formation of the very stable phosphorus-oxygen double bond in triphenylphosphine oxide.[1]

Ylide Formation: The Deprotonation Step

The journey from the phosphonium salt to the reactive ylide involves the deprotonation of the carbon atom adjacent to the positively charged phosphorus. Due to the electron-withdrawing nature of the phosphonium group, the α-protons exhibit enhanced acidity, allowing for their removal by a strong base.[3][4] Commonly employed bases for non-stabilized ylides include n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH₂).[3]

The choice of base and solvent is critical and can influence the stereochemical outcome of the subsequent olefination. For instance, in the presence of lithium salts, the stereoselectivity can be altered.[5]

Caption: Formation of the phosphonium ylide.

The Olefination Cascade: From Ylide to Alkene

Once formed, the (cyclohexylmethylene)triphenylphosphorane ylide acts as a potent nucleophile. The reaction with a carbonyl compound, such as an aldehyde or ketone, proceeds through a concerted [2+2] cycloaddition mechanism to form a four-membered ring intermediate known as an oxaphosphetane.[5][6] This intermediate is generally unstable and rapidly collapses in a retro-[2+2] cycloaddition to yield the final products: the desired alkene and triphenylphosphine oxide.[2]

For non-stabilized ylides like the one derived from (Cyclohexylmethyl)triphenylphosphonium iodide, the reaction with aldehydes typically favors the formation of the (Z)-alkene.[2] This stereoselectivity is a key feature and a primary consideration in synthetic planning. The kinetic control of the reaction leads to the preferential formation of the cis-substituted oxaphosphetane, which then decomposes to the (Z)-alkene.[5]

Caption: The Wittig reaction mechanism.

Experimental Protocols

The following protocols are provided as a general guideline for the synthesis of the phosphonium salt and its subsequent use in a Wittig reaction.

Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

Materials:

• Triphenylphosphine (1.0 eq)

• (Iodomethyl)cyclohexane (1.1 eq)

• Toluene (or other suitable solvent)

Procedure:

• Dissolve triphenylphosphine in toluene in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Add (iodomethyl)cyclohexane to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by TLC.

• Cool the reaction mixture to room temperature. The phosphonium salt will typically precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold toluene or diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to yield (Cyclohexylmethyl)triphenylphosphonium iodide as a white solid.

Wittig Olefination using (Cyclohexylmethyl)triphenylphosphonium Iodide

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.05 eq)

• Aldehyde or Ketone (1.0 eq)

Procedure:

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add (Cyclohexylmethyl)triphenylphosphonium iodide.

• Add anhydrous THF via syringe and cool the resulting suspension to 0 °C in an ice bath.

• Slowly add n-BuLi dropwise via syringe. The formation of the ylide is indicated by the appearance of a characteristic orange or reddish color.

• Stir the mixture at 0 °C for 30-60 minutes.

• Cool the reaction mixture to -78 °C (dry ice/acetone bath).

• Slowly add a solution of the aldehyde or ketone in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours or overnight. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the desired alkene. The triphenylphosphine oxide byproduct can also be separated during this process.

Caption: Experimental workflow for the Wittig reaction.

Broader Context and Alternative Mechanisms

While the Wittig reaction is the principal application of (Cyclohexylmethyl)triphenylphosphonium iodide, it is important to note that triphenylphosphonium-based compounds have found applications in other areas of chemical biology. The lipophilic cationic nature of the triphenylphosphonium moiety facilitates the accumulation of attached molecules within mitochondria, driven by the mitochondrial membrane potential. This property has been exploited to deliver antioxidants, probes, and therapeutic agents specifically to mitochondria.[7] However, there is currently no specific evidence to suggest that (Cyclohexylmethyl)triphenylphosphonium iodide itself is used for such purposes. Its primary and well-established role remains in synthetic organic chemistry.

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a valuable and reliable reagent whose mechanism of action is intrinsically linked to the Wittig reaction. As a precursor to a non-stabilized ylide, it provides a predictable and stereoselective route to (Z)-alkenes from a wide range of aldehydes and ketones. A thorough understanding of its synthesis, the conditions for ylide generation, and the olefination mechanism is essential for its effective application in the synthesis of complex organic molecules, including pharmaceuticals and other fine chemicals. The protocols and mechanistic insights provided in this guide serve as a comprehensive resource for researchers and professionals in the field.

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(Cyclohexylmethyl)triphenylphosphonium iodide literature review

An In-depth Technical Guide to (Cyclohexylmethyl)triphenylphosphonium Iodide for Drug Development and Organic Synthesis

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of (Cyclohexylmethyl)triphenylphosphonium iodide, a key reagent in modern organic synthesis. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond simple protocols to explain the underlying principles, mechanistic details, and practical considerations for its synthesis and application, primarily focusing on its role in the Wittig reaction.

Introduction: The Strategic Importance of (Cyclohexylmethyl)triphenylphosphonium Iodide

(Cyclohexylmethyl)triphenylphosphonium iodide is a quaternary phosphonium salt that serves as a stable precursor to the corresponding phosphorus ylide, a Wittig reagent. The Wittig reaction, discovered by Georg Wittig in 1954, is a cornerstone of organic chemistry for its ability to convert aldehydes and ketones into alkenes with high regioselectivity.[1][2][3] This transformation is fundamental in the synthesis of complex organic molecules, including natural products and active pharmaceutical ingredients (APIs).

The (cyclohexylmethyl) moiety allows for the introduction of a cyclohexylmethylene group (=CH-C₆H₁₁), a structural motif present in various biologically active compounds. The primary utility of this specific phosphonium salt lies in its role as a non-stabilized Wittig reagent, which provides a predictable stereochemical outcome, predominantly yielding (Z)-alkenes—a critical consideration in the synthesis of stereochemically pure therapeutic agents.[2][4]

Synthesis and Purification

The most direct and common method for preparing phosphonium salts is through the quaternization of a phosphine with an alkyl halide.[5] For (Cyclohexylmethyl)triphenylphosphonium iodide, this involves a bimolecular nucleophilic substitution (SN2) reaction between triphenylphosphine and a (halomethyl)cyclohexane.

Causality in Synthesis:

The choice of triphenylphosphine as the nucleophile is strategic; it is a relatively inexpensive, air-stable solid that is a good nucleophile for primary and some secondary alkyl halides.[6][7] The reaction proceeds via the attack of the lone pair on the phosphorus atom on the electrophilic carbon of the (halomethyl)cyclohexane, displacing the halide. Iodides are excellent leaving groups, making (iodomethyl)cyclohexane an ideal substrate for achieving high yields and reasonable reaction rates. The use of a non-polar or moderately polar aprotic solvent like toluene or acetonitrile prevents unwanted side reactions and facilitates product precipitation.

Caption: Synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide.

Detailed Experimental Protocol: Synthesis

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

• Reaction Initiation: Add (iodomethyl)cyclohexane (1.05 eq) to the solution. Note: (Bromomethyl)cyclohexane can also be used, but the reaction may require longer heating times or higher temperatures.

• Reaction Conditions: Heat the mixture to reflux and maintain for 18-24 hours under an inert atmosphere (e.g., nitrogen or argon). The product will begin to precipitate as a white solid.

• Isolation: After cooling the reaction mixture to room temperature, collect the precipitated solid by vacuum filtration.

• Purification: Wash the crude product with cold diethyl ether to remove any unreacted starting materials. For higher purity, the phosphonium salt can be recrystallized from a suitable solvent system, such as ethanol/ether. Dry the final product under vacuum.

Physicochemical Properties and Characterization

A thorough characterization of the phosphonium salt is essential to confirm its identity and purity before its use in subsequent reactions.

Property	Description
CAS Number	91312-70-8[8]
Molecular Formula	C₂₅H₂₈IP
Molecular Weight	498.37 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in polar solvents like methanol, ethanol, and DMSO; sparingly soluble in THF and dichloromethane.
¹H NMR (CDCl₃)	Expected shifts (δ, ppm): 7.7-7.9 (m, 15H, Ar-H), 3.8-4.0 (m, 2H, P-CH₂), 0.8-1.8 (m, 11H, Cyclohexyl-H)
¹³C NMR (CDCl₃)	Expected shifts (δ, ppm): 135 (d), 133 (d), 130 (d), 118 (d, Ar-C), 38-40 (C-P), 25-35 (Cyclohexyl-C)
³¹P NMR (CDCl₃)	Expected shift (δ, ppm): ~ +20 to +25 (relative to H₃PO₄)

Note: NMR chemical shifts are estimates based on analogous structures and may vary slightly. The carbon signals for the phenyl groups attached to phosphorus will show splitting due to C-P coupling.

Application in the Wittig Reaction

The primary application of (Cyclohexylmethyl)triphenylphosphonium iodide is as a precursor to the corresponding phosphorus ylide for Wittig olefination.[1][3]

Part A: Ylide Formation

The phosphonium salt is not reactive itself. It must first be deprotonated by a strong base to form the nucleophilic ylide (also known as a phosphorane).[3][6] The protons on the carbon adjacent to the positively charged phosphorus are acidic enough to be removed by bases like n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (t-BuOK).[9]

Causality: The choice of base is critical. For non-stabilized phosphonium salts like this one, a very strong, non-nucleophilic base such as n-BuLi is preferred to ensure complete and irreversible deprotonation, maximizing the ylide concentration. The reaction is typically performed in an anhydrous aprotic solvent like tetrahydrofuran (THF) or diethyl ether at low temperatures to prevent side reactions.

Part B: The Wittig Olefination Mechanism

The generated ylide is a potent nucleophile that readily attacks the electrophilic carbonyl carbon of an aldehyde or ketone.[10] The modern consensus for the mechanism of non-stabilized ylides under salt-free conditions involves a concerted [2+2] cycloaddition to form a four-membered ring intermediate called an oxaphosphetane.[1][11] This intermediate is unstable and rapidly decomposes to yield the final alkene and triphenylphosphine oxide. The formation of the extremely stable phosphorus-oxygen double bond in triphenylphosphine oxide is the thermodynamic driving force for the entire reaction.[4][7]

Caption: Experimental workflow for a model Witt-ig reaction.

Step-by-Step Methodology

• Apparatus Setup: Dry all glassware in an oven and assemble under an inert atmosphere (N₂ or Ar).

• Ylide Generation: Suspend (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 eq) in anhydrous THF in a two-necked flask. Cool the suspension to 0°C in an ice bath. Add n-butyllithium (1.05 eq, typically 1.6 M in hexanes) dropwise via syringe. The mixture will turn a characteristic deep red or orange color, indicating ylide formation. Stir at 0°C for 30 minutes.

• Aldehyde Addition: Add a solution of benzaldehyde (1.0 eq) in a small amount of dry THF to the ylide solution dropwise at 0°C. The deep color of the ylide should fade upon addition.

• Reaction Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours or until TLC analysis indicates complete consumption of the aldehyde.

• Workup: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product will contain the desired alkene and triphenylphosphine oxide.

• Isolation: Purify the residue by flash column chromatography on silica gel, typically eluting with hexanes, to separate the non-polar alkene product from the highly polar triphenylphosphine oxide byproduct.

Reaction Component	Role	Key Consideration
Phosphonium Salt	Ylide Precursor	Must be thoroughly dried before use.
n-Butyllithium (n-BuLi)	Strong Base	Pyrophoric; handle with extreme care under inert gas.
Tetrahydrofuran (THF)	Anhydrous Aprotic Solvent	Must be freshly distilled or from a solvent purifier.
Benzaldehyde	Electrophile	Should be purified (distilled) to remove benzoic acid.
Triphenylphosphine Oxide	Byproduct	Removal is the primary purification challenge. [12]

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a valuable and reliable reagent for the stereoselective synthesis of (Z)-alkenes containing a cyclohexylmethylene moiety. Its straightforward preparation and predictable reactivity make it an important tool in the synthetic chemist's arsenal. A comprehensive understanding of the causality behind its synthesis, the mechanism of the Wittig reaction, and the factors governing stereoselectivity enables researchers to leverage this reagent effectively in the complex synthetic pathways required for drug discovery and development.

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• Krawczyk, M., et al. (2020). Sterically Hindered Phosphonium Salts: Structure, Properties and Palladium Nanoparticle Stabilization. Molecules, 25(24), 5873. [Link]

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The Strategic Application of (Cyclohexylmethyl)triphenylphosphonium Iodide in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(Cyclohexylmethyl)triphenylphosphonium iodide stands as a crucial reagent in the synthetic chemist's toolkit, primarily serving as a precursor to a non-stabilized phosphorus ylide for the celebrated Wittig reaction. This guide offers a comprehensive exploration of its synthesis, properties, and application, with a focus on the mechanistic underpinnings and practical considerations for its use in the construction of complex molecular architectures.

Introduction: The Role of Phosphonium Salts in Olefination

The Wittig reaction, a cornerstone of carbon-carbon double bond formation, provides a reliable and stereoselective method for the conversion of aldehydes and ketones into alkenes.[1][2] The reaction's versatility stems from the wide array of phosphonium ylides that can be generated, each imparting unique reactivity and steric influence on the course of the olefination. (Cyclohexylmethyl)triphenylphosphonium iodide belongs to the class of phosphonium salts that, upon deprotonation, yield non-stabilized ylides. These ylides are highly reactive and are known to typically favor the formation of Z-alkenes, a stereochemical preference that can be strategically exploited in total synthesis.[2]

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of (Cyclohexylmethyl)triphenylphosphonium iodide is paramount for its safe and effective use in the laboratory.

Property	Value
CAS Number	91312-70-8[3]
Molecular Formula	C₂₅H₂₈IP[3]
Molecular Weight	486.37 g/mol [3]
Appearance	Pale-yellow to yellow-brown solid
Storage	Store under an inert atmosphere at 2-8 °C[3]

The Core Directive: From Phosphonium Salt to Alkene

The utility of (Cyclohexylmethyl)triphenylphosphonium iodide lies in its conversion to the corresponding phosphonium ylide, which then engages with a carbonyl compound to furnish the desired alkene. This process can be broken down into two key stages: synthesis of the phosphonium salt and the subsequent Wittig reaction.

Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

The preparation of (Cyclohexylmethyl)triphenylphosphonium iodide is a straightforward nucleophilic substitution reaction. Triphenylphosphine, a strong nucleophile, displaces a halide from an appropriate alkyl halide.[1] In this case, (iodomethyl)cyclohexane is the ideal starting material.

Conceptual Workflow for Synthesis:

Caption: The Wittig reaction workflow.

Step-by-Step General Protocol for the Wittig Reaction:

• Suspend (Cyclohexylmethyl)triphenylphosphonium iodide in a dry, inert solvent such as tetrahydrofuran (THF) or diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to a low temperature (typically -78 °C to 0 °C).

• Add a strong base, such as n-butyllithium (n-BuLi) or sodium hydride (NaH), dropwise to the suspension. The formation of the ylide is often indicated by a color change.

• Stir the mixture at the same temperature for a period of time to ensure complete ylide formation.

• Slowly add a solution of the desired aldehyde or ketone in the same solvent to the ylide solution.

• Allow the reaction to warm to room temperature and stir until the reaction is complete, as determined by thin-layer chromatography (TLC) or another appropriate analytical technique.

• Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate it under reduced pressure.

• Purify the resulting alkene by column chromatography to separate it from the triphenylphosphine oxide byproduct.

Mechanistic Insights and Stereoselectivity

The currently accepted mechanism for the Wittig reaction with non-stabilized ylides involves a concerted [2+2] cycloaddition between the ylide and the carbonyl compound to form a four-membered oxaphosphetane intermediate. [2]This intermediate then decomposes to yield the alkene and triphenylphosphine oxide.

The stereochemical outcome of the Wittig reaction is a critical consideration. Non-stabilized ylides, such as the one derived from (Cyclohexylmethyl)triphenylphosphonium iodide, generally lead to the formation of the Z-alkene as the major product. [2]This selectivity is attributed to the kinetic control of the cycloaddition step, where a sterically less hindered approach of the ylide and the carbonyl compound is favored. The bulky cyclohexylmethyl group on the ylide can further enhance this steric interaction, potentially leading to higher Z-selectivity. [6]

Applications in Synthesis

While specific examples of the use of (Cyclohexylmethyl)triphenylphosphonium iodide in the total synthesis of natural products are not widely reported, its utility can be inferred from the importance of the cyclohexylmethylidene moiety in various bioactive molecules. This reagent provides a direct method for the introduction of this bulky, lipophilic group, which can be crucial for modulating the pharmacological properties of a drug candidate. The reaction of the corresponding ylide with various aldehydes and ketones can generate a library of compounds for structure-activity relationship (SAR) studies.

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a valuable reagent for the synthesis of alkenes containing a cyclohexylmethylidene group via the Wittig reaction. Its preparation is straightforward, and the subsequent olefination reaction proceeds under standard conditions for non-stabilized ylides. The expected preference for the Z-alkene product offers a degree of stereochemical control that is highly desirable in synthetic organic chemistry. For researchers and drug development professionals, this phosphonium salt represents a reliable tool for the strategic incorporation of a bulky, non-polar fragment into a wide range of molecular scaffolds.

References

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• Maryanoff, B. E.; Reitz, A. B. The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chem. Rev.1989, 89 (4), 863–927.

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• Vedejs, E.; Meier, G. P.; Snoble, K. A. J. A mechanistic dichotomy in the Wittig reaction. J. Am. Chem. Soc.1981, 103 (10), 2823–2831.
• Robiette, R.; Richardson, J.; Aggarwal, V. K.; Harvey, J. N. Reactivity and Selectivity in the Wittig Reaction: A Computational Study. J. Am. Chem. Soc.2006, 128 (7), 2394–2409.

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Protocols & Analytical Methods

(Cyclohexylmethyl)triphenylphosphonium iodide Wittig reaction protocol

An Application Note and Protocol for the Wittig Reaction Utilizing (Cyclohexylmethyl)triphenylphosphonium Iodide

Introduction: The Strategic Formation of Alkenes

The Wittig reaction stands as a cornerstone of modern organic synthesis, providing a powerful and reliable method for the construction of carbon-carbon double bonds. Developed by Georg Wittig, for which he was awarded the Nobel Prize in Chemistry in 1979, this reaction transforms aldehydes and ketones into alkenes with a high degree of regiochemical control.[1][2][3] The core of the reaction involves the interaction of a carbonyl compound with a phosphorus ylide, also known as a Wittig reagent.[4][2][5] The exceptional utility of this reaction lies in its ability to form the C=C bond precisely at the location of the original carbonyl group, a feature not easily replicated by traditional elimination reactions. This guide provides an in-depth protocol for the use of (Cyclohexylmethyl)triphenylphosphonium iodide, a precursor to a non-stabilized ylide, for the synthesis of cyclohexylmethylene-substituted alkenes.

Reagent Profile: (Cyclohexylmethyl)triphenylphosphonium Iodide

(Cyclohexylmethyl)triphenylphosphonium iodide is a phosphonium salt that serves as the precursor to the corresponding phosphorus ylide. Its structure and key identifiers are summarized below.

Property	Value
IUPAC Name	(Cyclohexylmethyl)triphenylphosphanium iodide
CAS Number	91312-70-8[6][7][8]
Molecular Formula	C25H28IP[7]
Molecular Weight	486.37 g/mol [7]
Classification	Precursor to a non-stabilized ylide

The synthesis of this salt is typically achieved via a bimolecular nucleophilic substitution (SN2) reaction between triphenylphosphine and a cyclohexylmethyl halide, such as (iodomethyl)cyclohexane or (bromomethyl)cyclohexane.[5][9][10] The resulting phosphonium salt is a stable, crystalline solid that can be stored and handled under standard laboratory conditions, though it should be thoroughly dried before use to prevent interference with the strongly basic conditions required for ylide formation.[11]

Reaction Mechanism: From Ylide to Alkene

The Wittig reaction proceeds through a well-elucidated pathway. The overall transformation effectively swaps a C=O bond and a C=P bond for a C=C bond and a P=O bond, the latter of which provides a strong thermodynamic driving force for the reaction.[5]

• Ylide Formation: The process begins with the deprotonation of the phosphonium salt at the carbon adjacent to the phosphorus atom. Due to the electron-withdrawing nature of the phosphonium group, this proton is acidic enough to be removed by a strong base. For non-stabilized salts like (Cyclohexylmethyl)triphenylphosphonium iodide, very strong bases such as n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium hexamethyldisilazide (KHMDS) are required.[2][5][11][12] This acid-base reaction generates the phosphorus ylide, a species with adjacent positive and negative charges, which is a potent carbon nucleophile.[5]

• Alkene Formation: The ylide is then reacted with an aldehyde or ketone. The modern consensus for the mechanism, particularly under lithium-free conditions, involves a concerted [2+2] cycloaddition between the ylide and the carbonyl group.[4][13] This directly forms a four-membered ring intermediate called an oxaphosphetane.[5][9][13] This intermediate is unstable and rapidly decomposes in a reverse [2+2] cycloaddition to yield the final alkene product and triphenylphosphine oxide.[5] The formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide is the key driving force for the entire process.[13][14]

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Application Notes & Protocols: Formation and Utility of (Cyclohexylmethyl)triphenylphosphonium Ylide

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the formation of (Cyclohexylmethyl)triphenylphosphonium ylide, a non-stabilized Wittig reagent crucial for the synthesis of specific alkenes. We will delve into the mechanistic underpinnings of its generation, provide validated experimental protocols, and discuss its application, with a focus on the practical considerations essential for successful and reproducible outcomes in a research and development setting.

Section 1: Theoretical Framework and Mechanistic Insights

The generation of a phosphonium ylide is the foundational step of the Wittig reaction, a powerful method for carbon-carbon double bond formation.[1][2] The ylide derived from (Cyclohexylmethyl)triphenylphosphonium iodide is classified as a "non-stabilized" or "reactive" ylide, a distinction that governs its reactivity and the stereochemical outcome of its subsequent reactions.[3][4]

The Two-Stage Path to Ylide Formation

The creation of the ylide is a sequential process involving two distinct, well-understood chemical transformations.[5][6]

• Synthesis of the Phosphonium Salt (Quaternization): The process begins with the synthesis of the phosphonium salt precursor. This is achieved through a bimolecular nucleophilic substitution (SN2) reaction. Triphenylphosphine, an excellent nucleophile, attacks the electrophilic carbon of an alkyl halide, in this case, (iodomethyl)cyclohexane.[5][6] The high efficiency of this reaction with primary halides ensures a high yield of the resulting (Cyclohexylmethyl)triphenylphosphonium iodide salt.[5][6]

• Deprotonation to Form the Ylide: The phosphonium salt possesses acidic protons on the carbon adjacent to the positively charged phosphorus atom (the α-carbon).[6][7] The presence of the electron-withdrawing phosphonium group increases the acidity of these protons enough (pKa ~22-25) to be abstracted by a strong base.[5] Since the cyclohexylmethyl group is a simple alkyl substituent and does not offer any additional resonance stabilization, a very strong base is required for efficient deprotonation.[6][7]

The resulting ylide is a neutral molecule with adjacent positive and negative charges, which can be represented by two resonance structures: the ylide form (with formal charges) and the ylene form (with a phosphorus-carbon double bond).[1][7]

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Application Notes and Protocols for the Deprotonation of (Cyclohexylmethyl)triphenylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Base Selection in the Wittig Reaction

The Wittig reaction stands as a cornerstone of synthetic organic chemistry, prized for its ability to stereoselectively construct carbon-carbon double bonds from carbonyl compounds and phosphorus ylides.[1] The ylide, the nucleophilic species that attacks the carbonyl, is generated in situ by the deprotonation of a phosphonium salt.[2] The choice of base for this deprotonation is a critical parameter that dictates the efficiency, and in some cases, the stereochemical outcome of the reaction.[3] This guide provides a detailed examination of suitable bases for the deprotonation of (Cyclohexylmethyl)triphenylphosphonium iodide, a precursor to a non-stabilized ylide, and offers comprehensive protocols for its successful application.

(Cyclohexylmethyl)triphenylphosphonium iodide, possessing a sterically bulky and non-electron-withdrawing alkyl substituent, requires a strong base to facilitate the removal of the acidic proton adjacent to the phosphorus atom.[4] The resulting cyclohexylmethylidenetriphenylphosphorane is a reactive ylide that readily engages with aldehydes and ketones to furnish the corresponding alkenes. This document will explore the practical application of several potent bases, providing the necessary technical insights for researchers to confidently employ this versatile Wittig reagent in their synthetic endeavors.

Comparative Analysis of Suitable Bases

The selection of an appropriate base is contingent on several factors, including its strength (pKa of the conjugate acid), solubility, steric hindrance, and compatibility with the reaction solvent and other functional groups present in the reactants. For non-stabilized phosphonium salts like (Cyclohexylmethyl)triphenylphosphonium iodide, exceptionally strong bases are required for efficient ylide formation.

Base	Formula	Conjugate Acid pKa	Typical Solvents	Key Characteristics & Considerations
n-Butyllithium	n-BuLi	~50	THF, Diethyl ether, Hexanes	Highly reactive and pyrophoric; ensures rapid and complete deprotonation.[5] Requires stringent anhydrous and inert atmosphere techniques. The resulting lithium salts can sometimes influence the stereochemistry of the Wittig reaction.[4]
Sodium Hydride	NaH	~36 (H₂)	THF, DMSO	A strong, non-nucleophilic base that is easier to handle than organolithiums. The reaction with the phosphonium salt is heterogeneous and can be slower. Caution is advised when using DMSO as a solvent at elevated temperatures due to potential runaway reactions.
Potassium tert-Butoxide	KOt-Bu	~19 (tert-Butanol)	THF, tert-Butanol	A strong, sterically hindered, non-nucleophilic base. Its bulkiness can be advantageous in certain applications. It is a solid that is easier to handle than n-BuLi solutions.
Sodium Amide	NaNH₂	~38 (NH₃)	Liquid Ammonia, THF	A very strong base, effective for deprotonating phosphonium salts.[4] Its use has become less common due to the availability of other strong bases that are often more convenient to handle.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the deprotonation of (Cyclohexylmethyl)triphenylphosphonium iodide using a selection of the bases discussed above. All procedures should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: Deprotonation using n-Butyllithium (n-BuLi) in Tetrahydrofuran (THF)

This protocol is a robust method for achieving rapid and complete ylide formation.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (solution in hexanes, e.g., 2.5 M)

• Anhydrous diethyl ether

• Schlenk flask or a three-necked round-bottom flask equipped with a magnetic stir bar, rubber septum, and a nitrogen/argon inlet.

• Syringes and needles

Procedure:

• Preparation: In a flame-dried Schlenk flask under a positive pressure of inert gas, suspend (Cyclohexylmethyl)triphenylphosphonium iodide (1.0 equivalent) in anhydrous THF.

• Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath.

• Addition of n-BuLi: Slowly add a solution of n-butyllithium in hexanes (1.0 equivalent) dropwise via syringe to the stirred suspension. The addition should be controlled to maintain the low temperature. A color change to deep red or orange is indicative of ylide formation.

• Ylide Formation: After the addition is complete, allow the reaction mixture to stir at -78 °C for 30 minutes, and then slowly warm to 0 °C and stir for an additional hour.

• Subsequent Reaction: The resulting solution of cyclohexylidenetriphenylphosphorane is now ready for the addition of an aldehyde or ketone to proceed with the Wittig reaction.

Causality of Experimental Choices:

• Anhydrous Conditions: n-Butyllithium is highly reactive towards water and protic solvents. The use of anhydrous THF and an inert atmosphere is crucial to prevent quenching of the base and the ylide.

• Low Temperature: The initial addition of n-BuLi is performed at -78 °C to control the exothermic reaction and prevent side reactions, such as the deprotonation of the solvent (THF).[6]

• Solvent: THF is an excellent solvent for this reaction as it is polar enough to dissolve the phosphonium salt to some extent and is relatively stable to n-BuLi at low temperatures.

Protocol 2: Deprotonation using Sodium Hydride (NaH) in Dimethyl Sulfoxide (DMSO)

This method offers an alternative for those wishing to avoid the use of pyrophoric organolithium reagents.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous THF or Diethyl Ether

• Three-necked round-bottom flask equipped with a magnetic stir bar, thermometer, and a nitrogen/argon inlet.

Procedure:

• Preparation of Dimsyl Anion (Optional but recommended): In a flask under an inert atmosphere, carefully wash the sodium hydride dispersion with anhydrous hexanes to remove the mineral oil. Decant the hexanes and dry the NaH under a stream of inert gas. Add anhydrous DMSO and heat the mixture to 65-70 °C until the evolution of hydrogen gas ceases, indicating the formation of the dimsyl anion. Cool the resulting solution to room temperature.

• Deprotonation: To a stirred suspension of (Cyclohexylmethyl)triphenylphosphonium iodide (1.0 equivalent) in anhydrous DMSO at room temperature, add the pre-formed dimsyl anion solution (1.0 equivalent) or sodium hydride (1.1 equivalents) portion-wise.

• Ylide Formation: Stir the mixture at room temperature for 1-2 hours. The formation of the ylide is often indicated by a color change.

• Subsequent Reaction: The ylide solution is now ready for reaction with a carbonyl compound.

Causality of Experimental Choices:

• Sodium Hydride: NaH is a strong, non-nucleophilic base suitable for deprotonating phosphonium salts.[3]

• DMSO: DMSO is a highly polar aprotic solvent that facilitates the dissolution of the phosphonium salt and promotes the reaction. However, the combination of NaH and DMSO can be hazardous at elevated temperatures, and appropriate safety precautions must be taken.[7][8]

• Temperature: The reaction is typically conducted at room temperature, although gentle heating may be required to initiate the reaction if using NaH directly without pre-forming the dimsyl anion.

Protocol 3: Deprotonation using Potassium tert-Butoxide (KOt-Bu) in Tetrahydrofuran (THF)

This protocol utilizes a strong, sterically hindered base that is a solid and can be easier to handle than n-BuLi.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• Three-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.

Procedure:

• Preparation: In a flame-dried flask under an inert atmosphere, suspend (Cyclohexylmethyl)triphenylphosphonium iodide (1.0 equivalent) in anhydrous THF.

• Addition of KOt-Bu: To the stirred suspension at room temperature, add potassium tert-butoxide (1.1 equivalents) in one portion or portion-wise.

• Ylide Formation: Stir the reaction mixture at room temperature for 1-3 hours. The development of a characteristic color will indicate ylide formation.

• Subsequent Reaction: The resulting ylide suspension is ready for the addition of the carbonyl substrate.

Causality of Experimental Choices:

• Potassium tert-Butoxide: As a strong, non-nucleophilic base, KOt-Bu effectively deprotonates the phosphonium salt without competing nucleophilic side reactions.[9]

• THF: THF is a suitable solvent for this reaction, providing good solubility for the reactants and being compatible with the strong base.

• Stoichiometry: A slight excess of the base is often used to ensure complete deprotonation of the phosphonium salt.

Visualizing the Deprotonation and Wittig Reaction

The following diagrams illustrate the key steps in the deprotonation of (Cyclohexylmethyl)triphenylphosphonium iodide and its subsequent reaction with a carbonyl compound.

Caption: Deprotonation of the phosphonium salt to form the ylide.

Caption: Experimental workflow for the Wittig reaction.

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• Reddit. (2020, July 29). NaH/DMSO Wittig reactions. A cause for concern?. Retrieved from [Link]

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Application Notes and Protocols: Strategic Olefination of Sterically Hindered Ketones using (Cyclohexylmethyl)triphenylphosphonium iodide

Introduction: Navigating the Challenges of Steric Congestion in Alkene Synthesis

The Wittig reaction stands as a cornerstone in synthetic organic chemistry, offering a reliable method for the synthesis of alkenes from carbonyl compounds.[1] Its discovery by Georg Wittig in 1954, an achievement recognized with the Nobel Prize in Chemistry in 1979, has profoundly impacted the field.[1] However, the reaction's efficiency can be significantly hampered when dealing with sterically hindered ketones. The bulky substituents surrounding the carbonyl group impede the approach of the phosphorus ylide, often leading to slow reaction rates and poor yields.[2][3] This challenge is particularly pronounced in the synthesis of complex molecules and pharmaceutical intermediates, where hindered ketones are common structural motifs.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic olefination of sterically hindered ketones utilizing (Cyclohexylmethyl)triphenylphosphonium iodide. This specific Wittig reagent, bearing a bulky cyclohexylmethyl group, presents its own set of steric demands, necessitating carefully optimized reaction conditions. We will delve into the mechanistic nuances of this transformation, provide a detailed experimental protocol, and discuss key optimization parameters and troubleshooting strategies. Furthermore, we will touch upon the significance of the cyclohexyl moiety in medicinal chemistry, highlighting the importance of synthetic routes to cyclohexyl-containing compounds.

Mechanistic Considerations: A Tale of Steric Influence

The generally accepted mechanism of the Wittig reaction involves the nucleophilic attack of the phosphorus ylide on the carbonyl carbon, leading to the formation of a betaine intermediate, which then cyclizes to an oxaphosphetane.[3][4] This four-membered ring subsequently collapses to yield the desired alkene and the thermodynamically stable triphenylphosphine oxide, the latter being a major driving force for the reaction.[3]

For sterically hindered ketones, the initial nucleophilic attack is often the rate-determining step.[1] The bulky substituents on both the ketone and the ylide create significant steric repulsion, hindering the formation of the betaine intermediate. To overcome this, the use of a highly reactive, non-stabilized ylide is crucial. (Cyclohexylmethyl)triphenylphosphonium iodide, lacking any electron-withdrawing groups to stabilize the carbanion, generates a highly reactive ylide upon deprotonation.

The choice of base is another critical factor. Strong, non-nucleophilic bases are required to efficiently deprotonate the phosphonium salt and generate the ylide in high concentration. Bases such as potassium tert-butoxide (t-BuOK), sodium hydride (NaH), and n-butyllithium (n-BuLi) are commonly employed for this purpose.[2] The use of potassium-based salts can be particularly advantageous in promoting the reaction with hindered ketones.[3]

Diagram of the Wittig Reaction Mechanism

Caption: The Wittig reaction pathway for hindered ketones.

Experimental Protocol: Olefination of a Hindered Ketone

This protocol provides a general procedure for the olefination of a sterically hindered ketone using (Cyclohexylmethyl)triphenylphosphonium iodide. It is crucial to perform this reaction under anhydrous and inert conditions, as the phosphorus ylide is highly sensitive to moisture and oxygen.[2]

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Sterically hindered ketone (e.g., 2-adamantanone, dicyclohexyl ketone)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Anhydrous solvent for ketone (if different from reaction solvent)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic extraction solvent (e.g., diethyl ether, ethyl acetate)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Flame-dried round-bottom flask with a magnetic stir bar

• Septa and needles

• Schlenk line or inert gas (argon or nitrogen) manifold

• Syringes

• Dropping funnel (optional)

• Rotary evaporator

• Chromatography column

Procedure:

• Ylide Generation:

  • In a flame-dried round-bottom flask under an inert atmosphere, add (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 equivalents).

  • Add anhydrous THF via syringe.

  • With vigorous stirring, add potassium tert-butoxide (1.1 equivalents) portion-wise at room temperature.

  • The formation of the ylide is typically indicated by a color change to deep yellow or orange.[3]

  • Stir the mixture at room temperature for 1-2 hours to ensure complete ylide formation.

• Reaction with Ketone:

  • Dissolve the sterically hindered ketone (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Slowly add the ketone solution to the ylide solution dropwise via syringe or dropping funnel at 0 °C (ice bath).

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then stir overnight. For particularly hindered ketones, gentle heating (reflux) may be required.[3]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.[2][3]

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct.

Optimization and Troubleshooting

The success of the Wittig reaction with hindered ketones often hinges on careful optimization of reaction parameters.

Parameter	Recommendation	Rationale
Base	Strong, non-nucleophilic bases like t-BuOK, NaH, or n-BuLi.	Ensures efficient deprotonation of the phosphonium salt to generate a high concentration of the reactive ylide.[2]
Solvent	Anhydrous, aprotic solvents such as THF or diethyl ether.	Prevents quenching of the highly basic and nucleophilic ylide.
Temperature	Initial addition at 0 °C, followed by warming to room temperature or reflux.	Controls the initial exothermic reaction and allows for sufficient energy to overcome the activation barrier for hindered substrates.[3]
Stoichiometry	A slight excess (1.1 equivalents) of the phosphonium salt and base.	Drives the reaction to completion.

Troubleshooting Guide

Caption: A flowchart for troubleshooting low-yield Wittig reactions.

The Significance of the Cyclohexyl Moiety in Drug Discovery

The inclusion of a cyclohexyl group in a molecule can have profound effects on its physicochemical and pharmacological properties. The cyclohexyl moiety is a common feature in many natural products and synthetic drugs.[5] It can serve as a bioisostere for other groups, such as a phenyl or t-butyl group, offering a three-dimensional structure that can enhance binding affinity to target proteins by providing more contact points.[5] The rigidity of the cyclohexane ring, compared to a flexible alkyl chain, can also reduce the entropic penalty upon binding, leading to improved potency.[5] Therefore, the development of efficient synthetic methods, such as the Wittig reaction described herein, to introduce cyclohexyl-containing fragments is of significant interest to the drug discovery community.

Conclusion

The olefination of sterically hindered ketones using (Cyclohexylmethyl)triphenylphosphonium iodide is a challenging yet achievable transformation. By understanding the mechanistic principles and carefully controlling the reaction conditions, researchers can successfully synthesize valuable cyclohexylmethylene-containing compounds. The protocol and troubleshooting guide provided in these application notes serve as a valuable resource for navigating the intricacies of this powerful synthetic tool, ultimately aiding in the advancement of chemical synthesis and drug discovery.

References

• Chalikidi, P. N., et al. (2021). One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols. The Journal of Organic Chemistry, 86(14), 9838–9846. Available from: [Link]

• Master Organic Chemistry. The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. (2018). Available from: [Link]

• Farina, V., & Roth, G. P. (1996). Use of Silver Carbonate in the Wittig Reaction. Tetrahedron Letters, 37(38), 6831-6834. Available from: [Link]

• Wikipedia. Wittig reaction. Available from: [Link]

• PrepChem. Synthesis of Tricyclohexyl phosphonium iodide. Available from: [Link]

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• Chemistry LibreTexts. Wittig Reaction. (2023). Available from: [Link]

• ResearchGate. Beyond Wittig Olefination: Phosphorus Ylide as a Ring-Expansion Reagent for Dibenzocycloheptanone Synthesis. (2025). Available from: [Link]

• Organic Syntheses. 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E)-. Available from: [Link]

• Kabalka, G. W., et al. (2006). Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides. The Journal of Organic Chemistry, 71(15), 5792–5795. Available from: [Link]

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Application Notes and Protocols: (Cyclohexylmethyl)triphenylphosphonium Iodide in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Incorporation of the Cyclohexylmethyl Moiety in Complex Molecules

The Wittig reaction stands as a cornerstone in synthetic organic chemistry, providing a powerful and reliable method for the formation of carbon-carbon double bonds.[1] Discovered by Georg Wittig, this reaction involves the coupling of a phosphorus ylide with an aldehyde or ketone to yield an alkene and triphenylphosphine oxide.[2] Its significance is particularly pronounced in the total synthesis of natural products, where precise control over the location and stereochemistry of double bonds is paramount.[1]

This application note focuses on a specific, yet versatile, Wittig reagent: (cyclohexylmethyl)triphenylphosphonium iodide . This reagent is instrumental in introducing the cyclohexylmethylene group, a structural motif present in various biologically active natural products. The bulky cyclohexyl group can impart unique conformational constraints and lipophilicity to a molecule, significantly influencing its biological activity and pharmacokinetic properties. Herein, we provide a comprehensive guide to the preparation and application of this reagent, with a specific focus on its role in the total synthesis of the potent cytotoxic marine natural product, Phorboxazole B.

The Wittig Reaction: A Mechanistic Overview

The Wittig reaction proceeds through a concerted [2+2] cycloaddition mechanism between the phosphorus ylide and the carbonyl compound, forming a transient four-membered ring intermediate known as an oxaphosphetane.[1][3] This intermediate then collapses to form the thermodynamically stable triphenylphosphine oxide and the desired alkene. The driving force for this reaction is the formation of the strong phosphorus-oxygen double bond.[1]

The stereochemical outcome of the Wittig reaction is largely dependent on the nature of the substituents on the ylide. Non-stabilized ylides, such as the one derived from (cyclohexylmethyl)triphenylphosphonium iodide, typically favor the formation of Z-alkenes under salt-free conditions.

Caption: General mechanism of the Wittig reaction.

Preparation of (Cyclohexylmethyl)triphenylphosphonium Iodide

The synthesis of (cyclohexylmethyl)triphenylphosphonium iodide is a straightforward process involving the quaternization of triphenylphosphine with cyclohexylmethyl iodide. This SN2 reaction proceeds readily due to the primary nature of the halide.

Protocol 1: Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

This protocol is adapted from standard procedures for the synthesis of phosphonium salts.[2][4]

Materials:

• Cyclohexylmethanol

• Iodine (I₂)

• Triphenylphosphine (PPh₃)

• Imidazole

• Diethyl ether (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hexane (anhydrous)

Procedure:

Step 1: Synthesis of Cyclohexylmethyl Iodide

• To a solution of cyclohexylmethanol (1.0 eq), triphenylphosphine (1.2 eq), and imidazole (1.5 eq) in a mixture of anhydrous diethyl ether and anhydrous dichloromethane (3:1) at 0 °C, add iodine (1.2 eq) portion-wise.

• Stir the reaction mixture at room temperature for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel (eluting with hexane) to afford cyclohexylmethyl iodide.

Step 2: Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

• Dissolve cyclohexylmethyl iodide (1.0 eq) and triphenylphosphine (1.1 eq) in anhydrous toluene.

• Heat the mixture to reflux and stir for 24-48 hours. The product will precipitate out of the solution as a white solid.

• Cool the reaction mixture to room temperature and collect the solid by vacuum filtration.

• Wash the solid with cold diethyl ether or hexane to remove any unreacted starting materials.

• Dry the resulting white solid under high vacuum to yield (cyclohexylmethyl)triphenylphosphonium iodide.

Caption: Workflow for the preparation and use of the phosphonium salt.

Application in the Total Synthesis of Phorboxazole B

Phorboxazole A and B are exceptionally potent cytostatic agents isolated from the marine sponge Phorbas sp.[5] Their complex architecture and significant biological activity have made them challenging and attractive targets for total synthesis. In the total synthesis of Phorboxazole B by Evans and coworkers, (cyclohexylmethyl)triphenylphosphonium iodide was employed in a crucial step to construct the C39-C40 bond in the C30-C46 side chain fragment.[5]

The strategic choice of this particular Wittig reagent allows for the direct installation of the cyclohexylmethylene moiety, a key structural feature of the natural product's side chain.

Protocol 2: Wittig Olefination in the Synthesis of the C30-C46 Fragment of Phorboxazole B

This protocol is derived from the experimental details reported by Evans et al.[5]

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Potassium bis(trimethylsilyl)amide (KHMDS)

• Aldehyde precursor (C30-C38 fragment of Phorboxazole B)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a suspension of (cyclohexylmethyl)triphenylphosphonium iodide (1.5 eq) in anhydrous THF at 0 °C, add a solution of KHMDS (1.4 eq) in THF dropwise.

• Stir the resulting orange-red ylide solution at 0 °C for 30 minutes.

• Cool the reaction mixture to -78 °C and add a solution of the aldehyde precursor (1.0 eq) in THF dropwise.

• Stir the reaction mixture at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the addition of saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate (3x).

• Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to afford the desired alkene product.

Reaction Data Summary:

Reagent/Parameter	Molar Equiv.	Concentration	Temperature	Time	Yield
(Cyclohexylmethyl)triphenylphosphonium iodide	1.5	~0.1 M in THF	0 °C to -78 °C	-	\multirow{3}{*}{~85-90%}
KHMDS	1.4	~0.5 M in THF	0 °C	30 min
Aldehyde Precursor	1.0	~0.1 M in THF	-78 °C to RT	3 h

Note: The reported yield is for the specific substrate in the Phorboxazole B synthesis and may vary depending on the aldehyde used.

Expert Insights and Causality

• Choice of Base: KHMDS is a strong, non-nucleophilic base that is highly effective for the deprotonation of non-stabilized phosphonium salts.[6] Its bulky nature minimizes side reactions.

• Temperature Control: The initial ylide formation is performed at 0 °C. The subsequent reaction with the aldehyde is initiated at -78 °C to control the reaction rate and potentially enhance stereoselectivity, although for non-stabilized ylides, the stereochemical outcome is often kinetically controlled.

• Non-Stabilized Ylide: The ylide derived from (cyclohexylmethyl)triphenylphosphonium iodide is non-stabilized as there are no electron-withdrawing groups to delocalize the negative charge on the carbanion. This high reactivity is necessary for efficient reaction with sterically hindered or less reactive aldehydes often encountered in complex natural product synthesis.

• Purification: The major byproduct of the Wittig reaction is triphenylphosphine oxide, which can sometimes be challenging to remove. Chromatography on silica gel is a standard and effective method for its separation from the desired alkene product.

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a valuable reagent for the introduction of the cyclohexylmethylene group via the Wittig reaction. Its application in the total synthesis of Phorboxazole B highlights its utility in the construction of complex, biologically active natural products. The protocols provided herein offer a detailed guide for the preparation and use of this reagent, empowering researchers in their synthetic endeavors.

References

• Paterson, I., Steven, A., & Luckhurst, C. A. (2004). Phorboxazole B synthetic studies: construction of C(1-32) and C(33-46) subtargets. Organic & Biomolecular Chemistry, 2(20), 3026-3038. [Link]

• Wittig, G., & Schoellkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte, 87(9), 1318-1330. [Link]

• ResearchGate. (2011). Can anyone help how to carried out the wittig reaction. [Link]

• Burke, S. D., Lucas, B. S., & Gopalsamuthiram, V. (2007). Total Synthesis of Phorboxazole B. Angewandte Chemie International Edition, 46(5), 769-772. [Link]

• Coates, R. M., & Senter, P. D. (1982). (E)-4,8-Dimethyl-3,7-nonadien-1-ol. Organic Syntheses, 60, 29. [Link]

• Forsyth, C. J., et al. (2011). Total Synthesis of Phorboxazole A via de Novo Oxazole Formation: Convergent Total Synthesis. Journal of the American Chemical Society, 133(5), 1506–1516. [Link]

• Denton, R. M., Tang, X., & Przeslak, A. (2010). Catalytic Phosphorus(V)-Mediated Appel Reaction. Organic Letters, 12(20), 4678–4681. [Link]

• Evans, D. A., Fitch, D. M., Smith, A. W. T., & Cee, V. J. (2000). Application of Complex Aldol Reactions to the Total Synthesis of Phorboxazole B. Journal of the American Chemical Society, 122(41), 10033–10046. [Link]

• Chalikidi, P. N., et al. (2021). One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols. The Journal of Organic Chemistry, 86(14), 9838–9846. [Link]

• Organic Chemistry Portal. (n.d.). Enantioselective Potassium-Catalyzed Wittig Olefinations. [Link]

• Gondal, H. Y., et al. (2018). Facile synthesis of α-alkoxymethyltriphenylphosphonium iodides: new application of PPh3/I2. Chemistry Central Journal, 12(1), 62. [Link]

• Allen, D. W., & Tebby, J. C. (1970). The reaction between triphenylphosphine and 2-bromocyclohexanone. Journal of the Chemical Society B: Physical Organic, 1527-1529. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Wipf, P. (2007). The Wittig Reaction. Chem 2320 lecture notes. [Link]

• ResearchGate. (2018). Facile synthesis of α-alkoxymethyltriphenylphosphonium iodides: new application of PPh3/I2. [Link]

• The Organic Chemistry Portal. (n.d.). Triphenylphosphine. [Link]

• Evans, D. A., et al. (2000). Asymmetric Synthesis of Phorboxazole B-Part II: Synthesis of the C(1)-C(19) Subunit and Fragment Assembly. Angewandte Chemie International Edition, 39(15), 2737-2740. [Link]

• O'Brien, C. J., & Tellez, J. L. (2009). A Convenient Chromatography-Free Method for the Purification of Alkenes Produced in the Wittig Reaction. Angewandte Chemie International Edition, 48(37), 6836-6839. [Link]

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Application Notes & Protocols for Stereoselective Alkene Synthesis with Phosphonium Ylides

These application notes provide a comprehensive guide for researchers, scientists, and professionals in drug development on the stereoselective synthesis of alkenes using phosphonium ylides. This document delves into the mechanistic underpinnings of the Wittig reaction and its powerful variants, offering detailed, field-proven protocols to achieve high E/Z selectivity.

Foundational Principles: The Wittig Reaction and Stereoselectivity

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide (also known as a Wittig reagent).[1][2][3] The reaction's remarkable utility lies in its reliability and the predictable placement of the newly formed double bond.[1] However, controlling the stereochemistry of the resulting alkene (E vs. Z isomer) is a critical challenge that dictates the biological activity and properties of the target molecule, a paramount concern in drug development.[4][5][6]

The stereochemical outcome of the Wittig reaction is primarily governed by the nature of the phosphonium ylide employed.[7] Ylides are classified as "stabilized" or "non-stabilized" based on the substituents on the carbanionic carbon.[8]

• Non-stabilized Ylides: These ylides bear alkyl or other electron-donating groups on the carbanionic carbon. They are highly reactive and typically lead to the formation of (Z)-alkenes.[3][7][9]

• Stabilized Ylides: These ylides have electron-withdrawing groups (e.g., ester, ketone) attached to the carbanionic carbon. These groups delocalize the negative charge, making the ylide more stable and less reactive.[10][11] Stabilized ylides predominantly yield (E)-alkenes.[3][7][9][12]

• Semi-stabilized Ylides: Ylides with substituents like aryl groups fall into this category, and their stereoselectivity can be less predictable.[9]

Mechanistic Insights into Stereoselectivity

The stereoselectivity of the Wittig reaction is a result of kinetically controlled processes. The reaction proceeds through a [2+2] cycloaddition to form a four-membered oxaphosphetane intermediate.[7] The geometry of this intermediate and the subsequent syn-elimination of triphenylphosphine oxide determine the final alkene stereochemistry.[13]

For non-stabilized ylides , the reaction is rapid and irreversible. The transition state leading to the cis-oxaphosphetane is sterically favored, which then decomposes to the (Z)-alkene.[13]

In contrast, for stabilized ylides , the initial addition to the carbonyl is often reversible. This allows for equilibration to the thermodynamically more stable trans-oxaphosphetane, which subsequently collapses to form the (E)-alkene.[14][15]

Below is a diagram illustrating the general mechanistic pathways leading to Z and E alkenes.

Caption: General mechanistic pathways for Z and E-alkene formation in the Wittig reaction.

Advanced Protocols for Enhanced Stereoselectivity

While the choice of ylide is the primary determinant of stereochemistry, several modifications of the Wittig reaction have been developed to provide superior control over the E/Z ratio.

The Schlosser Modification for (E)-Alkene Synthesis

The Schlosser modification is a powerful technique to invert the typical stereochemical outcome of non-stabilized ylides, leading to the formation of (E)-alkenes with high selectivity.[9][16][17] This method involves the in-situ generation of a β-lithiooxyphosphonium ylide intermediate.[18]

The key steps involve:

• Reaction of the non-stabilized ylide with an aldehyde at low temperature to form the erythro-betaine.

• Deprotonation of the betaine with a strong base (e.g., phenyllithium) to form a β-oxido ylide.

• Protonation of the β-oxido ylide, which preferentially forms the more stable threo-betaine.

• Elimination to yield the (E)-alkene.[9]

Caption: Workflow of the Schlosser modification for E-alkene synthesis.

The Horner-Wadsworth-Emmons (HWE) Reaction for (E)-Alkene Synthesis

The Horner-Wadsworth-Emmons (HWE) reaction is a widely used variation of the Wittig reaction that typically provides excellent (E)-selectivity.[14][19] This method utilizes phosphonate carbanions, which are generated by deprotonating phosphonate esters.[20][21]

Advantages of the HWE Reaction:

• High (E)-selectivity: The reaction strongly favors the formation of the thermodynamically more stable (E)-alkene.[14]

• Increased Reactivity: Phosphonate carbanions are generally more nucleophilic than the corresponding stabilized phosphonium ylides, allowing for reactions with sterically hindered ketones.[21]

• Simplified Purification: The byproduct is a water-soluble phosphate ester, which is easily removed during aqueous workup, a significant advantage over the often-problematic triphenylphosphine oxide from the standard Wittig reaction.[19][21]

The stereoselectivity of the HWE reaction is influenced by factors such as the steric bulk of the aldehyde and the nature of the counterion (Li+ > Na+ > K+ for higher E-selectivity).[14]

Experimental Protocols

Safety Precaution: These reactions should be performed in a well-ventilated fume hood. Anhydrous solvents and inert atmosphere techniques are crucial for the successful and safe execution of these protocols.

Protocol 1: General Procedure for (Z)-Selective Wittig Reaction (Non-Stabilized Ylide)

This protocol describes a typical procedure for the synthesis of a (Z)-alkene using a non-stabilized ylide generated in situ.

Materials:

• Alkyltriphenylphosphonium salt (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Strong base (e.g., n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH2)) (1.05 eq)[3]

• Aldehyde (1.0 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Ylide Generation:

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, suspend the alkyltriphenylphosphonium salt in anhydrous THF.

  • Cool the suspension to 0 °C in an ice-water bath.

  • Add the strong base dropwise via syringe, maintaining the temperature below 5 °C. The formation of the ylide is often indicated by a color change to deep yellow, orange, or red.[22]

  • After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours to ensure complete ylide formation.[22]

• Wittig Reaction:

  • Cool the ylide solution back to 0 °C.

  • Dissolve the aldehyde in a minimal amount of anhydrous THF and add it dropwise to the stirred ylide solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until Thin Layer Chromatography (TLC) analysis indicates the complete consumption of the aldehyde.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH4Cl solution.[22]

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of THF).[22]

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • The crude product often contains triphenylphosphine oxide (TPPO). Purification can be achieved by flash column chromatography on silica gel or by crystallization/trituration.[23][24]

Protocol 2: General Procedure for (E)-Selective Horner-Wadsworth-Emmons (HWE) Reaction

This protocol outlines the synthesis of an (E)-alkene using a phosphonate ester.

Materials:

• Trialkyl phosphonoacetate (or other phosphonate ester) (1.1 eq)

• Anhydrous solvent (e.g., THF, DME, or Ethanol)[19]

• Base (e.g., Sodium hydride (NaH), Sodium ethoxide (NaOEt)) (1.1 eq)

• Aldehyde or Ketone (1.0 eq)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Phosphonate Carbanion Generation:

  • To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add a suspension of NaH (60% dispersion in mineral oil, washed with anhydrous hexanes) in anhydrous THF.

  • Cool the suspension to 0 °C.

  • Add the phosphonate ester dropwise to the stirred suspension.

  • After the addition, allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• HWE Reaction:

  • Cool the resulting solution to 0 °C.

  • Add a solution of the aldehyde or ketone in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir until TLC analysis confirms the consumption of the starting material.

• Work-up and Purification:

  • Carefully quench the reaction by adding saturated aqueous NH4Cl solution.

  • Partition the mixture between diethyl ether and water.

  • Separate the layers and extract the aqueous layer with diethyl ether (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • The crude product is typically much cleaner than that from a standard Wittig reaction due to the water-solubility of the phosphate byproduct. Further purification can be performed by flash column chromatography if necessary.[21]

Data Interpretation and Troubleshooting

Parameter	Observation/Problem	Probable Cause & Solution
Stereoselectivity	Poor E/Z ratio in a Z-selective reaction.	Cause: Lithium salts can decrease Z-selectivity.[7] Solution: Use sodium or potassium-based bases (e.g., NaHMDS, KHMDS) in salt-free conditions.
Stereoselectivity	Poor E/Z ratio in an E-selective HWE reaction.	Cause: Reaction conditions may not favor thermodynamic equilibrium. Solution: Increase reaction temperature or use Li+ salts to promote equilibration.[14]
Reaction Yield	Low yield of alkene product.	Cause 1: Incomplete ylide formation. Solution: Ensure anhydrous conditions and sufficient reaction time for ylide generation. Use a stronger base if necessary. Cause 2: Sterically hindered carbonyl. Solution: Consider using the more reactive HWE reagents.[21]
Purification	Difficulty in removing Triphenylphosphine oxide (TPPO).	Cause: TPPO has polarity similar to some alkene products.[23] Solution 1: Crystallization/trituration from a suitable solvent (e.g., hexanes, diethyl ether).[1] Solution 2: Convert TPPO to a more polar derivative by adding reagents like H2O2 or iodomethane, followed by column chromatography.[23] Solution 3: Treat the crude mixture with oxalyl chloride to precipitate TPPO as an insoluble salt.[25]

Conclusion

The stereoselective synthesis of alkenes via phosphonium ylides is a versatile and powerful tool in modern organic chemistry. A thorough understanding of the underlying mechanisms governing the stereochemical outcome of the Wittig reaction and its variants, such as the Schlosser modification and the Horner-Wadsworth-Emmons reaction, is essential for the rational design of synthetic routes in drug discovery and development. By carefully selecting the appropriate ylide and reaction conditions as detailed in these protocols, researchers can achieve high levels of stereocontrol, leading to the efficient synthesis of complex molecular targets.

References

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• Title: The Wittig Reaction: Synthesis of Alkenes. Source: University of California, Irvine. URL: [Link]

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• Title: What are stabilized and non-stabilized P-ylides? Examine the reason for s.. - Filo. Source: Filo. URL: [Link]

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one-pot Wittig reaction with (Cyclohexylmethyl)triphenylphosphonium iodide

An Application Guide to the One-Pot Wittig Reaction with (Cyclohexylmethyl)triphenylphosphonium Iodide

Authored by a Senior Application Scientist

Abstract

The Wittig reaction stands as a cornerstone of synthetic organic chemistry for the creation of alkenes from carbonyl compounds.[1][2][3] This application note provides a comprehensive guide to performing a one-pot Wittig reaction utilizing (Cyclohexylmethyl)triphenylphosphonium iodide. This protocol is designed for researchers, scientists, and professionals in drug development, offering a streamlined approach to synthesizing cyclohexylmethylene alkanes. By generating the phosphorus ylide in situ, this one-pot method enhances operational simplicity, reduces reaction time, and minimizes the handling of sensitive intermediates. We will delve into the mechanistic underpinnings, provide a detailed, field-proven protocol, and offer expert insights into troubleshooting and optimization.

Scientific Rationale and Mechanistic Overview

The Wittig reaction facilitates the formation of a carbon-carbon double bond by reacting a phosphorus ylide (the Wittig reagent) with an aldehyde or a ketone.[4] The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide byproduct.

The Classical Wittig Mechanism

The traditional Wittig reaction is a two-step process:

• Ylide Formation: A phosphonium salt is deprotonated by a strong base to form the corresponding phosphorus ylide, a species characterized by adjacent positive and negative charges.[1]

• Olefin Formation: The nucleophilic ylide attacks the electrophilic carbonyl carbon of an aldehyde or ketone. This leads to a betaine intermediate which subsequently forms a four-membered ring intermediate known as an oxaphosphetane.[4] This intermediate then collapses to yield the final alkene and triphenylphosphine oxide.[1][4]

The One-Pot Advantage

The one-pot protocol circumvents the need to pre-form and isolate the ylide.[5][6] In this procedure, the phosphonium salt, the carbonyl compound, and a suitable base are combined in a single reaction vessel. The ylide is generated in situ and immediately reacts with the present carbonyl compound. This approach is particularly advantageous as it avoids the handling of often air- and moisture-sensitive ylides and simplifies the overall experimental setup.[7]

(Cyclohexylmethyl)triphenylphosphonium iodide is derived from a primary alkyl halide, making it an ideal precursor for generating a non-stabilized ylide.[1][8] Non-stabilized ylides are highly reactive and typically favor the formation of (Z)-alkenes, especially under lithium-salt-free conditions.[3][9]

Figure 1: Mechanism of the one-pot Wittig reaction.

Application: Synthesis of Cyclohexylmethylene Alkanes

The cyclohexylmethylene moiety is a valuable structural unit in various fields. Alkanes, in general, are fundamental components of fuels, lubricants, and solvents, and serve as non-polar building blocks in organic synthesis.[10][11][12] The introduction of a cyclohexyl group can impart specific properties such as increased lipophilicity and conformational rigidity, which are often sought after in the design of bioactive molecules and advanced materials. This one-pot Wittig protocol provides a direct and efficient route to these valuable compounds.

Detailed Experimental Protocol

This protocol describes a model reaction between (Cyclohexylmethyl)triphenylphosphonium iodide and benzaldehyde.

Materials and Reagents

Reagent	Purity	Supplier Example
(Cyclohexylmethyl)triphenylphosphonium iodide	≥98%	BLD Pharm[13]
Benzaldehyde	≥99%	Sigma-Aldrich
Potassium tert-butoxide (KOtBu)	≥98%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	≥99.9%	Sigma-Aldrich
Diethyl ether	ACS grade	Fisher Scientific
Saturated aq. Ammonium Chloride (NH₄Cl)	N/A	In-house prep.
Anhydrous Magnesium Sulfate (MgSO₄)	N/A	Fisher Scientific
Silica Gel	60 Å	MilliporeSigma

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Inert gas line (Nitrogen or Argon)

• Syringes

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow.

Step-by-Step Procedure

Note: This reaction should be performed under an inert atmosphere due to the use of a strong, moisture-sensitive base.[14]

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add (Cyclohexylmethyl)triphenylphosphonium iodide (5.26 g, 10.0 mmol, 1.2 equiv).

• Add benzaldehyde (0.88 g, 8.3 mmol, 1.0 equiv).

• Seal the flask with a septum and add anhydrous THF (40 mL) via syringe. Stir the mixture at room temperature until the solids are mostly dissolved.

• Flush the flask with nitrogen or argon and place it in an ice-water bath to cool to 0 °C.

• Ylide Generation and Reaction: While stirring vigorously, add potassium tert-butoxide (1.07 g, 9.5 mmol, 1.15 equiv) in small portions over 10-15 minutes. A color change to deep orange or red is typically observed, indicating ylide formation.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Continue stirring for 3-5 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with a non-polar solvent system (e.g., 98:2 Hexanes:Ethyl Acetate). The disappearance of benzaldehyde indicates reaction completion.

• Workup: Upon completion, carefully quench the reaction by adding 20 mL of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product will be a mixture of the desired alkene and triphenylphosphine oxide. Purify this mixture using silica gel column chromatography. A non-polar eluent such as hexanes is typically sufficient to elute the alkene product, while the more polar triphenylphosphine oxide will be retained on the column.[15][16]

• Combine the product-containing fractions and remove the solvent in vacuo to yield the pure cyclohexylmethylene alkane.

Data Presentation: Model Reaction Parameters

Parameter	Value	Rationale
Carbonyl Substrate	Benzaldehyde	A standard aromatic aldehyde for benchmarking the reaction.
Phosphonium Salt	1.2 equivalents	A slight excess ensures complete consumption of the limiting carbonyl reagent.
Base (KOtBu)	1.15 equivalents	Sufficient to deprotonate the phosphonium salt while minimizing base-catalyzed side reactions.
Solvent	Anhydrous THF	An aprotic solvent that effectively solubilizes the reactants and does not interfere with the strong base.[8]
Temperature	0 °C to Room Temp.	Initial cooling controls the exothermic ylide formation; warming ensures the reaction proceeds to completion.
Reaction Time	3-5 hours	Typical duration for non-stabilized ylides with aldehydes at room temperature.
Expected Yield	70-90%	Based on literature precedents for similar non-stabilized ylides.
Expected Stereochem.	Predominantly (Z)-isomer	Non-stabilized ylides under these conditions typically favor the kinetic (Z)-product.[3]

Expert Insights and Troubleshooting

• Issue: Low or No Product Yield

  • Cause A: Inactive Base. Strong bases like KOtBu can degrade upon exposure to atmospheric moisture.

  • Solution: Use a freshly opened bottle of base or a freshly sublimed batch. Ensure all glassware is oven- or flame-dried.[17]

  • Cause B: Wet Solvent/Reagents. Trace amounts of water will quench the ylide.

  • Solution: Use anhydrous solvents and ensure reagents are dry.

  • Cause C: Sterically Hindered Ketone. While aldehydes react readily, sterically hindered ketones can be sluggish.

  • Solution: Increase reaction time, warm the reaction (e.g., to 40-50 °C), or consider a more reactive Wittig-type reagent like a Horner-Wadsworth-Emmons reagent.

• Issue: Difficulty Removing Triphenylphosphine Oxide (TPPO)

  • Cause: TPPO is a common byproduct and can be difficult to separate from non-polar products due to its moderate polarity and high crystallinity.

  • Solution A: Chromatography. Careful column chromatography on silica gel is the most reliable method.

  • Solution B: Recrystallization. If the alkene product is a solid, recrystallization from a suitable solvent (e.g., propanol, ethanol) can effectively separate it from the more soluble TPPO.[15]

  • Solution C: Precipitation. In some cases, TPPO can be precipitated from a non-polar solvent like hexanes or diethyl ether by adding a small amount of a polar solvent, or by complexation with salts like MgBr₂.

• Issue: Unexpected Stereoselectivity

  • Cause: While (Z)-alkenes are expected, the presence of certain salts or changes in solvent polarity can alter the stereochemical outcome.

  • Solution: For reliable (Z)-selectivity, ensure salt-free conditions (e.g., use of sodium or potassium bases over lithium bases).[1] For (E)-selectivity, the Schlosser modification, which involves treating the intermediate betaine with a second equivalent of strong base at low temperature, can be employed.[3]

Safety Precautions

• Reagents: Potassium tert-butoxide is a strong base and is corrosive. Handle it in a fume hood away from moisture. Organic solvents like THF and diethyl ether are highly flammable.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves (e.g., nitrile) when handling chemicals.

• Procedure: Perform the reaction under an inert atmosphere. Ensure there are no ignition sources near the experimental setup.

References

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• Leung, S. H., & Angel, S. A. (2004). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 2(2), 29-32. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. Retrieved from [Link]

• Wikipedia. (2023). Wittig reagent. Retrieved from [Link]

• Ashenhurst, J. (2018). The Wittig Reaction: Examples and Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Reddit. (2022). Base for Wittig reaction with short alkyl chains. r/Chempros. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Wittig Reaction: Examples and Mechanism. Retrieved from [Link]

• Wikipedia. (2023). Wittig reaction. Retrieved from [Link]

• Rajkumari, K., Lama, B., & Rokhum, L. (2019). A microwave-assisted highly stereoselective one-pot Wittig reaction under solvent-free condition. Turkish Journal of Chemistry, 43, 705-712. Retrieved from [Link]

• Chalikidi, P. N., et al. (2021). One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols. The Journal of Organic Chemistry, 86(14), 9838–9846. Retrieved from [Link]

• Beyond Benign. (n.d.). Wittig Reaction. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Wittig Reaction (One-Pot Wittig). Retrieved from [Link]

• University of Colorado Boulder. (n.d.). The Wittig Reaction: Synthesis of Alkenes. Retrieved from [Link]

• Reddit. (2020). Problems with wittig reaction. r/Chempros. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Wittig Reaction. Retrieved from [Link]

• Le, T. P., & Parasram, M. (2014). A Highly Versatile One-Pot Aqueous Wittig Reaction. Science and Education Publishing. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of Tricyclohexyl phosphonium iodide. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E)-. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Wittig Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Wittig Reaction Practice Problems. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of methyltriphenylphosphonium iodide. Retrieved from [Link]

• YouTube. (2020). Wittig Reaction Experiment Part 2: Reaction and Product Isolation. Retrieved from [Link]

• YouTube. (2023). What Are The Uses Of Alkanes?. Chemistry For Everyone. Retrieved from [Link]

• Longdom Publishing. (n.d.). A Brief Note on Alkanes and its Applications. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Uses and Sources of Alkanes. Retrieved from [Link]

• YouTube. (2019). Sources and Uses of Alkanes. Patrick Coppock. Retrieved from [Link]

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scale-up synthesis using (Cyclohexylmethyl)triphenylphosphonium iodide

An Application Guide for the Multi-Gram Scale-Up Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

Abstract

This document provides a comprehensive guide for the safe and efficient scale-up synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide, a key reagent in Wittig olefination reactions. Moving from bench-scale to multi-gram or kilogram production introduces significant challenges related to reaction kinetics, thermal management, and product isolation. This guide offers a robust, validated protocol grounded in fundamental chemical principles, addressing these challenges to ensure a reproducible, high-yield, and high-purity outcome. We will delve into the mechanistic underpinnings of the quaternization reaction, critical safety considerations for industrial settings, and detailed analytical techniques for quality assurance. This document is intended for researchers, process chemists, and drug development professionals tasked with scaling up the production of phosphonium salts.

Theoretical Foundations & Strategic Approach

The synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide is a classic example of a nucleophilic substitution (SN2) reaction, specifically the quaternization of a phosphine.[1][2] In this process, triphenylphosphine, acting as the nucleophile, attacks the electrophilic carbon of an alkyl halide, in this case, (iodomethyl)cyclohexane.

Mechanism: The SN2 Quaternization

The reaction proceeds via a single, concerted transition state where the phosphorus-carbon bond forms concurrently with the cleavage of the carbon-iodine bond.

P(C₆H₅)₃ + I-CH₂-C₆H₁₁ → [(C₆H₅)₃P---CH₂(C₆H₁₁)---I]‡ → [(C₆H₅)₃P-CH₂-C₆H₁₁]⁺I⁻

The choice of an iodide as the leaving group is strategic. The reaction rate for this SN2 type reaction is highly dependent on the nature of the halogen, following the general trend: I > Br > Cl.[3][4] While bromides are often used, iodides provide a significantly faster reaction rate, which is advantageous for achieving high conversion in a reasonable timeframe on a larger scale.

Solvent Selection Rationale

For scale-up, solvent choice transcends simple solubility considerations. It directly impacts thermal management, reaction kinetics, and product isolation. Toluene is selected for this protocol due to its:

• Appropriate Boiling Point (111 °C): Allows for conducting the reaction at an elevated temperature to ensure a practical reaction rate without requiring high-pressure equipment.

• Azeotropic Water Removal: Toluene can be used to azeotropically remove trace amounts of water from the reagents and apparatus, which is critical as phosphonium salts can be hygroscopic.[5]

• Product Insolulibility: The desired phosphonium salt product has low solubility in toluene at room temperature, facilitating its precipitation and subsequent isolation by filtration.

Critical Scale-Up & Safety Imperatives

Scaling a chemical reaction is not a linear process. Physical phenomena that are negligible at the 1-gram scale can become process-defining at the 1-kilogram scale.[6]

2.1. Thermal Hazard & Runaway Reaction Prevention

The quaternization of phosphines is an exothermic reaction. On a large scale, the ratio of surface area (for heat dissipation) to volume (for heat generation) decreases dramatically.[6] This can lead to a rapid increase in the internal reaction temperature, potentially causing a thermal runaway.[7][8]

Mitigation Strategy:

• Controlled Reagent Addition: Although this protocol involves a simple reflux, for more reactive halides, controlled addition of the alkyl halide to the heated phosphine solution would be necessary.

• Internal Temperature Monitoring: Always use a thermocouple probe to monitor the internal temperature of the reaction, as it can differ significantly from the external heating mantle or oil bath temperature.[7]

• Adequate Cooling Capacity: Ensure an adequate cooling system is on standby (e.g., an ice-water bath) to quickly cool the reactor if an unexpected exotherm occurs.[7]

2.2. Hazard Analysis of Reagents

• Triphenylphosphine (PPh₃): Harmful if swallowed and may cause an allergic skin reaction.[9] It is crucial to handle it in a well-ventilated area or fume hood, wearing appropriate personal protective equipment (PPE), including gloves and eye protection.[9][10] Avoid generating dust.[10]

• (Iodomethyl)cyclohexane: Alkyl halides are lachrymators and potential alkylating agents. Handle with extreme care, ensuring no skin or eye contact. All manipulations should be performed within a fume hood.

• Toluene: A flammable liquid with potential reproductive and organ toxicity. Use in a well-ventilated area, away from ignition sources, and with appropriate PPE.

2.3. Equipment & Engineering Controls

For multi-gram to kilogram scale, standard round-bottom flasks become inadequate. A jacketed glass reactor is the preferred equipment, offering superior heat transfer and containment. Mechanical overhead stirring is mandatory to ensure homogenous mixing and prevent localized overheating, which can be an issue with magnetic stir bars in large, viscous reaction mixtures.[11]

Detailed Scale-Up Synthesis Protocol

This protocol is designed for a target scale of ~100 g of product. Adjustments should be made proportionally for different scales, with a strong recommendation to perform a smaller pilot run (e.g., 3-fold increase) before committing to the full scale.[7]

3.1. Materials & Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Amount	Moles	Molar Ratio
Triphenylphosphine (PPh₃)	603-35-0	262.29	60.0 g	0.229	1.0
(Iodomethyl)cyclohexane	1647-27-4	224.08	53.8 g	0.240	1.05
Toluene, Anhydrous	108-88-3	92.14	500 mL	-	-
Diethyl Ether, Anhydrous	60-29-7	74.12	~400 mL	-	-

3.2. Equipment

• 1 L, 3-neck jacketed glass reactor (or round-bottom flask)

• Overhead mechanical stirrer with a PTFE paddle

• Reflux condenser with a nitrogen/argon inlet

• Thermocouple probe and digital thermometer

• Heating mantle or circulating oil bath

• Large Büchner funnel and vacuum flask

• Vacuum oven

3.3. Step-by-Step Procedure

• Reactor Setup & Inerting: Assemble the reactor, overhead stirrer, condenser, and thermocouple. Ensure all glassware is thoroughly dried. Purge the entire system with dry nitrogen or argon for at least 30 minutes to create an inert atmosphere. Maintain a gentle positive pressure of inert gas throughout the reaction.[12]

• Reagent Charging:

  • To the reactor, add triphenylphosphine (60.0 g, 0.229 mol).

  • Add 500 mL of anhydrous toluene.

  • Begin stirring to dissolve the triphenylphosphine. A gentle warming to 40-50 °C can aid dissolution.

  • Once the phosphine is fully dissolved, add (iodomethyl)cyclohexane (53.8 g, 0.240 mol) to the reactor. A slight molar excess of the alkyl halide ensures complete consumption of the more valuable triphenylphosphine.

• Reaction Execution:

  • With continued stirring, heat the reaction mixture to a gentle reflux (~110-115 °C internal temperature).

  • Maintain the reflux for 24-48 hours. The reaction progress can be monitored by taking small aliquots and analyzing them via ³¹P NMR (disappearance of the PPh₃ signal at ~ -5 ppm and appearance of the product signal at ~ +24 ppm).

  • As the reaction proceeds, the product will begin to precipitate as a white solid.

• Product Isolation:

  • After the reaction is complete, turn off the heating and allow the mixture to cool slowly to room temperature.

  • Further cool the slurry in an ice-water bath for 1-2 hours to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Break the vacuum and wash the filter cake with cold, anhydrous diethyl ether (2 x 200 mL). This wash is crucial for removing unreacted starting materials and the triphenylphosphine oxide byproduct, which is more soluble in ether.

• Drying:

  • Carefully transfer the white solid to a drying dish.

  • Dry the product in a vacuum oven at 60-70 °C overnight or until a constant weight is achieved.

  • The expected yield is 95-110 g (85-98%).

Workflow Visualization

Caption: Workflow for the scale-up synthesis of (Cyclohexylmethyl)triphenylphosphonium iodide.

Quality Control & Analytical Specifications

Ensuring the purity of the Wittig reagent is paramount for the success of subsequent olefination reactions.

Test	Specification
Appearance	White to off-white crystalline solid
Melting Point	218-222 °C
¹H NMR	Conforms to the expected structure. Key peaks: multiplet for cyclohexyl protons, doublet for -CH₂-P protons, and multiplet for triphenyl protons.
³¹P NMR	Single major peak at approximately +24 ppm.
FT-IR	Characteristic peaks for P-Ph bonds and C-H stretches.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low Yield	Incomplete reaction; insufficient reflux time.	Extend the reflux time. Monitor the reaction by ³¹P NMR to confirm completion.
Product loss during filtration or transfers.	Ensure the reaction slurry is thoroughly cooled before filtration to minimize solubility in the mother liquor.
Oily or Gummy Product	Presence of moisture or residual solvent.[5]	Ensure all reagents and solvents are anhydrous. Dry the final product thoroughly under vacuum. Trituration with fresh anhydrous diethyl ether may help induce crystallization.
Impurities (e.g., unreacted PPh₃ or PPh₃=O).	Improve the washing step. Use more washes with cold diethyl ether. Recrystallization from a suitable solvent system (e.g., ethanol/ether) may be necessary.
Product Discoloration (Yellow/Brown)	Thermal decomposition.	Ensure the reaction temperature does not significantly exceed the boiling point of the solvent. Avoid prolonged heating after the reaction is complete.

References

• Division of Research Safety, University of Illinois. (2019). Scale-up Reactions. Available at: [Link]

• Google Patents. (2003). Process for the purification of phosphonium salts. US6630605B2.
• Google Patents. (1995). Process for the preparation of phosphonium salts. US5481040A.

• IRIS. Phosphonium salts and P-ylides. Available at: [Link]

• Elleuch, H., et al. (2022). Spectral study of phosphonium salts synthesized from Michael acceptors. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(4). Available at: [Link]

• Organic Chemistry Portal. Phosphonium salt synthesis by alkylation or C-P coupling. Available at: [Link]

• Chalikidi, P. N., et al. (2021). One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols. The Journal of Organic Chemistry, 86(14), 9838–9846. Available at: [Link]

• Royal Society of Chemistry. (2016). Phosphonium salts and P-ylides. Organophosphorus Chemistry: Volume 45. Available at: [Link]

• Bevinakatti, H. S., & Newadkar, R. V. (2007). Synthesis of new water-soluble phosphonium salts and their Wittig reactions in water. Green Chemistry, 9(5), 478-480. Available at: [Link]

• Mečiarová, M., Toma, Š., Loupy, A., & Horváth, B. (2009). Synthesis of Phosphonium Salts—Phosphine Structure and Inorganic Salts Effects. Phosphorus, Sulfur, and Silicon and the Related Elements, 183(1), 136-143. Available at: [Link]

• Morin, M. A., et al. (2020). Preparation of a Z-Iodoalkene through Stork-Zhao-Wittig Olefination, Stereo-retentive Lithium-iodine Exchange and Z-Boronic acid Pinacol Ester Synthesis. Organic Syntheses, 97, 217-233. Available at: [Link]

• Google Patents. (1995). Process for the preparation of phosphonium salts. EP0675130A2.

• ResearchGate. (2018). How to recrystallize phosphonium salt?. Available at: [Link]

• Wittig, G., & Schoellkopf, U. (1963). Methylenecyclohexane. Organic Syntheses, 43, 69. Available at: [Link]

• Organic Syntheses. Working with Hazardous Chemicals. Available at: [Link]

• Reddit. (2021). What are issues/things to consider when scaling up reactions from the lab to a factory?. Available at: [Link]

• CatSci. Some Scale-Up Considerations. Available at: [Link]

• Jung, M. E., & Lyster, M. A. (1979). Iodotrimethylsilane. Organic Syntheses, 59, 35. Available at: [Link]

• Fauske & Associates. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Available at: [Link]

• VisiMix. (2022). How to Scale-Up Chemical Processes. Available at: [Link]

• Brown, H. C., & Zweifel, G. (1973). (E)-4,8-Dimethyl-3,7-nonadien-1-ol. Organic Syntheses, 53, 44. Available at: [Link]

• RMS-07 Development Team. (2025). Go for Gold: Development of a Scalable Synthesis of [1‐(Ethoxycarbonyl)cyclopropyl] Triphenylphosphonium Tetrafluoroborate... ChemistryOpen, 14(1), e202500106. Available at: [Link]

• Organic Syntheses. Methylenecyclohexane. Available at: [Link]

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• 4. EP0675130A2 - Process for the preparation of phosphonium salts - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
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Technical Notes & Optimization

Technical Support Center: (Cyclohexylmethyl)triphenylphosphonium iodide Ylide

Welcome to the technical support center for (Cyclohexylmethyl)triphenylphosphonium iodide. This guide is designed for researchers, scientists, and drug development professionals who utilize this Wittig reagent in their synthetic workflows. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific issues you may encounter, ensuring the scientific integrity and success of your experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a question-and-answer format, providing causal explanations and actionable protocols to overcome common side reactions and experimental failures.

Q1: My reaction failed. I've recovered my starting carbonyl compound and the phosphonium salt. What likely went wrong?

A1: This is a classic symptom of failed ylide formation or immediate quenching of the ylide. The (Cyclohexylmethyl)triphenylphosphonium cation is not acidic enough to be deprotonated by weak bases, and the resulting non-stabilized ylide is a very strong base, making it highly susceptible to protonation.

Root Cause Analysis:

• Insufficiently Strong Base: Non-stabilized phosphonium salts, such as (Cyclohexylmethyl)triphenylphosphonium iodide, require a very strong base for deprotonation. Common bases like sodium hydroxide or alkoxides (e.g., NaOMe, KOtBu) are often inadequate.[1][2] You need a base with a pKa (of its conjugate acid) significantly higher than that of the phosphonium salt (typically >25).

• Presence of Protic Impurities: The most common culprit is trace amounts of water or alcohol in the reaction solvent or on the glassware.[3] The ylide is a powerful base and will preferentially react with any available acidic proton, regenerating the phosphonium salt and consuming your reagent before it can react with the carbonyl.

Troubleshooting Protocol:

• Base Selection: Switch to a stronger, non-nucleophilic base. n-Butyllithium (n-BuLi) or sodium hydride (NaH) are standard choices for this type of ylide.[4][5]

• Rigorous Anhydrous Conditions:

  • Dry all glassware in an oven (>120 °C) overnight and assemble it hot under a stream of inert gas (Argon or Nitrogen).

  • Use a freshly distilled, anhydrous, aprotic solvent (e.g., THF, diethyl ether, toluene).[6] Solvents should be dried over appropriate agents (e.g., sodium/benzophenone for THF/ether).

  • Ensure the phosphonium salt is thoroughly dried under high vacuum before use.

• Order of Addition: Add the strong base to a suspension of the phosphonium salt in the anhydrous solvent to form the ylide in situ. The characteristic deep red or orange color of the ylide should appear. Allow the ylide to form completely (typically 15-30 minutes) before adding the carbonyl substrate slowly at a reduced temperature (e.g., 0 °C or -78 °C).

Q2: I'm observing a significant amount of cyclohexylmethane as a byproduct. Why is this happening?

A2: The formation of cyclohexylmethane is a direct result of the hydrolysis or protonolysis of your phosphonium ylide. This occurs when the ylide carbanion is protonated by a stray proton source.

Mechanistic Insight:

The ylide, Ph₃P=CH-Cyclohexyl, reacts with a proton source (like H₂O) in a process that is mechanistically the reverse of its formation. This protonates the carbanion, regenerating the (Cyclohexylmethyl)triphenylphosphonium cation. In the presence of hydroxide or other nucleophiles, this salt can then undergo hydrolysis to produce triphenylphosphine oxide and the corresponding hydrocarbon, cyclohexylmethane.[7][8][9] The overall process effectively consumes the ylide in a non-productive pathway.

Visualizing the Hydrolysis Side Reaction

The following diagram illustrates how a proton source intercepts the ylide, preventing the desired Wittig reaction.

Caption: Hydrolysis pathway competing with the Wittig reaction.

Preventative Measures:

• Absolute Anhydrous Conditions: This is the most critical factor. Refer to the rigorous drying procedures detailed in A1. Any compromise on solvent or reagent dryness will lead to this byproduct.[3]

• Inert Atmosphere: Always run the reaction under a positive pressure of an inert gas like Argon or Nitrogen to prevent atmospheric moisture from entering the system.

Q3: The reaction is slow and gives a low yield, and I am having extreme difficulty purifying my product from a white, crystalline solid.

A3: This is a classic Wittig reaction challenge. The slow reaction may be due to steric hindrance, while the purification issue is invariably caused by the stoichiometric byproduct, triphenylphosphine oxide (TPPO).

Root Cause Analysis:

• Steric Hindrance: (Cyclohexylmethyl)triphenylphosphonium ylide is sterically bulky due to the cyclohexyl group. If your carbonyl substrate is also sterically hindered (e.g., a ketone with bulky substituents), the nucleophilic attack of the ylide can be significantly slowed, leading to low conversion rates.[10][11] Aldehydes are generally much more reactive than ketones.[4]

• Triphenylphosphine Oxide (TPPO): TPPO is formed in a 1:1 molar ratio with your alkene product. It is a high-melting, highly polar, and poorly soluble solid that can be challenging to separate from the desired product, especially if the product has similar polarity.

Troubleshooting and Optimization:

Table 1: Troubleshooting Low Yield and Purification Issues

Symptom	Probable Cause	Recommended Solution
Slow/Incomplete Reaction	Steric hindrance from the ketone or aldehyde substrate.	1. Increase reaction temperature after initial addition (e.g., warm from 0 °C to room temperature or reflux gently). 2. Extend reaction time significantly (monitor by TLC). 3. If using a hindered ketone, consider an alternative olefination method like the Horner-Wadsworth-Emmons reaction.[10]
Difficult Purification	Co-elution or co-precipitation of the product with Triphenylphosphine Oxide (TPPO).	1. Crystallization: TPPO can sometimes be removed by crystallizing the crude product from a nonpolar solvent like hexanes or ether, as TPPO is often insoluble. 2. Acidic Wash: Convert TPPO to a water-soluble salt by washing the organic layer with dilute HCl (if your product is acid-stable). 3. Column Chromatography: Use a high-loading silica gel column. A common strategy is to elute with a nonpolar solvent (e.g., hexanes) to first isolate the less polar alkene, then flush the column with a highly polar solvent (e.g., ethyl acetate/methanol) to remove the TPPO.

Q4: I used n-BuLi as a base and see a byproduct corresponding to the addition of a butyl group to my carbonyl. How do I prevent this?

A4: This indicates a competing nucleophilic addition of the organolithium base to your carbonyl substrate. This happens when unreacted n-BuLi is present in the flask when you add the carbonyl compound.

Mechanistic Insight:

Both the phosphonium ylide and n-butyllithium are potent nucleophiles. If ylide formation is slow or incomplete, or if an excess of n-BuLi is used, the base can directly attack the carbonyl, leading to the formation of a secondary alcohol after workup.

Visualizing Competing Nucleophilic Addition

Caption: Competition between the ylide and excess base.

Preventative Measures:

• Temperature Control: Add the n-BuLi to the phosphonium salt at a low temperature (e.g., 0 °C or -78 °C) and allow sufficient time for complete deprotonation before adding the carbonyl.

• Stoichiometry: Use a carefully titrated solution of n-BuLi and add only one equivalent. Avoid using a large excess.

• Reverse Addition: In some cases, adding the pre-formed ylide solution to a solution of the carbonyl (also at low temperature) can minimize the carbonyl's exposure to any unreacted base.

• Alternative Base: Consider using sodium hydride (NaH). NaH is a solid hydride base that is less prone to direct addition to carbonyls. The reaction is heterogeneous and may require longer reaction times or gentle heating to go to completion.

Frequently Asked Questions (FAQs)

Q: What is the general stability of the (Cyclohexylmethyl)triphenylphosphonium ylide? A: As a non-stabilized ylide (the alkyl group is electron-donating), it is highly reactive and unstable.[1] It is sensitive to air (oxygen) and moisture and should be generated in situ and used immediately under an inert atmosphere.[12] It should not be isolated or stored.

Q: Which base is optimal for generating this ylide? A: The choice of base can be critical. The table below compares common strong bases used for non-stabilized ylides.

Table 2: Comparison of Common Bases for Ylide Generation

Base	Conjugate Acid pKa	Typical Solvent	Key Considerations & Potential Side Reactions
n-Butyllithium (n-BuLi)	~50	THF, Diethyl Ether	Very effective and fast. Must be handled under inert gas. Can act as a competing nucleophile if not fully consumed. Lithium salts formed can affect stereoselectivity.[5][13]
Sodium Hydride (NaH)	~36	THF, DMF	Safer to handle than n-BuLi. Reaction is heterogeneous and can be slow. Requires heating. Less risk of nucleophilic addition.
Sodium Amide (NaNH₂)	~38	Liquid Ammonia, THF	Very strong base. Can be effective but is often less convenient than n-BuLi or NaH.

For most applications, n-BuLi is preferred for its rapid and clean conversion, provided the reaction is performed carefully at low temperatures with precise stoichiometry.

Q: How does steric hindrance on the carbonyl component affect the reaction outcome? A: Steric hindrance dramatically affects the reaction rate and, sometimes, the yield. Aldehydes react much faster than ketones.[4] Highly hindered ketones may fail to react entirely or require harsh conditions (high temperatures, long reaction times), which can promote ylide decomposition.[10] For synthesizing highly substituted alkenes, alternative methods may be more suitable.

References

• Byrne, P. A., & Gilheany, D. G. (2016). Mechanism of Phosphonium Ylide Alcoholysis and Hydrolysis. ChemistryViews. [Link]

• Byrne, P. A., & Gilheany, D. G. (2016). The mechanism of phosphonium ylide alcoholysis and hydrolysis: concerted addition of the OH bond across the P=C bond. Chemistry – A European Journal, 22(27), 9140-9154. Available from CORA, University College Cork. [Link]

• Fiveable. (n.d.). Phosphonium Ylides Definition. Organic Chemistry Key Term. [Link]

• Allen, D. W., Hutley, B. G., & Mellor, M. T. J. (1974). Mechanism of hydrolysis of phosphonium salts and ylides. Journal of the Chemical Society, Perkin Transactions 1, 789-792. [Link]

• Byrne, P. A., & Gilheany, D. G. (2012). First ever observation of the intermediate of phosphonium salt and ylide hydrolysis: P-hydroxytetraorganophosphorane. Chemical Communications, 48(67), 8335-8337. [Link]

• Gessner, V. H. (2016). Phosphorus-ylides: powerful substituents for the stabilization of reactive main group compounds. Chemical Science, 7(6), 3706-3714. [Link]

• Gessner, V. H. (2016). Phosphorus-ylides: powerful substituents for the stabilization of reactive main group compounds. PubMed Central. [Link]

• Johnson, A. W. (1996). Ylides and Imines of Phosphorus. John Wiley & Sons.

• Allen, D. W., Hutley, B. G., & Mellor, M. T. J. (1977). The mechanism of hydrolysis of phosphonium ylides. Journal of the Chemical Society, Perkin Transactions 2, 63-68. [Link]

• Wikipedia. (n.d.). Ylide. [Link]

• Master Organic Chemistry. (n.d.). Wittig Reaction — Alkene Formation from Aldehydes/Ketones via Ph₃P and Alkyl Halides. [Link]

• Exploring the Mechanism and Applications of Phosphonium Ylides. (n.d.). Synlett.

• Chemistry LibreTexts. (2025, February 24). 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Wasserman, H. H., Baldino, C. M., & Coats, S. J. (1995). Selective Oxidation of Phosphorus Ylides by Dimethyldioxirane. Application to the Formation of Vicinal Tricarbonyls. The Journal of Organic Chemistry, 60(25), 8231–8233. [Link]

• Chem-Station. (2024, April 6). Wittig Reaction. [Link]

• Chad's Prep. (2021, April 6). 19.7b Wittig Reaction | Organic Chemistry. [Link]

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. [Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Wittig reaction. [Link]

• Organic Syntheses. (n.d.). Cyclohexanol. [Link]

• Organic Syntheses. (n.d.). Methylenecyclohexane. [Link]

• J&K Scientific LLC. (2025, March 19). Wittig Reaction. [Link]

• Royal Society of Chemistry. (n.d.). Chemical Science.

• Lumen Learning. (n.d.). 20.4. The Wittig reaction. Organic Chemistry II. [Link]

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• 9. The mechanism of hydrolysis of phosphonium ylides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Purification of Alkenes from Triphenylphosphine Oxide

Welcome to the technical support center for the purification of alkenes from triphenylphosphine oxide (TPPO). The removal of the stoichiometric byproduct TPPO is a frequent challenge in reactions like the Wittig, Mitsunobu, and Appel reactions.[1][2] Its high polarity and solubility in many common organic solvents can complicate the isolation of the desired alkene product, making efficient purification strategies essential, especially for large-scale syntheses where column chromatography is often impractical.[3][4]

This guide provides practical, field-proven insights and troubleshooting advice in a question-and-answer format to address specific issues encountered by researchers, scientists, and drug development professionals during the purification process.

Frequently Asked Questions (FAQs)

Q1: Why is triphenylphosphine oxide (TPPO) so difficult to remove from my reaction mixture?

A1: The difficulty in removing TPPO arises from a combination of its physical properties. It is a highly polar and crystalline solid, which can cause it to co-elute with polar products during column chromatography.[3] Furthermore, it is soluble in a wide range of common organic solvents, making simple extraction or precipitation challenging in many cases.[5][6][7] For industrial-scale applications, the large quantities of TPPO generated make traditional chromatographic purification methods inefficient and costly.[4][8]

Q2: What is the most straightforward method to remove TPPO if my alkene product is non-polar?

A2: For non-polar products, leveraging the low solubility of TPPO in non-polar solvents is the most direct approach. Two common and effective techniques are:

• Precipitation/Crystallization: Dissolving the crude reaction mixture in a minimal amount of a solvent like dichloromethane or toluene, followed by the addition of a non-polar "anti-solvent" such as hexanes or pentane, can selectively precipitate the TPPO.[3][9][10] Cooling the mixture can further enhance precipitation.[9][10]

• Silica Plug Filtration: This is a rapid method where the crude mixture is suspended in a non-polar solvent system (e.g., pentane/ether) and passed through a short column ("plug") of silica gel.[11][12][13][14] The non-polar alkene will pass through, while the highly polar TPPO will be adsorbed onto the silica. This may need to be repeated for complete removal.[11][12][13]

Q3: My desired alkene is polar and co-elutes with TPPO during chromatography. What are my options?

A3: When dealing with polar products, physical separation methods are often ineffective. In these instances, chemical separation techniques that modify the properties of TPPO are highly successful. The most common strategy is the formation of an insoluble metal salt complex.

• Precipitation with Metal Salts: TPPO, being a Lewis base, readily forms insoluble coordination complexes with various metal salts.[3] Adding a solution of a metal salt like zinc chloride (ZnCl₂), magnesium chloride (MgCl₂), or calcium bromide (CaBr₂) to the crude reaction mixture can precipitate the TPPO as a complex, which can then be easily removed by filtration.[1][2][15][16] This method is particularly advantageous as it can often be performed directly in the reaction solvent, avoiding tedious solvent swaps.[1]

Q4: I've heard about using zinc chloride to precipitate TPPO. How does this work and what is the general procedure?

A4: The precipitation of TPPO with zinc chloride is a highly effective method, especially for reactions conducted in polar solvents.[15] The underlying principle is the formation of a stable, insoluble 2:1 complex, ZnCl₂(TPPO)₂.[15]

A general procedure involves dissolving the crude reaction mixture in a suitable solvent like ethanol. A solution of zinc chloride (typically 2 equivalents relative to the triphenylphosphine used in the reaction) in the same solvent is then added.[9][10] The insoluble ZnCl₂(TPPO)₂ complex precipitates out of the solution and can be collected by filtration.[9][10][15]

Q5: Can unreacted triphenylphosphine from my reaction interfere with the purification of my alkene?

A5: Yes, residual triphenylphosphine can complicate the purification process. To ensure that all phosphorus-containing byproducts are in the form of TPPO, it is a common practice to wash the crude reaction mixture with a mild oxidizing agent, such as hydrogen peroxide (H₂O₂).[3][15] This oxidation step simplifies the subsequent purification by ensuring you are only dealing with the removal of a single phosphorus byproduct.

Q6: Are there alternative phosphines I can use that produce more easily removable byproducts?

A6: Yes, significant research has been dedicated to developing phosphine reagents with modified structures that lead to oxides with more favorable purification profiles.[3] These can include:

• Fluorous Phosphines: These generate fluorous phosphine oxides that can be removed by solid-phase extraction.

• Phosphines with Basic or Acidic Groups: These produce oxides that can be easily removed through simple acid-base extractions.

While effective, these specialized phosphines are generally more expensive than the commonly used triphenylphosphine.[3][17]

Troubleshooting Guides

Issue 1: Low Recovery of Non-Polar Alkene After Silica Plug Filtration

• Symptom: The desired non-polar product is not efficiently recovered in the filtrate.

• Possible Cause: The elution solvent is not polar enough to wash the product off the silica plug, or the product has some affinity for silica.

• Troubleshooting Steps:

  • Solvent Polarity: Gradually increase the polarity of the elution solvent. For instance, if you started with pure hexanes, try a 95:5 mixture of hexanes:ethyl acetate.

  • Monitor with TLC: Use thin-layer chromatography (TLC) to check the silica plug for your product after elution. This will confirm if the product is being retained.

  • Alternative Sorbent: In rare cases, if the product has a strong affinity for silica, consider using a more inert solid support like Celite for the filtration.

Issue 2: Incomplete Precipitation of TPPO with Metal Salts

• Symptom: A significant amount of TPPO remains in the solution after adding the metal salt and filtering.

• Possible Cause & Solution:

  • Insufficient Metal Salt: Ensure you are using a sufficient excess of the metal salt. For ZnCl₂, a 2:1 ratio to TPPO is often recommended.[15]

  • Solvent Effects: The efficiency of precipitation is highly solvent-dependent. For ZnCl₂, polar solvents like ethanol, ethyl acetate, and isopropanol are effective, while solvents like THF and acetonitrile are less so.[15] You may need to perform a solvent exchange to a more suitable precipitation solvent.

  • Water Content: The presence of water can interfere with the formation of the insoluble complex. Ensure you are using anhydrous solvents and reagents for the precipitation step.[18]

  • Stirring and Time: Allow sufficient time for the complex to form and precipitate. Vigorous stirring can also aid in the precipitation process.

Issue 3: Co-precipitation of the Desired Alkene with the TPPO-Metal Complex

• Symptom: The desired product is lost along with the precipitated TPPO-metal complex.

• Possible Cause: The product itself may be coordinating to the metal salt.

• Troubleshooting Steps:

  • Alternative Metal Salt: Try a different metal salt. For example, if you are having issues with ZnCl₂, you could explore using MgCl₂ or CaBr₂.[1][16]

  • Alternative Purification Method: If co-precipitation is unavoidable, you may need to revert to a different purification strategy, such as careful column chromatography with a specialized solvent system or crystallization.

  • Temperature Control: Slowly cooling the solution can sometimes improve the selectivity of the precipitation.[18]

Experimental Protocols & Data

Protocol 1: Purification of a Non-Polar Alkene via Silica Plug Filtration

• Concentration: Concentrate the crude reaction mixture in vacuo to obtain a viscous oil or solid.

• Suspension: Suspend the residue in a minimal volume of a non-polar solvent system, such as 1:1 hexanes/diethyl ether.

• Plug Preparation: Prepare a short plug of silica gel in a fritted funnel or a chromatography column. The amount of silica will depend on the scale of your reaction, but a 2-3 inch plug is often sufficient for small to medium-scale reactions.

• Filtration: Pass the suspension of the crude product through the silica plug.

• Elution: Elute the desired non-polar product from the silica plug using the same non-polar solvent system, leaving the more polar TPPO adsorbed on the silica.[11][12][13]

• Analysis: Monitor the fractions by TLC to ensure complete elution of the product and retention of the TPPO.

• Concentration: Combine the product-containing fractions and concentrate in vacuo to yield the purified alkene.

Protocol 2: Purification of a Polar Alkene via Precipitation with Zinc Chloride

• Solvent Exchange (if necessary): If the reaction was not performed in a suitable solvent for precipitation, concentrate the crude mixture and redissolve it in ethanol.

• Preparation of Zinc Chloride Solution: Prepare a solution of zinc chloride (2 equivalents based on the starting triphenylphosphine) in warm ethanol.

• Precipitation: Add the zinc chloride solution to the ethanolic solution of the crude product at room temperature with stirring. A white precipitate of ZnCl₂(TPPO)₂ should form.[15]

• Stirring and Cooling: Continue stirring the mixture for a couple of hours to ensure complete precipitation. Cooling the mixture in an ice bath can further decrease the solubility of the complex.

• Filtration: Collect the precipitated complex by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold ethanol to recover any entrained product.

• Product Isolation: The filtrate contains the purified alkene. Concentrate the filtrate in vacuo to obtain the product. Further purification by crystallization may be possible at this stage.[15]

Data Presentation: Solubility of Triphenylphosphine Oxide in Common Solvents

The choice of solvent is critical for successful purification. The following table summarizes the solubility of TPPO in various solvents, which can guide your selection of precipitation and chromatography solvents.

Solvent	Solubility	Reference(s)
Water	Almost Insoluble	[4][5][8]
Hexane	Poorly Soluble / Almost Insoluble	[2][4][5][8][9][10]
Cyclohexane	Almost Insoluble	[4][5][8]
Petroleum Ether	Almost Insoluble	[4][5][8]
Diethyl Ether (cold)	Poorly Soluble	[2][9][10]
Ethanol	Readily Soluble	[5][6]
Dichloromethane	Readily Soluble	[5][6]
Toluene	Soluble	[5][6]
Ethyl Acetate	Soluble	[5][6]

This table provides a qualitative summary. For detailed quantitative solubility data, please refer to the cited literature.

Visualizing the Workflow

The following diagrams illustrate the decision-making process and workflows for the purification of alkenes from triphenylphosphine oxide.

Caption: Decision tree for selecting a purification strategy.

Caption: Workflow for silica plug filtration.

Caption: Workflow for metal salt precipitation.

References

• Workup: Triphenylphosphine Oxide - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• Hu, F.-H., Wang, L.-S., & Cai, S.-F. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Journal of Chemical & Engineering Data, 54(5), 1547–1549. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936. [Link]

• Triphenylphosphine Oxide- Waste Not, Want Not - Scientific Update. (2023, February 9). Retrieved from [Link]

• Merwade, A., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 6(21), 13940-13945. [Link]

• Work up tips: Reactions with Triphenylphosphine oxide - Shenvi Lab. (n.d.). Retrieved from [Link]

• How does one remove triphenylphosphine oxide from product? - ResearchGate. (2014, September 1). Retrieved from [Link]

• Triphenylphosphine oxide - Wikipedia. (n.d.). Retrieved from [Link]

• Hu, F.-H., Wang, L.-S., & Cai, S.-F. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Journal of Chemical & Engineering Data, 54(5), 1547–1549. [Link]

• How to Remove Sticky Reagents during Workup. (n.d.). Retrieved from [Link]

• Hu, F.-H., Wang, L.-S., & Cai, S.-F. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Semantic Scholar. [Link]

• Merwade, A., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 6(21), 13940-13945. [Link]

• How we can remove triphenylphosphine oxide from mitsunobu mixture without column? - ResearchGate. (2014, September 6). Retrieved from [Link]

• Merwade, A., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ResearchGate. [Link]

• Remove Ph3P oxide from product? - ResearchGate. (2018, November 21). Retrieved from [Link]

• Hergueta, A. R. (2022). Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr₂. Organic Process Research & Development, 26(6), 1845–1853. [Link]

• The Wittig Reaction: Synthesis of Alkenes. (n.d.). Retrieved from [Link]

• Triphenylphosphine oxide complex process - Google Patents. (n.d.).

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Technical Support Center: Strategies for Triphenylphosphine Oxide (TPPO) Removal Without Chromatography

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals. This resource provides in-depth, field-proven strategies for the efficient removal of triphenylphosphine oxide (TPPO), a common byproduct in many cornerstone organic reactions, without resorting to column chromatography. We understand that TPPO's removal can be a significant bottleneck, especially at scale. This guide is designed to equip you with practical, chromatography-free solutions.

Frequently Asked Questions (FAQs)

Q1: Why is triphenylphosphine oxide (TPPO) so challenging to remove from reaction mixtures?

A1: The difficulty in removing TPPO stems from its unique physicochemical properties. It is a highly polar, crystalline solid with a high melting point (154-158 °C).[1] Its polarity often results in co-elution with polar products during chromatography, and its tendency to crystallize can sometimes lead to co-precipitation with the desired compound.[2] Furthermore, as a stoichiometric byproduct of widely used reactions like the Wittig, Mitsunobu, and Staudinger reactions, it is often present in large quantities, making purification on a large scale particularly challenging.[1][3][4]

Q2: What are the primary non-chromatographic strategies for removing TPPO?

A2: The main chromatography-free methods for TPPO removal exploit differences in solubility, the formation of insoluble complexes, or covalent capture. The most common strategies include:

• Precipitation and Crystallization: Leveraging the poor solubility of TPPO in non-polar solvents.[5][6]

• Complexation with Metal Salts: Forming insoluble coordination complexes with Lewis acidic metal salts.[7][8][9]

• Scavenging Resins: Using solid-supported reagents to covalently bind TPPO for removal by filtration.[7][10]

Q3: How do I select the most suitable TPPO removal method for my specific reaction?

A3: The optimal method depends on the properties of your desired product (polarity, solubility, and stability), the reaction solvent, and the scale of your experiment. The decision-making process can be guided by the following workflow:

Caption: Decision workflow for selecting a TPPO removal method.

Troubleshooting Guides: Protocols and Insights

Method 1: Precipitation and Crystallization

This technique leverages the differential solubility of TPPO and the desired product. TPPO is poorly soluble in non-polar solvents like hexanes, pentane, and cold diethyl ether, but soluble in many polar organic solvents.[1][5][11]

Experimental Protocol: Selective Precipitation of TPPO

• Solvent Removal: Concentrate the crude reaction mixture under reduced pressure to remove the reaction solvent.

• Re-dissolution: Dissolve the residue in a minimum amount of a solvent in which your product is soluble, but TPPO has limited solubility (e.g., cold diethyl ether or toluene). For products that are also soluble in non-polar solvents, a different strategy may be needed.

• Precipitation: If TPPO is not fully soluble, it may precipitate at this stage. To further induce precipitation, you can cool the solution (e.g., in an ice bath or refrigerator).

• Filtration: Collect the precipitated TPPO by vacuum filtration. Wash the solid with a small amount of the cold solvent to recover any occluded product.

• Product Isolation: The filtrate contains your purified product.

Troubleshooting

• Issue: My product co-precipitates with TPPO.

  • Solution: Your product may be insufficiently soluble in the chosen solvent. Try a slightly more polar solvent or a solvent mixture. Alternatively, consider dissolving the crude mixture in a good solvent for both your product and TPPO (like dichloromethane) and then slowly adding a non-polar anti-solvent (like hexanes) to selectively precipitate the TPPO.[12]

• Issue: TPPO does not precipitate.

  • Solution: The concentration of TPPO may be too low, or the chosen solvent is too polar. Concentrate the solution further or add a less polar co-solvent. For Mitsunobu reactions, co-crystallization of TPPO with the reduced diazodicarboxylate byproduct (e.g., H₂DIAD) can be induced by cooling a toluene solution of the reaction mixture.[3][13]

Data Presentation: TPPO Solubility in Common Solvents

Solvent	Solubility	Reference
Water	Very low	[11]
Hexane	Poorly soluble	[5][11]
Cyclohexane	Almost insoluble	[3][11]
Diethyl Ether (cold)	Poorly soluble	[1][5]
Toluene	Soluble	[11][14]
Ethyl Acetate	Soluble	[11][14]
Ethanol	Readily soluble	[5][11]
Dichloromethane	Readily soluble	[11]

Method 2: Complexation with Metal Salts

This highly effective method relies on the Lewis basicity of the phosphoryl oxygen in TPPO, which can coordinate with metal salts to form insoluble complexes.

Caption: Workflow for TPPO removal by metal salt complexation.

Experimental Protocol: Precipitation with Zinc Chloride (ZnCl₂) in Ethanol

This protocol is adapted from Batesky, D. C., et al., J. Org. Chem.2017 , 82 (18), 9931–9936.[8]

• Solvent Exchange (if necessary): If the reaction was not performed in a suitable solvent, concentrate the crude reaction mixture under reduced pressure. Dissolve the residue in ethanol.

• Preparation of ZnCl₂ Solution: Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol.

• Precipitation: To the ethanolic solution of your crude product and TPPO at room temperature, add 2 equivalents (relative to the initial amount of triphenylphosphine) of the prepared ZnCl₂ solution.[5]

• Stirring and Filtration: Stir the mixture for a couple of hours. The TPPO-ZnCl₂ complex will precipitate as a white solid.[15] Collect the precipitate by vacuum filtration.

• Work-up: Wash the filter cake with a small amount of cold ethanol. The filtrate contains your purified product.

Troubleshooting

• Issue: The TPPO-metal complex is not precipitating.

  • Solution: Ensure that your metal salt is anhydrous, as water can interfere with complexation. Also, confirm that the solvent is appropriate. While ZnCl₂ works well in polar solvents like ethanol and ethyl acetate, MgCl₂ is more effective in less polar solvents like toluene.[4][7][8] For reactions in THF, anhydrous calcium bromide (CaBr₂) has been shown to be very efficient.[7]

• Issue: My product is complexing with the metal salt and precipitating.

  • Solution: If your product contains Lewis basic functional groups, it may also coordinate to the metal salt. In this case, consider using a different metal salt that may have a lower affinity for your product. If complexation remains an issue, this method may not be suitable, and an alternative like solvent precipitation or scavenging should be considered.[12][15]

Method 3: Scavenging Resins

Solid-supported scavenger resins offer a simple filtration-based purification method. Merrifield resin (chloromethylated polystyrene) is a common choice for scavenging both triphenylphosphine and TPPO.[7][10]

Experimental Protocol: Scavenging with Merrifield Resin

This protocol is based on the work of Lipshutz, B. H., and Blomgren, P. A., Org. Lett.2001 , 3 (12), 1869–1871.[10]

• Resin Preparation: In a flask, add high-loading Merrifield resin and sodium iodide (2 equivalents relative to the resin's chlorine loading) to a solvent like acetone. Stirring this mixture converts the chloromethyl groups to the more reactive iodomethyl groups.

• Scavenging: Add the crude reaction mixture containing TPPO to the resin slurry.

• Stirring: Allow the mixture to stir at room temperature. Overnight stirring is often sufficient.

• Filtration: Filter the mixture to remove the resin, which now has the TPPO bound to it.

• Washing: Wash the resin with a suitable solvent (e.g., THF, water, acetone, methanol) to recover any adsorbed product.

• Product Isolation: Combine the filtrate and washings, and concentrate to obtain the purified product.

Troubleshooting

• Issue: Scavenging is incomplete.

  • Solution: Ensure you are using a sufficient excess of the scavenger resin. High-loading Merrifield resin is recommended.[10] The reaction time may also need to be extended. Activating the resin with sodium iodide can significantly improve its efficacy.

• Issue: My product is binding to the resin.

  • Solution: If your product is a nucleophile, it could potentially react with the resin. In such cases, this method may not be appropriate. Consider using a different type of scavenger, such as a molecularly imprinted polymer specific for TPPO.[16]

References

• Merwade, A. Y., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 6(21), 13733–13740. [Link]

• Hu, Y., et al. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Journal of Chemical & Engineering Data, 54(4), 1413–1414. [Link]

• Clayden, J., et al. (2023). Triphenylphosphine Oxide- Waste Not, Want Not. Scientific Update. [Link]

• Batesky, D. C., et al. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(18), 9931–9936. [Link]

• Wikipedia. (n.d.). Triphenylphosphine oxide. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Triphenylphosphine Oxide. [Link]

• Moschetta, E. G., et al. (2015). Development a Workup for Removing Triphenylphosphine Oxide from a Mitsunobu Coupling. AIChE Proceedings. [Link]

• Weix Research Group, UW-Madison. (n.d.). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. [Link]

• Hu, Y., et al. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. ResearchGate. [Link]

• Gusev, Y. K., et al. (1968). Crystal and molecular structure of triphenylphosphine oxide. Journal of the Chemical Society A: Inorganic, Physical, Theoretical. [Link]

• Hu, Y., et al. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Semantic Scholar. [Link]

• Shenvi Lab. (n.d.). Work up tips: Reactions with Triphenylphosphine oxide. [Link]

• Merwade, A. Y., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega. [Link]

• Lipshutz, B. H., & Blomgren, P. A. (2001). Efficient Scavenging of Ph3P and Ph3P=O with High-Loading Merrifield Resin. Organic Letters, 3(12), 1869–1871. [Link]

• Leung, P. S.-W., et al. (2010). Chromatography-Free Wittig Reactions Using a Bifunctional Polymeric Reagent. Organic Letters, 12(21), 4996–4999. [Link]

• ResearchGate. (2014). How we can remove triphenylphosphine oxide from mitsunobu mixture without column?. [Link]

• ResearchGate. (2018). Selective triphenylphosphine oxide imprinted polymer for solid scavenger application in organic synthesis. [Link]

• Lipshutz, B. H., & Blomgren, P. A. (2001). Efficient Scavenging of Ph 3 P and Ph 3 PO with High-Loading Merrifield Resin. ResearchGate. [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. [Link]

• University of Wisconsin-Madison. (n.d.). A Solvent Free Wittig Reaction. [Link]

• Watanabe, M., et al. (2007). Two Variations of Solvent-Reduced Wittig Olefination Reactions – Comparison of Solventless Wittig Reactions to Wittig Reactions under Ultrasonication with Minimal Work-up. ResearchGate. [Link]

• Miles, W. H., et al. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 4(5), 101-105. [Link]

• Nuno R. O. Chemistry. (2024, December 16). Wittig Olefination Reaction - reaction mechanism, experimental procedure and how to get rid of TPPO. [Video]. YouTube. [Link]

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• 3. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (414e) Development a Workup for Removing Triphenylphosphine Oxide from a Mitsunobu Coupling | AIChE [proceedings.aiche.org]
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• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing E/Z Selectivity in Wittig Reactions with Bulky Ylides

Welcome to the technical support center for navigating the complexities of E/Z selectivity in Wittig reactions, with a particular focus on sterically demanding or "bulky" ylides. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in controlling stereochemical outcomes in their olefination reactions. Here, we move beyond textbook examples to address the nuanced interplay of factors that govern the formation of E and Z alkenes in real-world applications.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle governing E/Z selectivity in the Wittig reaction?

A1: The E/Z selectivity of the Wittig reaction is primarily dictated by the stability of the phosphonium ylide. As a general rule, non-stabilized ylides (e.g., those with alkyl substituents) react under kinetic control to predominantly form Z-alkenes.[1][2] Conversely, stabilized ylides (e.g., those with adjacent electron-withdrawing groups like esters or ketones) react under thermodynamic control to favor the formation of E-alkenes.[1][2]

Q2: How does a "bulky" ylide affect the expected E/Z selectivity?

A2: Bulky substituents on the ylide can significantly influence the stereochemical outcome. The increased steric hindrance can affect the approach of the ylide to the carbonyl compound, potentially altering the transition state geometry and, consequently, the E/Z ratio of the product. In some cases, bulky ylides can lead to reduced selectivity or even a reversal of the expected outcome.

Q3: Why am I getting a mixture of E and Z isomers even with a non-stabilized ylide?

A3: Several factors can lead to a loss of Z-selectivity with non-stabilized ylides. The presence of lithium salts, often introduced during the ylide generation with organolithium bases like n-BuLi, can lead to equilibration of the diastereomeric betaine or oxaphosphetane intermediates, a phenomenon known as "stereochemical drift".[1][3] This equilibration favors the more thermodynamically stable trans-oxaphosphetane, which decomposes to the E-alkene.[4] Reaction temperature and solvent choice also play a crucial role.

Q4: Can I achieve high E-selectivity with a non-stabilized, bulky ylide?

A4: Yes, this is achievable through a procedural modification known as the Schlosser modification.[1] This method involves the in-situ generation of a β-lithiobetaine intermediate, which is then epimerized to the more stable threo-isomer before the elimination to the E-alkene is induced.[1][3]

Troubleshooting Guides

Problem 1: Low Z-Selectivity with a Bulky, Non-Stabilized Ylide

Symptoms: Your Wittig reaction using a non-stabilized ylide is producing a significant amount of the undesired E-alkene, or an inseparable E/Z mixture.

Possible Causes & Solutions:

• Lithium Salt Effects: The presence of lithium halides from ylide formation is a common culprit for decreased Z-selectivity.

  • Troubleshooting Step 1: Employ Salt-Free Ylides. Generate the ylide using a sodium or potassium base, such as sodium amide (NaNH₂) or potassium tert-butoxide (KOtBu), in a non-polar, aprotic solvent like toluene or THF.[2][3] This minimizes the concentration of lithium ions that can catalyze the equilibration of intermediates.

  • Troubleshooting Step 2: Ylide Precipitation and Washing. If using an organolithium base is unavoidable, attempt to precipitate the phosphonium salt from a non-polar solvent, decant the supernatant containing the lithium salts, and then redissolve the ylide in the reaction solvent.

• Reaction Temperature: Higher temperatures can provide the energy needed to overcome the barrier for equilibration of the intermediates, leading to a higher proportion of the E-alkene.

  • Troubleshooting Step 3: Lower the Reaction Temperature. Perform the reaction at low temperatures (e.g., -78 °C to 0 °C) to favor the kinetically controlled pathway that leads to the Z-alkene.[3]

• Solvent Choice: The polarity of the solvent can influence the stability and reactivity of the intermediates.

  • Troubleshooting Step 4: Use Non-Polar, Aprotic Solvents. Solvents like THF, diethyl ether, or toluene are generally preferred for maximizing Z-selectivity with non-stabilized ylides.[1]

Problem 2: Poor E-Selectivity with a Bulky, Stabilized Ylide

Symptoms: Your reaction with a stabilized ylide is yielding a significant amount of the Z-isomer.

Possible Causes & Solutions:

• Insufficient Equilibration Time/Temperature: Stabilized ylides require conditions that allow for the equilibration of the intermediates to the more stable trans-oxaphosphetane.

  • Troubleshooting Step 1: Increase Reaction Temperature and Time. Unlike reactions with non-stabilized ylides, higher temperatures (e.g., room temperature to reflux) and longer reaction times can favor the formation of the thermodynamically preferred E-alkene.

• Solvent Effects: Protic solvents can interfere with the reaction mechanism.

  • Troubleshooting Step 2: Ensure Anhydrous, Aprotic Conditions. Use solvents like DMF or DMSO, which can help to solvate the intermediates and facilitate equilibration. Ensure all reagents and glassware are scrupulously dry.

• Steric Hindrance: Extreme steric bulk on either the ylide or the carbonyl partner can hinder the formation of the desired transition state.

  • Troubleshooting Step 3: Consider an Alternative Olefination Method. If optimizing the Wittig reaction fails, consider alternative methods like the Horner-Wadsworth-Emmons (HWE) reaction, which often provides excellent E-selectivity for the synthesis of α,β-unsaturated esters and ketones.[1]

Mechanistic Insights & Workflows

The stereochemical outcome of the Wittig reaction is determined by the relative rates of formation and decomposition of the diastereomeric oxaphosphetane intermediates.

Caption: Kinetically controlled vs. thermodynamically controlled pathways in the Wittig reaction.

Experimental Protocols

Protocol 1: Maximizing Z-Selectivity with a Bulky, Non-Stabilized Ylide (Salt-Free Conditions)

• Apparatus: Under an inert atmosphere (N₂ or Ar), equip a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a thermometer, and a dropping funnel.

• Phosphonium Salt Suspension: Add the phosphonium salt (1.1 eq.) to anhydrous toluene.

• Base Addition: Cool the suspension to 0 °C and add solid potassium tert-butoxide (1.05 eq.) portion-wise over 15 minutes.

• Ylide Formation: Allow the mixture to warm to room temperature and stir for 1-2 hours. The formation of a colored (often orange or red) solution indicates ylide generation.

• Carbonyl Addition: Cool the reaction mixture to -78 °C and add a solution of the aldehyde (1.0 eq.) in anhydrous toluene dropwise via the dropping funnel.

• Reaction: Stir the reaction at -78 °C for 2-4 hours, or until TLC analysis indicates complete consumption of the aldehyde.

• Quench: Slowly add saturated aqueous ammonium chloride solution to quench the reaction.

• Workup: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography to isolate the Z-alkene.

Protocol 2: The Schlosser Modification for High E-Selectivity

• Ylide Generation: In a flame-dried flask under inert atmosphere, suspend the phosphonium salt (1.2 eq.) in anhydrous THF at -78 °C. Add n-butyllithium (1.1 eq.) dropwise and stir for 30 minutes.

• Aldehyde Addition: Add the aldehyde (1.0 eq.) as a solution in THF at -78 °C and stir for 1 hour.

• Epimerization: Add a second equivalent of n-butyllithium (1.1 eq.) at -78 °C and allow the mixture to warm to -30 °C and stir for 1 hour.

• Protonation: Re-cool the mixture to -78 °C and add a proton source, such as tert-butanol (2.0 eq.).

• Elimination: Allow the reaction to slowly warm to room temperature and stir for several hours or overnight.

• Workup and Purification: Follow standard aqueous workup and purification procedures as described in Protocol 1.

Data Summary Table

Ylide Type	Substituent (R)	Typical Base	Solvent	Temp. (°C)	Major Isomer	Key Considerations
Non-Stabilized	Alkyl, Aryl	n-BuLi	THF	-78 to 0	Z	Prone to loss of selectivity with Li⁺ salts.
Non-Stabilized (Salt-Free)	Alkyl, Aryl	KHMDS, NaNH₂	Toluene	-78 to 25	High Z	Minimizes "stereochemical drift".
Stabilized	-CO₂R, -COR	NaH, K₂CO₃	DMF, EtOH	25 to 80	E	Reaction is reversible; thermodynamic control.
Schlosser Modification	Alkyl, Aryl	n-BuLi (2 eq.)	THF	-78 to 25	High E	Allows for E-alkene synthesis from non-stabilized ylides.

References

• Wittig, G.; Schöllkopf, U. Über Triphenyl‐phosphin‐methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte1954 , 87 (9), 1318-1330. [Link]

• Maryanoff, B. E.; Reitz, A. B. The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews1989 , 89 (4), 863-927. [Link]

• Vedejs, E.; Peterson, M. J. Stereochemistry and mechanism in the Wittig reaction. Topics in Stereochemistry1994 , 21, 1-157. [Link]

• Schlosser, M. The Stereochemistry of the Wittig Reaction. In Topics in Stereochemistry; Eliel, E. L., Allinger, N. L., Eds.; John Wiley & Sons, Inc., 1970; Vol. 5, pp 1–30. [Link]

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press, 2012. [Link]

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effect of temperature on (Cyclohexylmethyl)triphenylphosphonium iodide Wittig reaction

Topic: Effect of Temperature on the (Cyclohexylmethyl)triphenylphosphonium iodide Wittig Reaction

Audience: Researchers, scientists, and drug development professionals.

Document ID: W-TRG-Temp-2601

Introduction: Understanding the System

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of alkenes from carbonyl compounds and phosphonium ylides.[1][2] The specific reagent, (Cyclohexylmethyl)triphenylphosphonium iodide, is derived from a primary alkyl halide and thus generates a non-stabilized ylide .[3] This classification is critical as non-stabilized ylides exhibit distinct reactivity and stereoselectivity, both of which are profoundly influenced by reaction temperature.[3][4]

Unlike stabilized ylides which favor the thermodynamic (E)-alkene, non-stabilized ylides typically yield the kinetic (Z)-alkene product.[5][6] This outcome is dictated by the reaction mechanism, which proceeds under kinetic control through a concerted [2+2] cycloaddition to form an oxaphosphetane intermediate.[4][5] Temperature control is paramount for maximizing yield and achieving the desired stereochemical outcome by preventing intermediate equilibration and ylide decomposition.[3][7]

This guide provides troubleshooting advice and answers to frequently asked questions regarding the role of temperature in this specific Wittig reaction.

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during the Wittig reaction with (Cyclohexylmethyl)triphenylphosphonium iodide, with a focus on temperature as the root cause.

Q1: I'm getting very low or no yield of my desired alkene. What's going wrong?

A1: Low yield is a frequent issue, often traceable to the stability and reactivity of the non-stabilized ylide, which is highly sensitive to temperature.

• Potential Cause 1: Ylide Decomposition During Formation.

  • Explanation: The first step, deprotonation of the phosphonium salt with a strong base (e.g., n-BuLi, NaH), is exothermic. Non-stabilized ylides are thermally labile. If the temperature rises too high during base addition, the ylide can decompose before the carbonyl compound is introduced.

  • Solution:

    • Always perform the deprotonation at low temperatures. Start at 0 °C and, for highly sensitive systems, cool to as low as -78 °C before and during the dropwise addition of the base.[3]

    • Ensure efficient stirring to dissipate localized heat.

    • Allow the ylide to form completely at low temperature (typically 30-60 minutes) before adding the aldehyde or ketone.

• Potential Cause 2: Ylide Decomposition During Reaction.

  • Explanation: After adding the carbonyl substrate, running the reaction at room temperature or elevated temperatures can still lead to ylide decomposition, side reactions, or polymerization of sensitive aldehydes.[5]

  • Solution:

    • Add the carbonyl compound as a solution at the same low temperature used for ylide formation (e.g., -78 °C).

    • Allow the reaction to proceed at this low temperature for a set period (e.g., 1-2 hours) before slowly warming to 0 °C or room temperature to ensure completion.[3] A gradual warm-up is often critical.

• Potential Cause 3: Steric Hindrance.

  • Explanation: While (Cyclohexylmethyl)triphenylphosphonium iodide is not excessively bulky, reacting it with a sterically hindered ketone can slow the reaction rate dramatically, leading to poor yields.[5][7] Elevated temperatures might seem like a solution to overcome this, but often lead to decomposition instead.

  • Solution: For sterically hindered ketones, prolonged reaction times at low-to-moderate temperatures (e.g., 0 °C to room temperature) may be necessary. If this fails, consider an alternative olefination method like the Horner-Wadsworth-Emmons reaction.[5]

Q2: My reaction works, but I'm getting a poor E/Z ratio (a mixture of isomers). How can I improve the Z-selectivity?

A2: Achieving high Z-selectivity with non-stabilized ylides is the primary goal, and this is almost entirely governed by kinetic control at low temperatures.

• Explanation: The stereochemical outcome of the Wittig reaction is determined during the formation of the oxaphosphetane intermediate.[7] For non-stabilized ylides under lithium-salt-free conditions, the reaction is kinetically controlled, favoring the formation of a cis-oxaphosphetane which subsequently decomposes to the (Z)-alkene.[4] Higher temperatures provide the energy needed for the intermediates to equilibrate towards the more thermodynamically stable trans-oxaphosphetane, leading to the (E)-alkene and thus a mixed result. This process is known as "stereochemical drift".[7]

• Solution:

  • Maintain Low Temperatures: The most critical factor for maximizing Z-selectivity is running the reaction at very low temperatures, typically -78 °C .

  • Choice of Base and Solvent: The presence of lithium salts can decrease Z-selectivity by complexing with intermediates.[1][7] Using sodium- or potassium-based strong bases (like NaHMDS or KHMDS) in a non-coordinating solvent like THF or toluene can enhance Z-selectivity compared to n-BuLi.

  • Avoid Salt Additives: Unless you are intentionally performing a modified procedure like the Schlosser modification to obtain the E-alkene, avoid adding salts like lithium iodide (LiI).[5]

Frequently Asked Questions (FAQs)

Q3: What is the optimal temperature range for the Wittig reaction with a non-stabilized ylide like the one from (Cyclohexylmethyl)triphenylphosphonium iodide?

A3: There isn't a single optimal temperature, but rather a profile. A typical and effective temperature protocol is as follows:

• Ylide Formation: 0 °C to -78 °C.

• Carbonyl Addition & Initial Reaction: -78 °C.

• Reaction Progression: Hold at -78 °C for 1-2 hours, then allow to slowly warm to 0 °C or room temperature over several hours to ensure the reaction goes to completion.

Q4: How does temperature specifically influence the E/Z ratio?

A4: The relationship between temperature and E/Z ratio for non-stabilized ylides is summarized in the table below.

Temperature Regime	Predominant Isomer	Typical E/Z Ratio	Mechanistic Control	Rationale
Low (-78 °C to -40 °C)	(Z)-alkene	High (e.g., >95:5 Z:E)	Kinetic	The reaction is irreversible and proceeds through the sterically favored, lower-energy transition state to the cis-oxaphosphetane.[4]
Moderate (0 °C to RT)	Mixture	Decreased Z-selectivity	Mixed Kinetic/Thermo	Intermediates gain sufficient thermal energy to begin equilibrating, eroding the kinetic preference.
High (Reflux)	Mixture, favoring (E)	Poor (approaching 1:1 or E-favored)	Thermodynamic	At high temperatures, the reaction becomes more reversible, allowing intermediates to equilibrate to the more stable trans-oxaphosphetane, which yields the (E)-alkene.[3] Ylide decomposition is also highly probable.

Q5: Is it ever advantageous to run this reaction at a higher temperature?

A5: Generally, for obtaining a specific stereoisomer from a non-stabilized ylide, the answer is no. Higher temperatures are detrimental to both yield (due to decomposition) and selectivity (due to equilibration).[3] The only scenario where a higher temperature might be cautiously employed is with a very unreactive, sterically hindered ketone where no reaction occurs at low temperatures. Even then, the expected outcome is a low yield of a mixture of isomers. Alternative synthetic routes are usually preferable.[5]

Visualizing the Process

General Mechanism and Point of Temperature Control

The following diagram illustrates the accepted mechanism for a non-stabilized Wittig reaction, highlighting the critical cycloaddition step where low temperature ensures kinetic control for Z-selectivity.

Caption: The Wittig reaction pathway for a non-stabilized ylide.

Troubleshooting Workflow: Low Yield

This flowchart provides a logical sequence for diagnosing low-yield issues where temperature is a likely culprit.

Caption: A decision tree for troubleshooting low Wittig reaction yields.

Reference Protocol: Z-Selective Synthesis of (Cyclohexylmethylene)benzene

This protocol details a standard low-temperature procedure for the reaction of (Cyclohexylmethyl)triphenylphosphonium iodide with benzaldehyde to maximize the yield of the (Z)-alkene.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes)

• Benzaldehyde (freshly distilled)

• Standard glassware for anhydrous reactions (Schlenk line or nitrogen atmosphere)

Procedure:

• Setup: Under a nitrogen atmosphere, add (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and septum. Add anhydrous THF.

• Ylide Formation: Cool the resulting suspension to 0 °C using an ice-water bath. While stirring vigorously, add n-BuLi (1.05 eq) dropwise via syringe over 10 minutes, ensuring the internal temperature does not exceed 5 °C. A characteristic deep red or orange color should develop, indicating ylide formation.

• Stirring: Stir the mixture at 0 °C for 30 minutes.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Carbonyl Addition: Add freshly distilled benzaldehyde (1.0 eq), dissolved in a small amount of anhydrous THF, dropwise to the cold ylide solution over 5 minutes. The color of the ylide should fade.

• Reaction: Stir the reaction mixture at -78 °C for 2 hours.

• Warming: Remove the cooling bath and allow the reaction to warm to room temperature slowly over 3-4 hours or overnight.

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel to isolate the (Z)- and (E)-alkenes.

References

• Title: Wittig Reaction - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: Wittig reaction - Wikipedia Source: Wikipedia URL: [Link]

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• Title: Wittig and Wittig–Horner Reactions under Sonication Conditions Source: National Institutes of Health (NIH) URL: [Link]

• Title: Total Syntheses of (+)-Penicibilaenes A and B via Enantioselective Desymmetrization Source: ACS Publications URL: [Link]

• Title: Wittig Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Wittig Reaction Mechanism & Examples Source: Total Synthesis URL: [Link]

• Title: The Wittig Reaction (Lecture Handout) Source: University of Pittsburgh, Department of Chemistry URL: [Link]

• Title: methylenecyclohexane Source: Organic Syntheses URL: [Link]

• Title: Low-temperature characterization of the intermediates in the Wittig reaction Source: Journal of the American Chemical Society URL: [Link]

• Title: Wittig Reaction Source: Chemistry LibreTexts (Duplicate for context) URL: [Link]

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Technical Support Center: Stability and Handling of (Cyclohexylmethyl)triphenylphosphonium Iodide

Welcome to the technical support guide for (Cyclohexylmethyl)triphenylphosphonium iodide. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, chemists, and drug development professionals utilizing this Wittig reagent. Our focus is on ensuring experimental success by addressing the critical stability aspects of both the phosphonium salt and its derived ylide.

Section 1: Understanding the Reagent: A Stability Overview

(Cyclohexylmethyl)triphenylphosphonium iodide is the precursor to a non-stabilized phosphorus ylide. The cyclohexylmethyl group, being a simple alkyl substituent, does not provide electronic stabilization to the adjacent carbanion of the ylide.[1][2] This inherent lack of stabilization defines its high reactivity and, consequently, its sensitivity to experimental conditions. Non-stabilized ylides are powerful synthetic tools for converting a wide range of aldehydes and ketones into alkenes, but they demand careful handling to prevent decomposition.[3][4]

Key Stability Characteristics

Parameter	(Cyclohexylmethyl)triphenylphosphonium Ylide	Rationale & Causality
Classification	Non-stabilized Ylide	The alkyl group (cyclohexylmethyl) does not delocalize the negative charge on the carbanionic carbon.
Reactivity	High	The high charge density on the carbon atom makes it a very strong nucleophile and a strong base. Reacts readily with both aldehydes and ketones.[3]
Sensitivity to Moisture	Extremely High	As a strong base, the ylide is rapidly protonated by water or other protic sources, leading to irreversible decomposition.[5][6]
**Sensitivity to Air (O₂) **	High	Ylides can be readily oxidized by atmospheric oxygen, which is another major decomposition pathway.[7]
Thermal Stability	Moderate to Low	The ylide is typically generated at low temperatures (e.g., 0 °C or below) and used immediately, as it can decompose in solution over time, even under inert conditions.[8]
Handling Requirement	Strict Air-Free Technique	All manipulations must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the storage, handling, and reaction of (Cyclohexylmethyl)triphenylphosphonium iodide and its ylide.

Part A: The Phosphonium Salt (The Precursor)

Q1: How should I properly store (Cyclohexylmethyl)triphenylphosphonium iodide?

Answer: The phosphonium salt should be stored in a tightly sealed container in a cool, dark, and dry place, preferably in a desiccator. While the salt is significantly more stable than the ylide, some phosphonium salts can be hygroscopic.[8] Absorbed moisture can interfere with the subsequent ylide generation step by consuming the strong base.

Application Scientist's Insight: For long-term storage, consider sealing the container with paraffin film and storing it inside a larger, desiccated chamber. If you work in a humid environment, it is good practice to dry a portion of the salt in a vacuum oven at a moderate temperature (e.g., 40-50 °C) for several hours before use, provided it is thermally stable.

Q2: My phosphonium salt is off-white or yellowish. Is it still usable?

Answer: A slight off-white or pale yellow color is often acceptable and may be due to trace impurities from its synthesis. However, a significant dark yellow, brown, or clumpy appearance could indicate decomposition or excessive moisture absorption. The primary concern is the presence of impurities like triphenylphosphine oxide or hydrolyzed byproducts that can complicate the reaction and purification.

Application Scientist's Insight: If the purity is in doubt, you can perform a simple purity check via ¹H or ³¹P NMR. A more practical approach is to run a small-scale test reaction. If it proceeds as expected, the batch is likely viable. If not, it is often more resource-efficient to synthesize or purchase a fresh batch of the salt.

Part B: Ylide Generation and Stability

Q3: I added a strong base (like n-BuLi) to my phosphonium salt suspension, but the solution did not develop the expected deep color. What went wrong?

Answer: The formation of a non-stabilized ylide is almost always accompanied by a distinct color change to deep orange, red, or yellow. The absence of this color indicates that the ylide has not formed. The most common causes are:

• Degraded Base: n-Butyllithium and other strong bases are highly reactive and degrade upon exposure to air and moisture. Use a freshly opened bottle or titrate your solution to determine its exact molarity.

• Wet Solvents/Glassware: Any protic impurity will quench the base before it can deprotonate the phosphonium salt. Ensure all solvents are rigorously dried (e.g., passed through a solvent purification system or distilled from a suitable drying agent) and glassware is oven- or flame-dried under vacuum.

• Insufficient Base: Ensure you are using at least one stoichiometric equivalent of active base relative to the phosphonium salt.

Application Scientist's Insight: The deprotonation of the phosphonium salt is the critical step.[9] The appearance of the vibrant color is your primary validation that the active reagent has been successfully generated. If you do not see this color, do not proceed by adding your substrate; the reaction will fail. Address the potential issues with your base and reaction setup first.

Q4: The ylide formed with a nice deep color, but the color faded before I could add my aldehyde. Why did this happen?

Answer: This indicates that the ylide, while successfully formed, is decomposing in the reaction flask. This is a known issue for certain less-stable ylides.[8] The likely culprits are:

• Trace Oxygen or Moisture: A small leak in your inert atmosphere setup can introduce enough air or moisture to slowly destroy the ylide.

• Reaction Temperature: Allowing the ylide solution to warm up prematurely can accelerate decomposition pathways. Maintain the recommended low temperature until the carbonyl substrate is added.

• Inherent Instability: The (Cyclohexylmethyl)triphenylphosphonium ylide itself has limited thermal stability in solution. Its lifetime may be short, even under ideal conditions.

Application Scientist's Insight: When dealing with an unstable ylide, minimizing the time it exists "free" in solution is key. A highly effective strategy is inverse addition : generate the ylide as usual, and then add your aldehyde or ketone substrate immediately. An even better approach for particularly sensitive systems is to add the base to a mixture of the phosphonium salt and the carbonyl substrate at a low temperature.[8] This way, the ylide is generated in the presence of its reaction partner and is consumed as it forms, maximizing yield.

Part C: The Wittig Reaction and Workup

Q5: My Wittig reaction failed, and I recovered all of my starting material. What are the most probable causes?

Answer: Assuming the ylide was successfully generated (i.e., you observed the color), the failure of the subsequent reaction with the carbonyl compound points to a few key issues:

• Ylide Decomposition: As discussed in Q4, the ylide may have decomposed before it had a chance to react.

• Steric Hindrance: While this ylide is reactive, it may struggle with extremely sterically hindered ketones.[4][7] In such cases, long reaction times or elevated temperatures (which risks ylide decomposition) may be needed, or an alternative method like the Horner-Wadsworth-Emmons reaction might be more suitable.

• Labile Substrate: The strongly basic nature of the ylide can deprotonate other acidic protons on your substrate (e.g., α-protons to another carbonyl), leading to side reactions like aldol condensations or substrate decomposition.

Q6: How do I effectively remove the triphenylphosphine oxide (TPPO) byproduct after the reaction?

Answer: TPPO is notoriously difficult to remove via standard silica gel chromatography due to its polarity, which is often similar to that of the desired product. Effective methods include:

• Crystallization: If your product is a solid, recrystallization is often the best method. TPPO may remain in the mother liquor.

• Precipitation of TPPO: After the reaction, you can sometimes precipitate TPPO by concentrating the reaction mixture and triturating with a non-polar solvent like hexanes or diethyl ether, in which TPPO is poorly soluble. Filter off the solid TPPO and concentrate the filtrate.

• Conversion to a Salt: A classic method involves adding the crude mixture to cold, anhydrous diethyl ether and bubbling gaseous HCl through it. If your product contains a basic nitrogen atom, it will form a hydrochloride salt and precipitate, leaving the TPPO in solution. This is not applicable to simple alkenes.

Section 3: Experimental Workflows and Protocols

Workflow for Ylide Generation and Reaction

The following diagram outlines the critical steps and considerations for the successful use of (Cyclohexylmethyl)triphenylphosphonium iodide in a Wittig reaction.

Caption: Standard workflow for a Wittig reaction using a non-stabilized ylide.

Protocol 1: Synthesis of (Cyclohexylmethyl)triphenylphosphonium Iodide

This protocol is adapted from standard procedures for phosphonium salt preparation.[3][10]

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add triphenylphosphine (1.0 eq).

• Dissolution: Add a suitable solvent such as benzene or toluene.

• Addition of Halide: Add (iodomethyl)cyclohexane (1.0-1.1 eq) to the solution.

• Reaction: Heat the mixture to reflux and stir for 12-24 hours. The product will typically precipitate out of the solution as a white solid.

• Isolation: Cool the reaction mixture to room temperature. Collect the solid product by suction filtration.

• Washing: Wash the filter cake with a portion of cold solvent (e.g., toluene) followed by a non-polar solvent like hexanes to remove any unreacted starting materials.

• Drying: Dry the resulting white solid under vacuum to yield (Cyclohexylmethyl)triphenylphosphonium iodide.

Protocol 2: In Situ Ylide Generation and Reaction with Benzaldehyde

This protocol details the generation of the ylide and its immediate use in a reaction.

• Setup: Flame-dry a two-neck round-bottom flask under high vacuum and allow it to cool under a positive pressure of dry nitrogen or argon. Equip the flask with a magnetic stir bar, a rubber septum, and a nitrogen inlet.

• Addition of Salt: Add (Cyclohexylmethyl)triphenylphosphonium iodide (1.2 eq) to the flask.

• Addition of Solvent: Using a syringe, add anhydrous tetrahydrofuran (THF) to create a suspension.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Ylide Generation: While stirring vigorously, slowly add n-butyllithium (1.1 eq, as a solution in hexanes) dropwise via syringe. A deep orange or red color should develop, indicating ylide formation. Stir for 30-60 minutes at 0 °C.

• Reaction: Add benzaldehyde (1.0 eq), either neat or as a solution in a small amount of anhydrous THF, dropwise to the ylide solution. The deep color of the ylide should fade upon addition.

• Completion: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours or until TLC analysis indicates consumption of the aldehyde.

• Workup: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue via column chromatography or other appropriate methods to isolate the (cyclohexylmethylene)benzene product and separate it from TPPO.

References

• Chemistry LibreTexts. (2023). Wittig Reaction. [Link]

• Wikipedia. (n.d.). Johnson–Corey–Chaykovsky reaction. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. [Link]

• Master Organic Chemistry. (2018). The Wittig Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Wikipedia. (n.d.). Wittig reaction. [Link]

• American Chemical Society. (1959). Phosphonium Compounds. II. Decomposition of Phosphonium Alkoxides to Hydrocarbon, Ether and Phosphine Oxide. Journal of the American Chemical Society. [Link]

• Organic Syntheses. (n.d.). Preparation of a Z-Iodoalkene through Stork-Zhao-Wittig Olefination. [Link]

• Organic Syntheses. (n.d.). Methylenecyclohexane. [Link]

• ResearchGate. (n.d.). Synthesis of Phosphonium Ylides. [Link]

• Chemistry LibreTexts. (2025). Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. [Link]

• Reddit. (2022). Problems with wittig reaction. [Link]

• Texas Tech University. (n.d.). Study of synthesis, structure and synthetic applications of Bestmann's ylide and its analogues. [Link]

• PrepChem.com. (n.d.). Synthesis of Tricyclohexyl phosphonium iodide. [Link]

• Wikipedia. (n.d.). Ylide. [Link]

• ResearchGate. (2006). Reactivity and Selectivity in the Wittig Reaction: A Computational Study. [Link]

• Organic Chemistry Portal. (n.d.). Corey-Chaykovsky Reaction. [Link]

• CORA. (2016). The mechanism of phosphonium ylide alcoholysis and hydrolysis. [Link]

• Organic Synthesis. (n.d.). Wittig & Wittig-Horner reactions. [Link]

• Organic Syntheses. (n.d.). 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E)-. [Link]

• MDPI. (n.d.). Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides. [Link]

• PubChem. (n.d.). Methyltriphenylphosphonium iodide. [Link]

• YouTube. (2019). phosphonium ylides. [Link]

• Organic Chemistry Portal. (2021). One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols. [Link]

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Technical Support Center: Navigating the Influence of Solvent on Wittig Reaction Stereochemistry

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize the Wittig reaction and seek to master its stereochemical outcomes. Poor or unexpected E/Z selectivity is a common experimental hurdle, and the choice of solvent is a pivotal, yet often nuanced, parameter.

This document moves beyond textbook descriptions to provide a deeper, mechanistic-driven understanding in a practical, question-and-answer format. We will explore the causality behind solvent effects and offer actionable troubleshooting strategies to give you precise control over your alkene synthesis.

Frequently Asked Questions: Core Principles

Q1: How does solvent choice fundamentally impact the stereochemistry (E/Z ratio) of the Wittig reaction?

The stereochemical outcome of the Wittig reaction is determined at the stage of the formation of a four-membered ring intermediate, the oxaphosphetane.[1][2] Modern mechanistic understanding, particularly under lithium salt-free conditions, supports a [2+2] cycloaddition pathway.[3][4] The solvent influences the energy of the transition states leading to the two diastereomeric oxaphosphetanes (cis and trans), which then decompose stereospecifically to the Z- and E-alkenes, respectively.

The key factors at play are:

• Kinetic vs. Thermodynamic Control: The stereoselectivity is a result of the competition between the rate of formation of the oxaphosphetane intermediates (kinetic control) and their potential equilibration to the most stable form before decomposition (thermodynamic control).[2][5][6]

• Solvent Polarity: Polar solvents can stabilize charged or highly polarized transition states. In some cases, this can lower the energy barrier for the formation of one diastereomer over the other or facilitate the reversibility of the initial cycloaddition, allowing for equilibration to the thermodynamically favored intermediate.[7][8]

Non-polar solvents generally favor the kinetically controlled pathway, where the initial approach of the reactants dictates the outcome.[7]

Caption: General mechanistic pathways in the Wittig reaction.

Q2: My results vary dramatically depending on the ylide. How does the ylide's electronic nature (stabilized vs. unstabilized) alter the solvent's effect?

The electronic nature of the substituent on the ylide's carbanion is the most critical factor in dictating the reaction's behavior and, consequently, how solvents influence the outcome.[5][9]

• Unstabilized Ylides (R = alkyl): These ylides are highly reactive and their reactions are generally irreversible and kinetically controlled.[5][6] The cycloaddition transition state is early and reactant-like. To minimize steric interactions between the bulky phenyl groups on phosphorus and the aldehyde substituent, the reaction proceeds through a puckered, four-centered transition state that leads directly to the cis-oxaphosphetane. This intermediate rapidly decomposes to the (Z)-alkene .[6]

  • Solvent Recommendation for high Z-selectivity: Use non-polar (e.g., Toluene, Hexane) or polar aprotic (e.g., THF, Diethyl Ether) solvents under salt-free conditions .[7] These solvents do not facilitate the reversal or equilibration of the oxaphosphetane, preserving the kinetic product.

• Stabilized Ylides (R = ester, ketone, etc.): These ylides are less reactive due to resonance stabilization of the negative charge. The initial cycloaddition is often reversible.[2][6] This reversibility allows the intermediates to equilibrate to the more thermodynamically stable trans-oxaphosphetane, where bulky groups are further apart. This intermediate then decomposes to yield the (E)-alkene as the major product.[3][10]

  • Solvent Recommendation for high E-selectivity: Use polar solvents . Polar aprotic solvents like DMF or DMSO are effective.[7] Interestingly, polar protic solvents like ethanol or even water can significantly enhance E-selectivity, often providing excellent yields.[8][11] These solvents help stabilize the polarized intermediates, facilitating the equilibration process.

• Semi-stabilized Ylides (R = aryl): These fall into an intermediate category and are notorious for providing poor E/Z selectivity, often yielding mixtures of isomers.[3][5] Their behavior is highly dependent on the specific substrates, temperature, and solvent.

Q3: What is the "salt effect," and how does it interact with the solvent to influence stereochemistry?

The "salt effect" primarily refers to the influence of lithium halides, which are byproducts of ylide formation when using common organolithium bases like n-butyllithium (n-BuLi). These salts can dramatically alter the stereochemical course of the reaction, especially with unstabilized ylides.[3]

Under "salt-free" conditions, the reaction proceeds via the kinetic [2+2] cycloaddition. However, in the presence of Li⁺ ions, the mechanism can change. The lithium cation coordinates to the oxygen atom of the aldehyde and the intermediate betaine, preventing direct formation of the oxaphosphetane and promoting its opening.[1] This allows for equilibration (a process termed "stereochemical drift") from the kinetically favored syn-betaine to the more stable anti-betaine, which ultimately leads to the (E)-alkene.[3]

Therefore, for high Z-selectivity with unstabilized ylides, it is crucial to use salt-free conditions . This is achieved by generating the ylide with sodium or potassium bases, such as sodium hydride (NaH), sodium amide (NaNH₂), or potassium hexamethyldisilazide (KHMDS).[5][7]

Troubleshooting Guide: Common Experimental Issues

Problem: I am using an unstabilized ylide but getting poor Z-selectivity or even the E-alkene.

• Primary Suspect: Lithium Salt Contamination.

  • Causality: You are likely forming the ylide with a lithium base (e.g., n-BuLi, PhLi). The resulting LiX salt is catalyzing the equilibration of the oxaphosphetane intermediate towards the more stable trans form, eroding your Z-selectivity.[1][5]

  • Solution: Prepare your ylide under "salt-free" conditions. Use a sodium or potassium base like KHMDS or NaH in a suitable solvent like THF or Toluene. Ensure your phosphonium salt is completely dry.

• Secondary Suspect: Inappropriate Solvent Choice.

  • Causality: While less dramatic than the salt effect, a highly polar solvent might slightly favor pathways that can lead to equilibration.

  • Solution: For maximum Z-selectivity, perform the reaction in a non-polar solvent like toluene.[7] Some protocols report that using polar aprotic solvents like DMF in the presence of sodium iodide can also drive the reaction almost exclusively to the Z-isomer.[3]

Problem: My reaction with a stabilized ylide is sluggish and giving a low E:Z ratio.

• Primary Suspect: Insufficient Equilibration.

  • Causality: Stabilized ylides are less reactive, and the reaction may not be reaching thermodynamic equilibrium, resulting in contamination with the kinetic Z-product.[6] The solvent may not be polar enough to facilitate the necessary bond rotations and equilibration.

  • Solution 1: Change Solvent. Switch to a more polar solvent. For stabilized ylides, polar aprotic solvents like DMF or DMSO are excellent choices.[7] Do not hesitate to try polar protic solvents; reactions in ethanol or even water can be highly effective and E-selective.[11]

  • Solution 2: Increase Reaction Time/Temperature. Allowing the reaction to stir longer or gently heating it (if substrates are stable) can provide the energy needed to overcome the kinetic barrier and reach the thermodynamic equilibrium that favors the E-alkene.

Problem: How can I intentionally synthesize the (E)-alkene from an unstabilized ylide?

• Solution: Employ the Schlosser Modification.

  • Causality: This procedure intentionally leverages the salt effect and low temperatures to trap and invert the stereochemistry of the initial intermediate.[3][12]

  • Methodology:

    • React the unstabilized ylide with the aldehyde at very low temperatures (e.g., -78 °C) in the presence of lithium salts to form the lithium-coordinated syn-betaine.

    • Add a second equivalent of a strong base (typically phenyllithium) at the same low temperature. This deprotonates the carbon alpha to the phosphorus, forming a β-oxido ylide.

    • Allow the mixture to warm slightly, which facilitates equilibration to the more stable anti-β-oxido ylide.

    • Quench the reaction with a proton source (e.g., t-butanol). This protonates the intermediate to form the anti-betaine, which collapses to the trans-oxaphosphetane and subsequently the (E)-alkene .[6][13]

Data Presentation: Solvent Effects at a Glance

The following table summarizes the general trends for achieving high stereoselectivity in salt-free Wittig reactions.

Ylide Type	Desired Alkene	Optimal Solvent Class	Rationale
Unstabilized	(Z)-Alkene	Non-polar or Polar Aprotic	Promotes irreversible, kinetically controlled reaction through a puckered transition state.[5][7]
Stabilized	(E)-Alkene	Polar Aprotic or Polar Protic	Facilitates reversible oxaphosphetane formation, allowing equilibration to the thermodynamically favored trans intermediate.[7][8][11]
Semi-stabilized	E/Z Mixture	N/A	Often results in poor selectivity regardless of solvent.[3][5]

Experimental Protocols

Protocol 1: High (Z)-Selective Wittig Reaction with an Unstabilized Ylide (Salt-Free)

This protocol describes the in-situ generation of an unstabilized ylide using KHMDS followed by reaction with an aldehyde.

• Apparatus Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the procedure.

• Ylide Generation:

  • To the flask, add the alkyltriphenylphosphonium salt (1.1 eq).

  • Add anhydrous toluene (approx. 0.2 M).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of KHMDS (1.0 M in THF, 1.05 eq) dropwise via syringe.

  • Stir the resulting orange-red mixture at 0 °C for 1 hour to ensure complete ylide formation.

• Wittig Reaction:

  • Dissolve the aldehyde (1.0 eq) in a minimal amount of anhydrous toluene.

  • Add the aldehyde solution dropwise to the cold ylide solution.

  • Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC for the consumption of the aldehyde.

• Workup and Purification:

  • Quench the reaction by adding saturated aqueous NH₄Cl.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography on silica gel to isolate the (Z)-alkene.

Protocol 2: High (E)-Selective Wittig Reaction with a Stabilized Ylide

This protocol is for the reaction of an aldehyde with a commercially available, stable ylide.

• Apparatus Setup: A standard round-bottom flask with a magnetic stir bar is sufficient. An inert atmosphere is not strictly necessary but is good practice.

• Reaction:

  • To the flask, add the stabilized ylide (e.g., (Carbethoxymethylene)triphenylphosphorane, 1.1 eq).

  • Add the chosen polar solvent (e.g., Dichloromethane or Ethanol, approx. 0.3 M).

  • Add the aldehyde (1.0 eq) to the solution.

  • Stir the reaction at room temperature (or reflux if necessary) for 12-24 hours. Monitor progress by TLC.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure. The byproduct, triphenylphosphine oxide, may precipitate and can sometimes be removed by filtration after trituration with a non-polar solvent like hexane or ether.

  • Purify the residue by flash chromatography on silica gel to isolate the pure (E)-alkene.

Caption: Decision workflow for selecting Wittig reaction conditions.

References

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh, Chem 2320 Lecture Notes.
• BenchChem. (2025). Troubleshooting low stereoselectivity in alkene synthesis. BenchChem Tech Support.
• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
• Reddit r/OrganicChemistry. (2021). Influence of solvents on the stereochemistry of a Wittig Reaction product.
• BenchChem. (2025). Technical Support Center: Solvent Effects on the Stereochemical Outcome of Wittig Reactions. BenchChem Tech Support.
• BenchChem. (2025). Technical Support Center: Improving E/Z Selectivity in Wittig Reactions with Stabilized Ylides. BenchChem Tech Support.
• Wikipedia. Wittig reaction.
• Reddit r/chemhelp. (2021). Impact of solvent choice on the stereochemistry of Wittig Reaction Products.
• Singleton, D. A., et al. (2014). Isotope Effects, Dynamic Matching, and Solvent Dynamics in a Wittig Reaction. Betaines as Bypassed Intermediates. Journal of the American Chemical Society.
• Li, J. J. (2002). Schlosser modification of the Wittig reaction. Name Reactions, 387.
• Olah, G. A., & Krishnamurthy, V. V. (1982). Unusual solvent effects in the Wittig reaction of some ketones indicating initial one-electron transfer. Journal of the American Chemical Society, 104(14), 3987-3990.
• Ambeed.
• Organic Chemistry Portal.
• Pandolfi, E., et al. (2003). Solvent Effect in the Wittig Reaction Under Boden's Conditions.
• AdiChemistry. WITTIG REACTION | MECHANISM.
• ChemTalk. Polar Protic and Aprotic Solvents.
• Vedejs, E., Marth, C. F., & Ruggeri, R. (1988). Substituent effects and the Wittig mechanism: the case of stereospecific oxaphosphetane decomposition. Journal of the American Chemical Society, 110(12), 3940-3948.
• Organic Chemistry Portal. Wittig Reaction.

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• 2. reddit.com [reddit.com]
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• 4. Isotope Effects, Dynamic Matching, and Solvent Dynamics in a Wittig Reaction. Betaines as Bypassed Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Schlosser Modification [organic-chemistry.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative NMR Analysis of Phosphonium Salts for Wittig Reactions

Introduction: The Critical Role of Purity and Structural Integrity in Wittig Reagents

In the realm of synthetic organic chemistry, the Wittig reaction stands as a cornerstone for alkene synthesis, offering a reliable method for the conversion of aldehydes and ketones. The heart of this reaction is the phosphonium ylide, a species generated by the deprotonation of a phosphonium salt. The structure and purity of this precursor salt are paramount, as any impurities or structural ambiguities can significantly impact the yield, stereoselectivity (E/Z ratio), and downstream purification of the desired alkene.[1]

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous characterization of these phosphonium salts. Through a combination of ¹H, ¹³C, and particularly ³¹P NMR, researchers can confirm the identity of the salt, assess its purity, and gain insights into its electronic and steric properties. This guide provides an in-depth comparative analysis of (Cyclohexylmethyl)triphenylphosphonium iodide and two common alternatives, (n-butyl)triphenylphosphonium bromide and benzyltriphenylphosphonium chloride, using NMR spectroscopy as the primary analytical lens.

Understanding the Subject: (Cyclohexylmethyl)triphenylphosphonium iodide

(Cyclohexylmethyl)triphenylphosphonium iodide is a Wittig reagent precursor utilized to introduce a cyclohexylmethylene group onto a carbonyl compound. Its bulky cyclohexyl moiety can influence the stereochemical outcome of the Wittig reaction. A thorough NMR analysis is crucial to ensure the correct formation of the salt and the absence of residual starting materials like triphenylphosphine or cyclohexylmethyl iodide.

Caption: Molecular structure of (Cyclohexylmethyl)triphenylphosphonium iodide.

Comparative NMR Analysis: Spectral Fingerprints of Three Key Phosphonium Salts

A direct comparison of the NMR spectra of (Cyclohexylmethyl)triphenylphosphonium iodide with its counterparts reveals distinct differences attributable to the varying alkyl substituents attached to the phosphorus atom. For this guide, we will use expected spectral data for (Cyclohexylmethyl)triphenylphosphonium iodide based on established principles and compare it with experimental data for (n-butyl)triphenylphosphonium bromide and benzyltriphenylphosphonium chloride.

¹H NMR Spectroscopy: A Window into the Proton Environment

• (Cyclohexylmethyl)triphenylphosphonium iodide (Expected): The spectrum would be characterized by complex multiplets in the aromatic region (δ 7.5-8.0 ppm) corresponding to the three phenyl groups. The cyclohexyl protons would appear as a series of broad, overlapping multiplets in the upfield region (δ 1.0-2.0 ppm). The methylene protons (P-CH₂-Cyclohexyl) adjacent to the phosphorus would be a key diagnostic signal, expected to appear as a doublet around δ 3.5-4.5 ppm due to coupling with the ³¹P nucleus.

• (n-Butyl)triphenylphosphonium bromide: The aromatic protons appear in the δ 7.6-7.9 ppm range. The butyl group presents a more defined set of signals: a triplet for the terminal methyl group (CH₃) around δ 0.9 ppm, a multiplet for the adjacent methylene (CH₂), another multiplet for the next methylene, and a characteristic downfield multiplet for the methylene group directly bonded to phosphorus (P-CH₂) around δ 3.6-3.8 ppm, which is split by the phosphorus atom.

• Benzyltriphenylphosphonium chloride: The spectrum shows aromatic signals from the triphenylphosphonium group and the benzyl group, often overlapping between δ 7.1 and 7.9 ppm. The most diagnostic signal is the methylene protons (P-CH₂) of the benzyl group, which appear as a doublet around δ 5.4-5.6 ppm due to coupling with the ³¹P nucleus.[1] This significant downfield shift compared to the other two salts is due to the deshielding effect of the adjacent phenyl ring.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectra provide further structural confirmation, with the key feature being the carbon-phosphorus coupling constants (JC-P).

• (Cyclohexylmethyl)triphenylphosphonium iodide (Expected): The phenyl carbons would show characteristic signals between δ 118 and 136 ppm, with the ipso-carbon (the carbon directly attached to P) appearing as a doublet with a large one-bond coupling constant (¹JC-P) of approximately 85-95 Hz. The methylene carbon (P-CH₂) would also be a doublet with a significant ¹JC-P of around 45-55 Hz. The cyclohexyl carbons would appear further upfield.

• (n-Butyl)triphenylphosphonium bromide: Similar to the above, the phenyl carbons show distinct signals with C-P coupling. The ipso-carbon is observed around δ 118.6 ppm (¹JC-P ≈ 87 Hz). The carbons of the butyl chain are also coupled to phosphorus, with the coupling constant decreasing with distance from the phosphorus atom. The P-CH₂ carbon appears around δ 23.5 ppm with a ¹JC-P of approximately 48 Hz.

• Benzyltriphenylphosphonium chloride: The ipso-carbon of the phenyl rings appears as a doublet around δ 118.5 ppm (¹JC-P ≈ 88 Hz). The methylene carbon of the benzyl group is a key signal, appearing as a doublet around δ 30.0 ppm with a ¹JC-P of about 48 Hz.

³¹P NMR Spectroscopy: The Definitive Identification

³¹P NMR is a highly effective technique for analyzing phosphonium salts due to its wide chemical shift range and the 100% natural abundance of the ³¹P isotope.[2] The spectra are typically simple, often showing a single resonance for the phosphonium cation in a proton-decoupled experiment.

• (Cyclohexylmethyl)triphenylphosphonium iodide (Expected): The chemical shift is expected to be in the typical range for tetra-alkyl/aryl phosphonium salts, approximately δ +20 to +25 ppm (relative to 85% H₃PO₄).

• (n-Butyl)triphenylphosphonium bromide: The ³¹P NMR spectrum exhibits a single peak at approximately δ +24.5 ppm.

• Benzyltriphenylphosphonium chloride: This salt shows a single resonance in the ³¹P NMR spectrum at around δ +22.8 ppm.

The subtle differences in the ³¹P chemical shifts reflect the different electronic environments of the phosphorus atom caused by the varying alkyl substituents.

Data Summary Table

Compound	Key ¹H NMR Signals (δ ppm)	Key ¹³C NMR Signals (δ ppm, JC-P in Hz)	³¹P NMR Signal (δ ppm)
(Cyclohexylmethyl)triphenylphosphonium iodide	Expected: P-CH₂: ~3.5-4.5 (d); Cyclohexyl-H: ~1.0-2.0 (m); Phenyl-H: ~7.5-8.0 (m)	Expected: P-C (ipso): ~118 (d, ¹J≈90); P-CH₂: ~35-45 (d, ¹J≈50)	Expected: ~+20 to +25
(n-Butyl)triphenylphosphonium bromide	P-CH₂: ~3.6-3.8 (m); CH₂CH₂CH₂CH₃: ~1.4-1.7 (m); CH₃: ~0.9 (t); Phenyl-H: ~7.6-7.9 (m)	P-C (ipso): ~118.6 (d, ¹J=87); P-CH₂: ~23.5 (d, ¹J=48); P-CH₂-CH₂: ~23.8 (d, ²J=16); P-CH₂CH₂-CH₂: ~24.1 (d, ³J=4.5); CH₃: ~13.4 (s)	~+24.5
Benzyltriphenylphosphonium chloride	P-CH₂: ~5.4-5.6 (d, ²JP-H≈14); Phenyl-H & Benzyl-H: ~7.1-7.9 (m)[1]	P-C (ipso): ~118.5 (d, ¹J=88); P-CH₂: ~30.0 (d, ¹J=48); Benzyl-C (ipso): ~127.1 (d, ²J=9)	~+22.8

Experimental Protocol: NMR Sample Preparation

Objective: To prepare a high-quality NMR sample of a phosphonium salt for ¹H, ¹³C, and ³¹P analysis.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide (or alternative salt)

• Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)

• NMR tube (5 mm)

• Pipette and tips

• Vortex mixer

Procedure:

• Solvent Selection: Phosphonium salts are generally soluble in polar organic solvents. CDCl₃ is a common choice. However, for less soluble salts, DMSO-d₆ can be used.[3] Ensure the deuterated solvent is of high purity to avoid extraneous signals.

• Sample Weighing: Accurately weigh approximately 10-20 mg of the phosphonium salt directly into the NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the NMR tube using a clean pipette.

• Dissolution: Cap the NMR tube securely and gently vortex the sample until the solid is completely dissolved. A brief sonication in a water bath can aid dissolution if necessary.

• Analysis: The sample is now ready for NMR analysis. Standard acquisition parameters for ¹H, ¹³C, and ³¹P NMR on a 400 or 500 MHz spectrometer are generally sufficient. For ³¹P NMR, proton decoupling is typically used to simplify the spectrum to a single peak.[4]

Sources

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• 2. nmr.oxinst.com [nmr.oxinst.com]
• 3. pure.mpg.de [pure.mpg.de]
• 4. 31Phosphorus NMR [chem.ch.huji.ac.il]

A Guide to the ¹H NMR Spectroscopic Analysis of (Cyclohexylmethyl)triphenylphosphonium Iodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹H NMR spectrum of (Cyclohexylmethyl)triphenylphosphonium iodide, a compound often utilized in organic synthesis, particularly in Wittig reactions to form complex molecules. Understanding the nuances of its ¹H NMR spectrum is crucial for confirming its structure, assessing its purity, and understanding its chemical environment. This guide will present a detailed interpretation of its predicted ¹H NMR spectrum, compare it with relevant alternative phosphonium salts, and provide a standardized protocol for acquiring such data.

Interpreting the ¹H NMR Spectrum of (Cyclohexylmethyl)triphenylphosphonium Iodide

While a publicly available, fully assigned ¹H NMR spectrum for (Cyclohexylmethyl)triphenylphosphonium iodide is not readily found in the primary literature, a highly accurate prediction can be constructed based on the well-established principles of NMR spectroscopy and data from analogous structures. The structure of the cation is shown below:

Figure 1: Structure of the (Cyclohexylmethyl)triphenylphosphonium Cation.

The predicted ¹H NMR spectrum in a common solvent like deuterochloroform (CDCl₃) would exhibit distinct signals corresponding to the triphenylphosphine protons, the methylene bridge protons, and the cyclohexyl ring protons.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for (Cyclohexylmethyl)triphenylphosphonium iodide.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
Phenyl (Ar-H)	7.6 - 7.9	Multiplet	-	15H
Methylene (P-CH₂-)	3.5 - 3.8	Doublet	²J(P,H) ≈ 14-16 Hz	2H
Methine (CH)	1.8 - 2.0	Multiplet	-	1H
Cyclohexyl (CH₂)	0.9 - 1.7	Multiplet	-	10H

Rationale for Predicted Assignments:

• Phenyl Protons (7.6 - 7.9 ppm): The fifteen protons of the three phenyl groups are expected to appear as a complex multiplet in the aromatic region of the spectrum. The electron-withdrawing nature of the positively charged phosphorus atom deshields these protons, causing them to resonate at a relatively downfield chemical shift. This is consistent with the observed spectra of many triphenylphosphine derivatives and their salts.[1][2]

• Methylene Protons (3.5 - 3.8 ppm): These two protons are directly adjacent to the phosphonium center, making them the most downfield of the aliphatic protons. Their signal is expected to be a doublet due to coupling with the phosphorus-31 nucleus (²J(P,H)). The magnitude of this coupling is typically in the range of 14-16 Hz for alkylphosphonium salts.[3] The chemical shift is significantly downfield from a typical alkyl CH₂ group due to the strong deshielding effect of the adjacent cationic phosphorus.

• Cyclohexyl Protons (0.9 - 2.0 ppm): The eleven protons of the cyclohexyl group will produce a series of overlapping multiplets in the upfield region of the spectrum.

  • The methine proton (CH) , being adjacent to the methylene bridge, will likely be the most downfield of the cyclohexyl protons, predicted here to be in the 1.8 - 2.0 ppm range.

  • The remaining ten **cyclohexyl methylene protons (CH₂) ** will appear as a broad, complex multiplet between 0.9 and 1.7 ppm. At room temperature, the rapid chair-flipping of the cyclohexane ring often leads to an averaging of the signals for the axial and equatorial protons, resulting in broad, less-defined peaks.[4][5]

Comparative Analysis with Alternative Phosphonium Salts

To better understand the structural information encoded in the ¹H NMR spectrum, it is instructive to compare the predicted spectrum of (Cyclohexylmethyl)triphenylphosphonium iodide with that of other phosphonium salts.

Comparison with Ethyltriphenylphosphonium Iodide

Ethyltriphenylphosphonium iodide offers a simpler alkyl substituent for comparison.

Compound	Alkyl Group	α-Protons (P-CH₂) Chemical Shift (δ, ppm)	β-Protons (CH₃) Chemical Shift (δ, ppm)
(Cyclohexylmethyl)triphenylphosphonium iodide (Predicted)	Cyclohexylmethyl	3.5 - 3.8	-
Ethyltriphenylphosphonium iodide	Ethyl	~3.3 - 3.6	~1.3 - 1.5

• α-Protons: The chemical shift of the protons alpha to the phosphorus is sensitive to the nature of the alkyl group. The predicted downfield shift for the methylene protons in the cyclohexylmethyl derivative compared to the ethyl derivative is subtle but expected due to potential minor differences in steric and electronic environments.

• β-Protons: The protons beta to the phosphorus in the ethyl group appear as a distinct multiplet (a doublet of triplets), whereas the beta protons in the cyclohexylmethyl group are part of the complex cyclohexyl multiplet. This highlights how the complexity of the alkyl group is reflected in the spectrum.

The Influence of the Counter-ion

Experimental Protocol for ¹H NMR Analysis

Acquiring a high-quality ¹H NMR spectrum of a phosphonium salt requires careful sample preparation and instrument setup.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the (Cyclohexylmethyl)triphenylphosphonium iodide sample.
• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean, dry NMR tube. The choice of solvent is critical, as phosphonium salts have varying solubility. CDCl₃ is a common starting point for many organic salts.
• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication to aid dissolution.

2. Instrument Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer.
• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.
• Acquire a standard ¹H NMR spectrum. A sufficient number of scans (typically 8 to 16) should be averaged to obtain a good signal-to-noise ratio.
• Set the spectral width to cover the expected range of chemical shifts (e.g., from -1 to 12 ppm).
• The acquisition time and relaxation delay should be set to appropriate values for quantitative analysis, if required.

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the resulting spectrum to obtain a flat baseline.
• Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., CHCl₃ at 7.26 ppm in CDCl₃).
• Integrate the signals to determine the relative number of protons corresponding to each peak.
• Analyze the multiplicities and coupling constants to elucidate the structure.

Experimental Workflow Diagram

A streamlined workflow for acquiring and processing the 1H NMR spectrum.

Conclusion

References

• ResearchGate. (n.d.). 1 H NMR spectra of the 3-methylcyclohexyl iodide (blue spectrum) and of... Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information For: ... Retrieved from [Link]

• Arkat USA. (n.d.). Three-component reaction of triphenylphosphine, dialkyl acetylenedicarboxylates, and 2-nitrocyclohexanone. Retrieved from [Link]

• National Institutes of Health. (n.d.). Sometimes, the Least Demanding Solution Is the Most Suitable: A Careful Survey of NMR Spectra of a Phosphonium Salt Accounted for Its “Unusual Wittig Reaction”. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for: ... Retrieved from [Link]

• National Institutes of Health. (2023). 1-Hydroxyalkylphosphonium Salts—Synthesis and Properties. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved from [Link]

• PubMed. (2013). Ion-pairing of phosphonium salts in solution: C-H⋅⋅⋅halogen and C-H⋅⋅⋅π hydrogen bonds. Retrieved from [Link]

• YouTube. (2020). Draw the 1H NMR Spectrum for Cyclohexane (C6H12). Retrieved from [Link]

• Redalyc. (n.d.). Synthesis and multinuclear (1H, 13C, 31P, 119Sn) NMR study of trimethyland triphenyl-tin (IV .... Retrieved from [Link]

• Master Organic Chemistry. (2022). 1H NMR: How Many Signals?. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 20.3: Predicting a 1H-NMR Spectrum From The Structure. Retrieved from [Link]

• The University of Liverpool Repository. (n.d.). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

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• 2. Triphenylphosphine(603-35-0) 1H NMR [m.chemicalbook.com]
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• 6. Ion-pairing of phosphonium salts in solution: C-H⋅⋅⋅halogen and C-H⋅⋅⋅π hydrogen bonds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the GC-MS Analysis of Triphenylphosphine Oxide (TPPO)

For: Researchers, scientists, and drug development professionals

The Ubiquitous Byproduct: Understanding the Importance of TPPO Analysis

In the landscape of synthetic organic chemistry, reactions such as the Wittig, Staudinger, and Mitsunobu are indispensable tools. However, they share a common consequence: the formation of triphenylphosphine oxide (TPPO) as a stoichiometric byproduct.[1][2] While essential to the reaction mechanism, residual TPPO can complicate purification, compromise product purity, and impact yield calculations. For professionals in drug development, where purity is paramount, the accurate and robust quantification of this byproduct is a critical aspect of process control and quality assurance.

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for TPPO analysis against alternative methods. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, offering field-proven insights to develop a self-validating and trustworthy analytical system.

The Analytical Challenge: Physicochemical Properties of TPPO

The primary difficulty in analyzing TPPO stems from its distinct physicochemical properties. Its high polarity and low volatility make it a challenging analyte for standard gas chromatography.[3] These characteristics can lead to several analytical issues:

• Poor Peak Shape: Strong interactions with active sites in the GC inlet and column can cause significant peak tailing, complicating integration and reducing accuracy.

• Thermal Degradation: Although TPPO is thermally stable to a degree, high temperatures in the GC injector port can sometimes lead to degradation, resulting in non-reproducible results.[4]

• Column Bleed: The high temperatures often required to elute TPPO can accelerate the degradation of the column's stationary phase, leading to increased baseline noise and reduced sensitivity.

GC-MS: A Powerful Tool for TPPO Quantification

Despite the challenges, GC-MS remains a powerful and widely used technique for TPPO analysis due to its high sensitivity, selectivity, and the structural information provided by mass spectrometry.[5][6][7]

The Principle: A Two-Fold Approach

GC-MS analysis involves two key stages. First, the Gas Chromatograph separates the volatile and semi-volatile components of a sample mixture. This separation is based on the differential partitioning of analytes between a gaseous mobile phase (typically helium or hydrogen) and a liquid or solid stationary phase coated onto a long, thin capillary column. Subsequently, the separated components enter the Mass Spectrometer, which ionizes the molecules, separates the resulting ions based on their mass-to-charge ratio (m/z), and detects them. The resulting mass spectrum provides a molecular fingerprint, allowing for confident identification and quantification.

A Self-Validating Experimental Protocol for TPPO Analysis

The following protocol is designed to be a robust starting point for method development, with built-in checks to ensure data integrity.

3.2.1. Sample Preparation: The Foundation of Accurate Analysis

Given that GC-MS requires samples to be in a volatile organic solvent, proper preparation is crucial.[8][9]

• Objective: To dissolve the sample in a suitable solvent and remove non-volatile matrix components that could contaminate the GC system.

• Protocol:

  • Accurately weigh approximately 10-20 mg of the crude reaction mixture into a 10 mL volumetric flask.

  • Add a suitable internal standard (e.g., triphenylmethane) to compensate for injection volume variations.

  • Dilute to the mark with a volatile organic solvent such as dichloromethane or ethyl acetate.[8]

  • Vortex until fully dissolved.

  • If particulates are present, filter the sample through a 0.45 µm PTFE syringe filter into a GC vial. This prevents blockage of the syringe and contamination of the injector and column.[8]

Causality: The choice of solvent is critical. Dichloromethane and ethyl acetate are excellent choices as they are volatile and can dissolve both non-polar organic products and the more polar TPPO. The use of an internal standard is a hallmark of a trustworthy protocol, as it corrects for minor inconsistencies in sample injection, a common source of error.

3.2.2. GC-MS Instrumentation & Optimized Parameters

The following table outlines a typical set of GC-MS parameters for TPPO analysis.

Parameter	Recommended Setting	Rationale & Expertise-Driven Insights
Injector	Splitless, 250 °C	A splitless injection maximizes the transfer of the analyte onto the column, which is essential for trace analysis. The 250 °C temperature is a balance between ensuring volatilization of TPPO without causing thermal degradation.
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Polysiloxane (e.g., DB-5ms, TG-5MS)	This is a workhorse, non-polar column that separates compounds primarily by boiling point.[10][11] The low-polarity stationary phase has minimal interaction with the polar TPPO, reducing peak tailing. Its thermal stability is also crucial for the required temperature program.[12][13][14]
Oven Program	Initial: 100 °C, hold 1 min; Ramp: 20 °C/min to 300 °C; Hold: 5 min	The initial temperature allows for the elution of residual solvents. The aggressive ramp rate shortens the analysis time, and the final high temperature ensures that the high-boiling TPPO is eluted from the column.
MS Detector	Electron Ionization (EI), 70 eV	EI is a robust and reproducible ionization technique that generates a characteristic and library-searchable fragmentation pattern for TPPO.
MS Acquisition	Full Scan (m/z 50-350) and/or Selected Ion Monitoring (SIM)	A full scan is useful for identifying unknown impurities. For high sensitivity quantification, SIM mode is superior. Key ions for TPPO (m/z 278, 201, 152, 77) should be monitored.[15][16]

3.2.3. Data Analysis and Quantification

Quantitative analysis is typically performed using an external calibration curve.

• Prepare a series of calibration standards of a certified TPPO reference material in the same solvent as the samples, bracketing the expected concentration range.

• Analyze the standards using the optimized GC-MS method.

• Construct a calibration curve by plotting the peak area ratio of TPPO to the internal standard against the concentration of TPPO.

• The concentration of TPPO in the unknown sample can then be determined from its peak area ratio using the calibration curve.

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a powerful tool, it is not the only option for TPPO analysis. The choice of analytical technique should be guided by the specific requirements of the analysis, such as the sample matrix, required sensitivity, and available instrumentation.

Technique	Principle	Advantages	Disadvantages	Best Suited For
GC-MS	Separation by volatility, detection by mass	High sensitivity and selectivity; provides structural confirmation.[17]	Requires analyte to be volatile and thermally stable; potential for peak tailing with polar compounds.	Routine quantification in moderately complex mixtures; impurity profiling.
HPLC-UV/MS	Separation by polarity, detection by UV absorbance or mass	Excellent for polar, non-volatile, and thermally labile compounds; versatile.[1][18][19][20]	Can be more expensive; mobile phase selection can be complex.	Analysis of polar products that co-elute with TPPO in GC; analysis in aqueous matrices.[18][19]
Quantitative NMR (qNMR)	Signal intensity is directly proportional to the number of nuclei	Primary method (no calibration curve needed with a certified internal standard); non-destructive; provides definitive structural information.	Lower sensitivity than chromatographic methods; requires a relatively pure sample and a high-field NMR spectrometer.	Accurate quantification in simple mixtures; structural confirmation of byproducts.

Workflow for Selecting the Appropriate Analytical Method

Caption: Decision tree for selecting an analytical method for TPPO.

Troubleshooting Common GC-MS Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Active sites in the injector liner or front of the column; column contamination.	Use a deactivated liner; perform column maintenance (cut 10-20 cm from the front of the column); replace the column.
Low Sensitivity	Thermal degradation in the injector; leak in the system; contaminated MS source.	Lower the injector temperature in 10 °C increments; perform a leak check; clean the MS ion source.
Poor Reproducibility	Inconsistent injection volume; sample matrix effects.	Use an internal standard; perform sample cleanup (e.g., Solid Phase Extraction) to remove interfering matrix components.

GC-MS Analytical Workflow for TPPO

Caption: Standard workflow for GC-MS analysis of TPPO.

Conclusion

The successful analysis of triphenylphosphine oxide is a crucial, yet often challenging, aspect of process chemistry in research and drug development. While GC-MS presents some hurdles due to the polar nature of TPPO, a well-designed method, grounded in an understanding of the underlying principles of chromatography and mass spectrometry, can provide highly reliable and accurate data. By carefully selecting the GC column, optimizing injector and oven parameters, and employing a robust sample preparation protocol with an internal standard, a self-validating system can be achieved. Furthermore, a comparative awareness of alternative techniques like HPLC and qNMR allows the analytical scientist to choose the most appropriate tool for the task at hand, ensuring the highest standards of scientific integrity and data quality.

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A Senior Application Scientist's Guide: (Cyclohexylmethyl)triphenylphosphonium iodide vs. Horner-Wadsworth-Emmons Reagents for Olefination

In the landscape of synthetic organic chemistry, the creation of carbon-carbon double bonds remains a cornerstone of molecular construction. Among the arsenal of olefination methodologies, the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction are preeminent. This guide provides an in-depth, data-driven comparison between a classic Wittig salt, (Cyclohexylmethyl)triphenylphosphonium iodide, and the versatile class of HWE reagents. Our focus is to equip researchers, scientists, and drug development professionals with the nuanced understanding required to select the optimal reagent for their specific synthetic challenges.

The Contenders: A Tale of Two Phosphorus Reagents

At a glance, both the Wittig reaction, utilizing phosphonium ylides, and the HWE reaction, employing phosphonate carbanions, achieve the same fundamental transformation: the conversion of a carbonyl compound into an alkene. However, the subtle differences in their reagents and reaction pathways lead to significant divergences in reactivity, stereoselectivity, and practical application.

(Cyclohexylmethyl)triphenylphosphonium iodide is a quintessential precursor to an unstabilized Wittig ylide. The absence of an electron-withdrawing group on the carbon adjacent to the phosphorus atom renders the corresponding ylide highly reactive and basic. This inherent reactivity dictates its characteristic stereochemical outcome.

Horner-Wadsworth-Emmons (HWE) reagents , typically phosphonate esters, generate phosphonate carbanions upon deprotonation. A key feature of HWE reagents is the presence of an electron-withdrawing group (commonly an ester or ketone) alpha to the phosphonate, which stabilizes the carbanion. This stabilization modulates the reactivity and profoundly influences the stereochemical course of the olefination.[1]

Mechanistic Divergence: The Root of Selectivity

The differing stereochemical outcomes of the Wittig and HWE reactions are a direct consequence of their distinct mechanistic pathways.

The Wittig reaction with an unstabilized ylide, such as that derived from (Cyclohexylmethyl)triphenylphosphonium iodide, is generally understood to proceed through a concerted [2+2] cycloaddition to form an oxaphosphetane intermediate.[2] This process is typically under kinetic control, leading to the formation of the Z-alkene as the major product.[3][4]

In contrast, the Horner-Wadsworth-Emmons reaction is characterized by a stepwise mechanism. The more nucleophilic but less basic phosphonate carbanion undergoes a reversible addition to the carbonyl compound.[1] The subsequent elimination of the dialkylphosphate is the rate-determining step, and the reaction generally favors the thermodynamically more stable E-alkene.[5][6]

Fig. 1: Mechanistic comparison of Wittig and HWE reactions.

Performance Metrics: A Head-to-Head Comparison

To provide a clear, data-driven comparison, let's consider a hypothetical reaction of a generic aldehyde with both (Cyclohexylmethyl)triphenylphosphonium iodide and a standard HWE reagent like triethyl phosphonoacetate.

Feature	(Cyclohexylmethyl)triphenylphosphonium iodide (Wittig)	Horner-Wadsworth-Emmons Reagent
Ylide/Carbanion Type	Unstabilized Ylide	Stabilized Carbanion[1]
Typical Base	Strong, non-nucleophilic bases (e.g., n-BuLi, NaH)[7]	Weaker bases (e.g., NaH, NaOEt)[8]
Predominant Stereoisomer	Z-Alkene[3][9]	E-Alkene[1][6]
Reactivity	Highly reactive, less tolerant of sensitive functional groups	More nucleophilic, reacts with a wider range of carbonyls[10]
Byproduct	Triphenylphosphine oxide	Water-soluble phosphate ester[11][12]
Byproduct Removal	Often requires chromatography	Simple aqueous extraction[11][12]
Z-Selectivity Control	Schlosser modification for E-alkene[2]	Still-Gennari modification for Z-alkene[13][14]

Experimental Protocols

Protocol 1: Wittig Olefination with (Cyclohexylmethyl)triphenylphosphonium iodide

This protocol outlines a general procedure for the synthesis of a Z-alkene using an unstabilized Wittig reagent.

Step 1: Preparation of the Phosphonium Ylide

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 eq).

• Add anhydrous solvent (e.g., THF or diethyl ether).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a strong base such as n-butyllithium (1.0 eq) dropwise. The formation of the ylide is often indicated by a color change (typically to orange or deep red).

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

Step 2: Olefination Reaction

• Cool the ylide solution to -78 °C (dry ice/acetone bath).

• Add a solution of the aldehyde or ketone (1.0 eq) in the same anhydrous solvent dropwise.

• Allow the reaction to stir at -78 °C for 1-2 hours, then slowly warm to room temperature and stir overnight.

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude product, containing the desired alkene and triphenylphosphine oxide, is then purified by column chromatography.

Protocol 2: Horner-Wadsworth-Emmons Olefination

This protocol describes a general procedure for the synthesis of an E-alkene using a standard HWE reagent.

Step 1: Generation of the Phosphonate Carbanion

• To a flame-dried, three-necked flask under an inert atmosphere, add sodium hydride (1.1 eq, as a 60% dispersion in mineral oil).

• Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, then carefully decant the hexanes.

• Add anhydrous solvent (e.g., THF or DME).

• Cool the suspension to 0 °C.

• Slowly add the phosphonate ester (1.05 eq) dropwise. Hydrogen gas will evolve.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until gas evolution ceases.

Step 2: Olefination Reaction

• Cool the carbanion solution to 0 °C.

• Add a solution of the aldehyde or ketone (1.0 eq) in the same anhydrous solvent dropwise.

• Allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

Step 3: Work-up and Purification

• Carefully quench the reaction with water.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can often be purified by column chromatography, though the water-soluble phosphate byproduct is largely removed during the aqueous work-up.

Fig. 2: Comparative experimental workflows.

The Still-Gennari Modification: Inverting HWE Selectivity

A significant advantage of the HWE reaction is its adaptability. While the classic HWE reaction yields E-alkenes, the Still-Gennari modification provides a reliable route to Z-alkenes.[13] This is achieved by using phosphonates with electron-withdrawing groups (e.g., trifluoroethyl) in the presence of a strong, non-coordinating base system like KHMDS with 18-crown-6.[1][13] This modification forces the reaction under kinetic control, favoring the formation of the Z-isomer, thus offering a complementary approach to the use of unstabilized Wittig reagents.[14]

Conclusion and Recommendations

The choice between (Cyclohexylmethyl)triphenylphosphonium iodide and an HWE reagent is a strategic one, guided by the desired stereochemical outcome and the practical considerations of the synthetic route.

• For the synthesis of Z-alkenes , (Cyclohexylmethyl)triphenylphosphonium iodide, as a precursor to an unstabilized ylide, is a primary choice. However, the researcher must be prepared for the often-challenging removal of the triphenylphosphine oxide byproduct.

• For the synthesis of E-alkenes , the Horner-Wadsworth-Emmons reaction is generally the superior method. Its key advantages include the high E-selectivity, the use of more readily handled bases, and the straightforward removal of the water-soluble phosphate byproduct, which simplifies purification.[11][12]

• For complex substrates or when Z-selectivity is paramount , the Still-Gennari modification of the HWE reaction should be strongly considered as a powerful alternative to the traditional Wittig reaction.

Ultimately, a thorough understanding of the mechanisms and practicalities of both reactions empowers the synthetic chemist to make an informed decision, leading to more efficient and successful syntheses.

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Technical Guide: Olefination of Sterically Hindered Ketones: A Comparative Analysis of the Wittig and Horner-Wadsworth-Emmons Reactions

For researchers and professionals in drug development and organic synthesis, the construction of carbon-carbon double bonds is a foundational transformation. While numerous olefination methods exist, the choice of reaction becomes critical when dealing with sterically demanding substrates, such as hindered ketones. In this guide, we provide an in-depth comparison of two cornerstone methodologies: the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction, focusing on their efficacy and underlying mechanistic principles when applied to these challenging substrates.

Executive Summary: The Challenge of Hindered Ketones

Sterically hindered ketones present a significant challenge for olefination reactions. The bulky substituents surrounding the carbonyl carbon create a formidable steric shield, impeding the approach of the nucleophilic reagent. This often leads to sluggish reaction rates, low yields, or complete failure of the transformation.

• The Wittig Reaction , a Nobel Prize-winning method, is a versatile tool for creating alkenes from a broad range of aldehydes and less-hindered ketones.[1][2] However, its utility diminishes sharply with increasing steric bulk at the carbonyl center, particularly when using stabilized ylides.[2][3][4]

• The Horner-Wadsworth-Emmons (HWE) Reaction , a powerful modification of the Wittig, consistently outperforms the classical Wittig reaction for hindered ketones.[3][4][5] This superiority stems from the enhanced nucleophilicity of its phosphonate-stabilized carbanions and a more favorable byproduct profile, making it the preferred method for constructing sterically encumbered and tetrasubstituted alkenes.[1][5][6]

This guide will dissect the mechanistic origins of this performance gap and provide practical data to inform your selection process.

Mechanistic Underpinnings: Why the Reagent Matters

The fundamental difference in reactivity between Wittig ylides and HWE phosphonate carbanions dictates their success with hindered substrates.

The Wittig Reaction Mechanism

The Wittig reaction involves the reaction of a phosphonium ylide with a ketone or aldehyde.[1] The mechanism is generally understood to proceed through a concerted [2+2] cycloaddition to form a transient four-membered oxaphosphetane intermediate, which then collapses to form the desired alkene and triphenylphosphine oxide (TPPO).[4][7][8]

With stabilized ylides (e.g., those bearing an adjacent ester or ketone), the initial nucleophilic attack on the carbonyl is the rate-determining step.[2][3] The steric congestion around a hindered ketone significantly raises the activation energy for this step, leading to poor reactivity.[2][3] While non-stabilized ylides are more reactive, their application can also be problematic, and the formation of the highly stable P=O bond in TPPO is the primary thermodynamic driving force.[9]

Caption: The HWE reaction pathway, highlighting the potent carbanion.

Head-to-Head Comparison: Performance Metrics

Feature	Wittig Reaction	Horner-Wadsworth-Emmons (HWE) Reaction	Causality & Field Insights
Reactivity with Hindered Ketones	Generally poor to no reaction, especially with stabilized ylides. [2][3][4]	Good to excellent reactivity. [5]	The HWE phosphonate carbanion is a stronger nucleophile than the neutral Wittig ylide, enabling it to more effectively attack the sterically shielded carbonyl carbon. [6][10]
Stereoselectivity	Variable. Unstabilized ylides favor Z-alkenes; stabilized ylides favor E-alkenes. [8]Often poor with ketones.	Generally high selectivity for the thermodynamically stable E-alkene. [10][11]	The HWE reaction intermediates can often equilibrate to the more stable anti-configuration, leading to the E-alkene. For Z-alkene synthesis, the Still-Gennari modification is required. [10][12][13]
Substrate Scope	Broad for aldehydes and unhindered ketones. Limited for tetrasubstituted alkenes. [6]	Very broad, including aldehydes and hindered ketones. Excellent for synthesizing tri- and tetrasubstituted alkenes. [14]	The ability to alkylate the phosphonate reagent before olefination provides a modular entry to highly substituted systems, a significant advantage over the Wittig route. [15]
Byproduct Removal	Triphenylphosphine oxide (TPPO) is a notoriously difficult-to-remove, non-polar, crystalline solid. [15]	Byproducts are dialkyl phosphate salts, which are water-soluble and easily removed by a simple aqueous extraction. [10][16][15]	Ease of purification is a major practical advantage of the HWE reaction, saving significant time and resources in downstream processing. This is a critical consideration in process development and scale-up.

Experimental Data: Olefination of Hindered Ketones

The following table summarizes representative experimental outcomes, illustrating the superior performance of the HWE reaction for challenging substrates.

Reaction	Ketone Substrate	Reagent	Conditions	Product	Yield	Reference
Wittig	2-Adamantanone	(CH₃)₃P=CH₂	Toluene, reflux	2-Methyleneadamantane	Low/Complex mixture*	[7]
Wittig	Camphor	Ph₃P=CH₂ (in situ)	KOtBu, heat	2-Methylenecamphor	Good	[2][4]
HWE	Hindered Cyclic Ketone	Triethyl phosphonoacetate	NaH, THF	α,β-Unsaturated Ester	85%	[5]
HWE	Aryl Alkyl Ketone	Modified phosphonate	Sn(OTf)₂, N-ethylpiperidine	Tetrasubstituted (Z)-Alkene	>90%	[14]

Note: Olah et al. reported that reacting bulky ylides with hindered ketones like 2-adamantanone can lead to single-electron transfer pathways, resulting in complex product mixtures rather than clean olefination.[7]

Field-Proven Protocol: HWE Olefination of a Hindered Ketone

This protocol provides a reliable, self-validating method for the olefination of a sterically hindered ketone using HWE conditions.

Objective: To synthesize Ethyl (2,2,6,6-tetramethylcyclohexylidene)acetate from 2,2,6,6-tetramethylcyclohexanone.

Materials:

• 2,2,6,6-tetramethylcyclohexanone

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Preparation (Inert Atmosphere): Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (1.2 eq., 60% dispersion) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Reagent Addition: Wash the NaH with anhydrous hexanes (2x) to remove mineral oil, then carefully decant the hexanes. Add anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

• Carbanion Formation: Add triethyl phosphonoacetate (1.1 eq.) dropwise to the stirred NaH/THF suspension via the dropping funnel over 15 minutes. Rationale: This exothermic deprotonation must be controlled to prevent side reactions. The evolution of hydrogen gas should be observed.

• Reaction Incubation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The solution should become clear or slightly hazy, indicating complete formation of the phosphonate carbanion.

• Substrate Addition: Re-cool the reaction mixture to 0 °C. Add a solution of 2,2,6,6-tetramethylcyclohexanone (1.0 eq.) in a small amount of anhydrous THF dropwise over 10 minutes.

• Reaction Completion: Allow the reaction to warm to room temperature and then heat to a gentle reflux (approx. 65 °C) for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting ketone. Rationale: The elevated temperature provides the necessary activation energy to overcome the steric hindrance of the tetramethyl-substituted ketone.

• Workup and Quenching: Cool the reaction to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl. Rationale: This step safely neutralizes any unreacted sodium hydride.

• Extraction: Transfer the mixture to a separatory funnel. Add EtOAc and water. Separate the layers. Extract the aqueous layer twice more with EtOAc.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography (silica gel, hexane/EtOAc gradient) to yield the pure α,β-unsaturated ester. Rationale: The aqueous washes effectively remove the water-soluble phosphate byproduct, simplifying purification significantly compared to a Wittig reaction.

Conclusion and Recommendations

For the olefination of sterically hindered ketones, the Horner-Wadsworth-Emmons reaction is unequivocally the superior methodology. Its advantages are rooted in the fundamental chemistry of the phosphonate carbanion, which possesses the requisite nucleophilicity to overcome significant steric barriers where the Wittig reaction often fails. Furthermore, the practical benefit of a water-soluble byproduct streamlines purification, a crucial factor for efficiency in any synthetic campaign. While the Wittig reaction remains an invaluable tool for many transformations, researchers and drug development professionals facing sterically demanding ketones should confidently select the HWE reaction as their primary strategic approach.

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The Strategic Advantage of Bulk: A Comparative Guide to (Cyclohexylmethyl)triphenylphosphonium iodide in Wittig Olefination

For Researchers, Scientists, and Drug Development Professionals

In the vast arsenal of synthetic organic chemistry, the Wittig reaction remains a cornerstone for the stereoselective synthesis of alkenes. The choice of the phosphonium ylide is paramount, dictating not only the success of the reaction but also the stereochemical outcome of the newly formed double bond. Among the diverse array of available ylides, (Cyclohexylmethyl)triphenylphosphonium iodide , a non-stabilized ylide, presents distinct advantages in specific synthetic contexts, primarily driven by the steric influence of its bulky cyclohexylmethyl moiety. This guide provides an in-depth comparison of (Cyclohexylmethyl)triphenylphosphonium iodide with other ylides, supported by mechanistic insights and experimental considerations.

The Decisive Role of Steric Hindrance: Unraveling the (Z)-Selectivity

The primary advantage of employing (Cyclohexylmethyl)triphenylphosphonium iodide lies in its ability to afford high (Z)-selectivity in the olefination of aldehydes. This stereochemical preference is a hallmark of non-stabilized ylides, and the substantial steric bulk of the cyclohexylmethyl group serves to amplify this effect.

The stereochemical course of the Wittig reaction is determined in the initial cycloaddition step, leading to the formation of an oxaphosphetane intermediate. For non-stabilized ylides, this process is under kinetic control. The ylide approaches the aldehyde in a "puckered" transition state, and the bulky substituents on both the ylide and the aldehyde arrange themselves to minimize steric repulsion. The voluminous cyclohexylmethyl group preferentially occupies a position anti to the aldehyde's substituent (R), favoring the formation of the syn oxaphosphetane. This intermediate then undergoes a syn-elimination to yield the (Z)-alkene.

Figure 1: Steric factors influencing the kinetic control of the Wittig reaction with non-stabilized ylides.

Comparative Performance Analysis

The choice of ylide is critical and depends on the desired alkene geometry and the nature of the carbonyl substrate. The following table summarizes the expected performance of (Cyclohexylmethyl)triphenylphosphonium iodide in comparison to other classes of ylides.

Ylide Type	Example Ylide	Predominant Alkene Isomer	Reactivity with Hindered Ketones	Key Characteristics
Non-stabilized (Bulky)	(Cyclohexylmethyl)triphenylphosphonium iodide	(Z)-Alkene	Low to Moderate	High (Z)-selectivity with aldehydes due to significant steric hindrance.
Non-stabilized (Less Bulky)	n-Butyltriphenylphosphonium bromide	(Z)-Alkene	Moderate	Good (Z)-selectivity, generally more reactive with hindered ketones than bulkier counterparts.
Semi-stabilized	Benzyltriphenylphosphonium chloride	Mixture of (Z) and (E)	Moderate	Often results in poor stereoselectivity.
Stabilized	(Carbethoxymethylene)triphenylphosphorane	(E)-Alkene	Low	Highly (E)-selective due to thermodynamic control, but less reactive.

Experimental Protocol: Synthesis of a (Z)-Alkene

The following is a representative protocol for the Wittig olefination of an aldehyde using (Cyclohexylmethyl)triphenylphosphonium iodide.

Materials:

• (Cyclohexylmethyl)triphenylphosphonium iodide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Aldehyde

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Ylide Generation: a. To a flame-dried, two-neck round-bottom flask under an argon atmosphere, add (Cyclohexylmethyl)triphenylphosphonium iodide (1.1 eq). b. Add anhydrous THF via syringe. c. Cool the resulting suspension to 0 °C in an ice bath. d. Add n-BuLi (1.05 eq) dropwise via syringe. The solution will typically turn a deep red or orange color, indicating the formation of the ylide. e. Stir the mixture at 0 °C for 1 hour.

• Olefination: a. Cool the ylide solution to -78 °C using a dry ice/acetone bath. b. Add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise. c. Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: a. Quench the reaction by the dropwise addition of saturated aqueous NH₄Cl. b. Transfer the mixture to a separatory funnel and add diethyl ether and water. c. Separate the layers and extract the aqueous layer with diethyl ether (2x). d. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. e. Filter and concentrate the solvent under reduced pressure. f. Purify the crude product by flash column chromatography on silica gel to afford the desired (Z)-alkene.

Figure 2: General experimental workflow for a Wittig reaction.

Navigating the Limitations: Reactivity with Hindered Ketones

While the steric bulk of (Cyclohexylmethyl)triphenylphosphonium iodide is advantageous for achieving high (Z)-selectivity with aldehydes, it can be a significant drawback when targeting the olefination of sterically hindered ketones. The increased steric clash between the bulky ylide and the hindered ketone can lead to sluggish reaction rates and diminished yields. In such cases, a less sterically demanding non-stabilized ylide, such as methyltriphenylphosphonium iodide or ethyltriphenylphosphonium bromide, may be a more suitable choice, although this may come at the cost of stereoselectivity if applicable. For highly congested ketones, alternative olefination methods, such as the Horner-Wadsworth-Emmons reaction, are often preferred.

Conclusion

(Cyclohexylmethyl)triphenylphosphonium iodide is a specialized yet powerful tool in the synthetic chemist's toolbox. Its defining characteristic—the bulky cyclohexylmethyl group—is the source of its primary advantage: the ability to deliver high levels of (Z)-stereoselectivity in the olefination of aldehydes. This makes it an invaluable reagent for the synthesis of complex molecules where precise control over double bond geometry is critical. However, researchers must remain mindful of its limitations, particularly its reduced reactivity towards sterically encumbered ketones. A thorough understanding of the mechanistic principles and a careful consideration of the substrate's steric profile will enable the judicious application of this and other Wittig reagents to achieve the desired synthetic outcomes.

References

• Wittig, G., & Schöllkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte, 87(9), 1318-1330.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863-927.

• AdiChemistry. (n.d.). Wittig Reaction Mechanism. Retrieved from [Link]

• Wikipedia contributors. (2023, December 19). Wittig reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 22, 2026, from [Link]

• ResearchGate. (2012). Wittig Reaction: Role of Steric Effects in Explaining the Prevalent Formation of Z Olefin from Nonstabilized Ylides. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Wittig Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Wittig Reaction. Retrieved from [Link]

• Myers, A. G. (n.d.). Olefination Reactions. Harvard University. Retrieved from [Link]

A Senior Application Scientist's Guide to Alkene Product Structure Validation: A Comparative Analysis of COSY and NOESY NMR Spectroscopy

For researchers, synthetic chemists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is paramount. This is particularly critical when dealing with alkenes, where the restricted rotation around the carbon-carbon double bond can lead to the formation of E/Z stereoisomers.[1][2][3] These isomers can exhibit profoundly different biological activities and physical properties. Therefore, robust analytical techniques are required to definitively assign their geometry.

Among the arsenal of analytical tools, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide detailed structural information in a non-destructive manner.[4][5][6] Specifically, two-dimensional (2D) NMR experiments, such as Correlation Spectroscopy (COSY) and Nuclear Overhauser Effect Spectroscopy (NOESY), are indispensable for elucidating the intricate connectivity and spatial arrangement of atoms within a molecule.[7][8]

This guide provides an in-depth comparison of COSY and NOESY for the validation of alkene product structures. We will delve into the theoretical underpinnings of each technique, present practical experimental protocols, and offer a comparative analysis to aid in the selection of the most appropriate method for your research needs.

The Challenge: Differentiating E/Z Isomers of Alkenes

The core challenge in validating alkene product structures lies in distinguishing between E (entgegen) and Z (zusammen) isomers. This requires determining the relative orientation of substituents across the double bond. While one-dimensional (1D) ¹H NMR can sometimes provide clues through the magnitude of the vicinal coupling constant (³JHH) between olefinic protons (typically larger for trans-protons), this is not always conclusive, especially in complex or trisubstituted alkenes.[9][10] This is where 2D NMR techniques become essential.

COSY: Mapping Through-Bond Connectivity

Correlation Spectroscopy (COSY) is a powerful homonuclear 2D NMR experiment that reveals scalar (J-coupling) interactions between protons, typically over two to three bonds.[8][11][12][13][14] The resulting 2D spectrum displays the 1D ¹H NMR spectrum along the diagonal, with off-diagonal "cross-peaks" indicating which protons are coupled to each other.[15][16]

Causality in Experimental Choice: By identifying which protons are J-coupled, COSY allows for the tracing of proton-proton networks within a molecule. For an alkene, a cross-peak between two vinylic protons confirms their through-bond connectivity, a crucial first step in the assignment process.

NOESY: Probing Through-Space Proximity

Nuclear Overhauser Effect Spectroscopy (NOESY) is a 2D NMR experiment that detects through-space dipolar couplings between protons that are in close spatial proximity (typically < 5 Å), irrespective of whether they are connected through bonds.[8][17][18][19][20] The Nuclear Overhauser Effect (NOE) is a phenomenon where the nuclear spin polarization of one nucleus is altered by the saturation of another nearby nucleus.[18][19]

Causality in Experimental Choice: The presence of a NOESY cross-peak between two protons is direct evidence of their spatial closeness.[21][22] This is the key to differentiating E/Z isomers. For a Z-alkene, the substituents on the same side of the double bond will be spatially close, leading to a NOESY correlation between their respective protons. Conversely, in an E-alkene, these protons will be further apart, and a NOESY correlation will be absent.[23]

Comparative Analysis: COSY vs. NOESY for Alkene Validation

Feature	COSY (Correlation Spectroscopy)	NOESY (Nuclear Overhauser Effect Spectroscopy)
Principle of Detection	Through-bond scalar (J) coupling.[8][11]	Through-space dipolar coupling (Nuclear Overhauser Effect).[17][18]
Information Provided	Identifies protons that are connected through a small number of bonds (typically 2-3).[12][13]	Identifies protons that are close to each other in space (< 5 Å).[19][20]
Primary Application for Alkenes	Confirms the connectivity of vinylic protons and helps in assigning the spin system.[24]	Directly determines the stereochemistry (E/Z) by identifying through-space proximity of substituents.[21][23]
Strengths	- Robust and relatively sensitive. - Excellent for establishing the carbon backbone connectivity via proton networks.[7]	- Provides direct evidence of stereochemistry.[17][25] - Can be used for conformation analysis.
Limitations	- Does not directly provide stereochemical information for many alkenes. - Can be ambiguous in highly coupled spin systems.	- NOE signals can be weak and require longer acquisition times.[26] - The absence of an NOE is not always definitive proof of large distance.[27]
When to Use	As a primary experiment to establish the overall proton connectivity of the molecule.	As the definitive experiment to assign the E/Z geometry of the alkene.

Experimental Protocols

A self-validating protocol for alkene structure determination involves a systematic approach, starting with 1D NMR and progressing to 2D experiments.

Step 1: Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR data.[28][29][30]

• Sample Purity: Ensure the sample is as pure as possible to avoid interference from impurities.[26]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the analyte.

• Concentration: For 2D experiments like COSY and NOESY, a concentration of 10-25 mg in 0.6-0.7 mL of solvent is generally recommended.[29]

• Filtration: If any particulate matter is present, filter the solution into a clean, high-quality NMR tube.[30]

Step 2: 1D ¹H NMR Acquisition

Acquire a standard 1D ¹H NMR spectrum to identify the chemical shifts, integration, and multiplicity of all proton signals. This provides the foundation for the 2D analysis.

Step 3: COSY Experiment Workflow

Caption: Workflow for a COSY experiment, from sample preparation to connectivity mapping.

Detailed COSY Protocol:

• Setup: Load a standard COSY pulse sequence on the NMR spectrometer.

• Parameters:

  • Set the spectral width to encompass all proton signals.

  • The number of increments in the indirect dimension (t1) will determine the resolution; 128-256 increments are often sufficient.

  • The number of scans per increment will depend on the sample concentration; 8-16 scans are typical.

• Acquisition: Run the experiment.

• Processing:

  • Apply a 2D Fourier transform.

  • Perform phase correction in both dimensions.

  • Analyze the spectrum by identifying cross-peaks and correlating them to the diagonal peaks to establish J-coupling networks.[15]

Step 4: NOESY Experiment Workflow

Caption: Expected COSY and NOESY correlations for E and Z isomers of a model alkene.

• COSY Spectrum: In both the E and Z isomers, a cross-peak will be observed between Ha and Hb, confirming their vicinal relationship.

• NOESY Spectrum:

  • Z-Isomer: A cross-peak will be observed between Ha and Hc, as they are on the same side of the double bond and therefore close in space.

  • E-Isomer: No cross-peak will be observed between Ha and Hc because they are on opposite sides of the double bond and spatially distant.

This clear distinction in the NOESY spectrum allows for the unambiguous assignment of the alkene's stereochemistry.

Conclusion

Both COSY and NOESY are powerful 2D NMR techniques that provide complementary information crucial for the complete structural elucidation of alkene products. While COSY is the workhorse for establishing through-bond proton connectivity, NOESY is the definitive tool for determining stereochemistry by probing through-space proximities. By employing a systematic approach that leverages the strengths of both experiments, researchers can confidently and accurately validate the three-dimensional structure of their synthesized alkenes, ensuring the integrity and reliability of their scientific findings.

References

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• Chemistry LibreTexts. (2025, October 12). 5.4: NOESY Spectra.
• Chemistry LibreTexts. (2024, May 9). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy.
• Western University. (n.d.). NMR Sample Preparation.
• Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds.
• UCSD SSPPS NMR Facility. (2015, April 7). NOESY and ROESY.
• MDPI. (2025, August 6). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists.
• Chemistry LibreTexts. (2024, December 18). 7.3: Two Dimensional Homonuclear NMR Spectroscopy.
• YouTube. (2012, August 5). How to interpret a NOESY NMR spectrum.
• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them.
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• Penn Chemistry NMR Facility. (n.d.). Sample preparation and positioning.
• UCSB Chem and Biochem NMR Facility. (n.d.). NOESY: Cross-Correlation Through Space - NMR Theory.
• ACS Publications. (2014, August 6). NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC.
• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons.
• JEOL. (n.d.). COSY/TOCSY Analysis Interpreting spin correlations using 2D NMR | Column.
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• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy.
• Columbia University. (n.d.). COSY - NMR Core Facility.
• CF NMR CEITEC. (n.d.). Measuring methods available and examples of their applications COSY (COrrelation Spectroscopy) The most frequently used two-dime.
• Chemistry Stack Exchange. (2017, June 28). Determining geometry of trisubstituted alkene.
• YouTube. (2023, May 15). NMR 5: Coupling Constants.
• NOESY and ROESY. (2018, August 8). NOESY and ROESY.
• Nanalysis. (2021, July 12). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity.
• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation.
• A Lecture Course on COSY NMR Spectroscopy Based on the Product Operator Formalism. (n.d.). A Lecture Course on COSY NMR Spectroscopy Based on the Product Operator Formalism.
• Reddit. (2018, August 25). E/Z isomer identification help : r/chemistry.
• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility.
• YouTube. (2020, May 4). 10.1 Review of Alkene Structure, Classification, and Stability.
• YouTube. (2025, January 18). What Is COSY Spectroscopy? - Chemistry For Everyone.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of (Cyclohexylmethyl)triphenylphosphonium Iodide

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is as critical as our pursuit of innovation. The proper handling and disposal of chemical reagents are foundational to this commitment. This guide provides a detailed, step-by-step protocol for the safe disposal of (Cyclohexylmethyl)triphenylphosphonium iodide, a common organophosphorus salt often utilized in synthesis. The procedures outlined here are designed to ensure operational safety, regulatory compliance, and the protection of our laboratory environment.

Part 1: Hazard Identification and Risk Assessment

The primary hazards associated with this class of compounds include acute oral toxicity and serious irritation to the eyes and skin.[1][2][3][4] In the event of a fire, thermal decomposition can release highly toxic and irritating fumes, including oxides of phosphorus, hydrogen iodide, and carbon monoxide.[5][6][7]

Table 1: Summary of Key Hazard Information for Analogous Phosphonium Salts

Hazard Classification	GHS Category	Precautionary Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed.[1][4]
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation.[1][2]
Skin Irritation	Category 2	H315: Causes skin irritation.[2]

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation.[2] |

This information mandates that (Cyclohexylmethyl)triphenylphosphonium iodide be treated as a hazardous chemical, requiring a dedicated and controlled disposal pathway.

Part 2: Pre-Disposal Procedures: Safe Handling and Personal Protective Equipment (PPE)

Proper disposal begins with safe handling during routine laboratory use. The causality is simple: minimizing exposure and preventing spills eliminates many disposal-related risks.

Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical splash-resistant safety glasses or goggles are mandatory.[1] A face shield should be considered if there is a significant risk of splashing.[1]

• Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[8] Always inspect gloves for integrity before use and wash hands thoroughly after handling.[1]

• Protective Clothing: A standard laboratory coat is required to prevent skin contact.[2]

• Respiratory Protection: All handling of the solid compound that could generate dust should be performed within a certified chemical fume hood to ensure adequate ventilation.[1][2]

Part 3: Managing Spills and Contamination

Accidental spills are a foreseeable part of laboratory work. A swift and correct response is crucial to prevent exposure and environmental contamination.

Protocol for Small Solid Spills:

• Secure the Area: Alert colleagues and restrict access to the spill area.

• Don PPE: Ensure you are wearing the full PPE described in Part 2.

• Contain the Spill: Prevent the further spread of the solid material.

• Clean-Up:

  • AVOID GENERATING DUST. [2] Do not use a dry brush or paper towels to sweep the powder directly.

  • Gently cover the spill with an inert absorbent material like sand or vermiculite.

  • Carefully sweep or scoop the material into a designated, sealable container for hazardous waste.[5][9] Use spark-proof tools if there is any fire risk.[5]

• Decontaminate: Wipe the spill area with a damp cloth or paper towel. All cleaning materials (gloves, wipes, absorbent) are now considered hazardous waste and must be placed in the same sealed container.

• Label and Dispose: Seal and label the container as hazardous waste and manage it according to the disposal workflow in Part 4.

Part 4: The Core Disposal Workflow: A Step-by-Step Guide

The disposal of (Cyclohexylmethyl)triphenylphosphonium iodide must follow a regulated hazardous waste stream. Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[5][9]

Step 1: Waste Characterization (Cyclohexylmethyl)triphenylphosphonium iodide is an organophosphorus compound and, based on toxicological data from similar chemicals, must be classified as a hazardous waste.[5][9] This classification is in accordance with the Resource Conservation and Recovery Act (RCRA) guidelines managed by the U.S. Environmental Protection Agency (EPA).[10][11]

Step 2: Segregation and Incompatibility Chemical incompatibility is a critical safety concern. This compound must be segregated from:

• Strong Oxidizing Agents: Mixing can lead to violent reactions.[6]

• Strong Acids and Bases: To prevent unwanted reactions.[9][12]

Store waste containers in a way that physically separates them from these incompatible materials.[12]

Step 3: Containerization

• Select a Proper Container: Use a container made of a material that is compatible with the chemical waste.[12] It must be in good condition, free of leaks, and have a secure, screw-on cap.[12]

• Headspace: Do not fill the container to more than 90% of its capacity.[10] A 10% headspace is necessary to allow for expansion of vapors and prevent pressure buildup.

Step 4: Labeling Proper labeling is a legal requirement and essential for safety. The waste container must be clearly marked with a hazardous waste label that includes:

• The words "Hazardous Waste" .[13]

• The full chemical name: "(Cyclohexylmethyl)triphenylphosphonium iodide" .

• A clear indication of the associated hazards (e.g., "Toxic," "Irritant").[13]

Step 5: Accumulation and Storage

• Designate a Satellite Accumulation Area (SAA): Store the labeled waste container at or near the point of generation in a designated SAA.[12][13]

• SAA Requirements: The SAA must be under the control of laboratory personnel and away from general traffic areas.[10] It should provide for the proper segregation of incompatible wastes.

• Storage Limits: While federal regulations on storage time vary by the laboratory's generator status (VSQG, SQG, LQG), it is best practice to have waste removed regularly and not let it accumulate for extended periods.[13]

Step 6: Final Disposal The final step is the transfer of the waste to a certified professional.

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal vendor to schedule a pickup.[10][14]

• Method of Disposal: The most common and appropriate disposal method for this type of organic waste is high-temperature incineration at a licensed and permitted facility.[7][15] This process ensures the complete destruction of the hazardous compound.

Part 5: Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of (Cyclohexylmethyl)triphenylphosphonium iodide.

Caption: Disposal workflow for (Cyclohexylmethyl)triphenylphosphonium iodide.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). [Link]

• Are There Specific Regulations for Disposing of Chemical Waste in a Lab. Needle.Tube. [Link]

• Safety Data Sheet: CYPHOS® IL 169 PHOSPHONIUM SALT. Solvay. [Link]

• Safety Data Sheet: Ethyltriphenylphosphonium Iodide. Deepwater Chemicals, Inc. [Link]

• Safety Data Sheet: Tri-n-butyl methyl phosphonium iodide. Mitsubishi Chemical Corporation. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of (Cyclohexylmethyl)triphenylphosphonium Iodide

Navigating the complexities of novel reagents is a daily reality for researchers in drug development. (Cyclohexylmethyl)triphenylphosphonium iodide, a valuable phosphonium salt in various organic syntheses, requires meticulous handling to ensure laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework of understanding rooted in the chemical properties of the compound.

Hazard Identification and Risk Assessment: Understanding the "Why"

(Cyclohexylmethyl)triphenylphosphonium iodide is a solid organic salt that presents several potential hazards. A thorough understanding of these risks is the foundation of safe handling.

Primary Hazards:

• Skin and Eye Irritation: Direct contact with the solid or its dust can cause significant skin and serious eye irritation[1][2][3]. The phosphonium cation and the iodide anion can both contribute to this irritant effect.

• Respiratory Tract Irritation: Inhalation of dust particles may lead to irritation of the respiratory system[3][4].

• Potential for Toxicity: While specific toxicity data for this exact compound is limited, analogous phosphonium salts are known to be toxic if swallowed and harmful in contact with skin[5][6][7]. It is prudent to handle this compound with the assumption of similar toxicity.

• Hygroscopic and Air/Light Sensitivity: The compound is known to be hygroscopic (absorbs moisture from the air), light-sensitive, and potentially air-sensitive[3][6]. This reactivity can affect the compound's integrity and potentially lead to the formation of hazardous decomposition products.

Hazard Summary Table:

Hazard Type	Description	Primary Routes of Exposure
Skin Irritation	Causes redness, itching, and inflammation upon contact.	Dermal
Serious Eye Irritation	Can cause significant eye damage, including redness, pain, and blurred vision.	Ocular
Respiratory Irritation	Inhalation of dust can irritate the nose, throat, and lungs.	Inhalation
Potential Acute Toxicity	May be harmful if swallowed or absorbed through the skin.	Oral, Dermal
Chemical Reactivity	Hygroscopic, light-sensitive, and potentially air-sensitive. Incompatible with strong oxidizing agents, acids, bases, and reducing agents[3][6].	-

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is critical to prevent exposure. The following recommendations are based on a comprehensive risk assessment of handling (Cyclohexylmethyl)triphenylphosphonium iodide in a laboratory setting.

Core PPE Requirements:

• Eye and Face Protection: Chemical safety goggles are mandatory to protect against dust particles and potential splashes. A face shield should be worn in conjunction with goggles when handling larger quantities or when there is a significant risk of splashing[2][8].

• Hand Protection: Chemically resistant gloves are essential. Nitrile gloves are a common choice, but it is crucial to consult the glove manufacturer's compatibility chart for the specific solvent being used if the compound is in solution. Always inspect gloves for any signs of degradation before use and wash hands thoroughly after removal[9].

• Body Protection: A flame-retardant lab coat, fully buttoned, is required to protect against accidental spills[10]. For tasks with a higher risk of contamination, disposable coveralls may be appropriate[8].

• Respiratory Protection: A NIOSH-approved dust respirator (e.g., N95) or a respirator with a suitable particulate filter should be used when handling the solid outside of a certified chemical fume hood or when dust generation is likely[2][11].

PPE Selection Workflow:

Caption: PPE Selection workflow for handling (Cyclohexylmethyl)triphenylphosphonium iodide.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol minimizes the risk of exposure and ensures the integrity of the chemical.

Preparation and Handling:

• Designated Area: All handling of (Cyclohexylmethyl)triphenylphosphonium iodide should be conducted in a designated area, such as a chemical fume hood, to control dust and vapor dispersion[1][9].

• Inert Atmosphere: Given its sensitivity, handling under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) is recommended, especially for reactions requiring high purity[6][12].

• Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure to prevent inhalation of dust. Use a spatula for transfers and avoid creating dust clouds.

• Spill Prevention: Keep the container tightly closed when not in use[1][2]. Work on a tray or chemical-resistant mat to contain any potential spills.

Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[3][6].

• The container must be kept tightly sealed to prevent moisture absorption[1][2].

• Protect from direct sunlight[6]. Storing under an inert gas is advisable for long-term stability[1][2].

Emergency and Disposal Plan: Preparedness and Compliance

A clear and well-rehearsed emergency plan is crucial for mitigating the impact of accidental exposure or spills.

Emergency Procedures:

Caption: Emergency response plan for incidents involving (Cyclohexylmethyl)triphenylphosphonium iodide.

Spill Cleanup:

• Evacuate and Secure: Immediately alert others in the area and evacuate if necessary. Control all ignition sources[13][14].

• Assess the Spill: For minor spills, trained personnel with appropriate PPE can proceed with cleanup. For major spills, evacuate and call emergency services[14].

• Containment: Prevent the spread of the solid. Carefully sweep up the material, avoiding dust generation, and place it into a labeled, sealed container for disposal[6][14].

• Decontamination: Clean the spill area with a damp cloth or sponge, followed by soap and water. All cleanup materials must be disposed of as hazardous waste[13].

Disposal:

• (Cyclohexylmethyl)triphenylphosphonium iodide and any contaminated materials must be disposed of as hazardous waste[1][15].

• Do not dispose of it down the drain[15].

• Follow all federal, state, and local regulations for chemical waste disposal. Entrust disposal to a licensed waste disposal company[1][16][17].

By integrating these safety protocols and operational plans into your laboratory's standard procedures, you can effectively manage the risks associated with (Cyclohexylmethyl)triphenylphosphonium iodide, ensuring a safe environment for groundbreaking research.

References

• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import/Export, Use, and Disposal of Iodine.
• Case Western Reserve University. (2023). Environmental Health and Safety Disposal of Iodine.
• TCI Chemicals. (2025). Safety Data Sheet: Tributylmethylphosphonium Iodide.
• TCI Chemicals. (2025). Safety Data Sheet: Ethyltriphenylphosphonium Iodide.
• Fisher Scientific. (2025). Safety Data Sheet: Ethyltriphenylphosphonium iodide.
• Sigma-Aldrich. (2025). Safety Data Sheet: Lead(II) iodide.
• TCI Chemicals. (n.d.). Safety Data Sheet: Methyltriphenylphosphonium Iodide.
• Collect and Recycle. (n.d.). Iodine Disposal For Businesses.
• Merck Millipore. (n.d.). Safety Data Sheet: Ethyltriphenylphosphonium iodide for synthesis.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: Methyltriphenylphosphonium iodide.
• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals.
• TCI Chemicals. (n.d.). Safety Data Sheet: (2-Hydroxy-5-methylphenyl)triphenylphosphonium Iodide.
• New Mexico State University. (n.d.). Chemical Exposure and Spill Response Procedures.
• Solvay. (2018). Safety Data Sheet: CYPHOS® IL 169 PHOSPHONIUM SALT.
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• Sigma-Aldrich. (2024). Safety Data Sheet.
• University of California, Santa Cruz. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
• American Chemical Society. (n.d.). Guide for Chemical Spill Response.

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